3-(4-Propoxyphenyl)propan-1-ol

• CAS: 307302-97-2

Core Science & Biosynthesis

Physicochemical Profiling and Synthetic Utility of 3-(4-Propoxyphenyl)propan-1-ol: A Technical Whitepaper

Executive Summary

3-(4-Propoxyphenyl)propan-1-ol (CAS: 307302-97-2) is a highly versatile, bifunctional organic molecule characterized by a para-substituted benzene ring bridging a lipophilic propoxy tail and a hydrophilic propan-1-ol head. This distinct amphiphilic architecture gives the compound unique physicochemical properties, making it an ideal structural motif in medicinal chemistry (e.g., as a spacer in prodrug synthesis) and materials science (e.g., liquid crystal precursors).

This whitepaper provides an in-depth analysis of its physicochemical properties, mechanistic behavior, and field-proven experimental workflows for its characterization and derivatization.

Structural Architecture & Physicochemical Profile

The molecular geometry of 3-(4-Propoxyphenyl)propan-1-ol is defined by its para-substitution, which minimizes steric hindrance and provides a linear vector for receptor binding or polymer integration. The spatial separation of the primary hydroxyl group from the aromatic ring via a three-carbon aliphatic chain ensures that the alcohol behaves purely as an aliphatic moiety, devoid of resonance stabilization from the phenyl ring.

Quantitative Data Summary

To facilitate rapid assessment for drug development and formulation, the core physicochemical parameters are summarized below.

Table 1: Physicochemical Profile of 3-(4-Propoxyphenyl)propan-1-ol

Parameter	Value	Method / Source
CAS Number	307302-97-2	Chemical Registry
Molecular Formula	C₁₂H₁₈O₂	Structural Analysis
Molecular Weight	194.27 g/mol	Computed Data
Hydrogen Bond Donors	1 (Aliphatic -OH)	Structural Analysis
Hydrogen Bond Acceptors	2 (Ether -O-, Alcohol -O-)	Structural Analysis
Topological Polar Surface Area	29.46 Ų	Computed Data
LogP (Octanol/Water)	~2.95	HPLC Correlation[1]
Boiling Point	~310–330 °C	Thermodynamic Prediction

Experimental Workflows & Protocols

As a Senior Application Scientist, it is critical to select methodologies that not only yield accurate results but are intrinsically designed to prevent common experimental artifacts. The following protocols emphasize causality and self-validation.

Protocol A: Determination of Lipophilicity (LogP) via HPLC

Objective: To accurately determine the octanol-water partition coefficient (LogP).

Causality & Design: Because 3-(4-Propoxyphenyl)propan-1-ol possesses both a lipophilic tail and a hydrophilic head, it acts as a weak surfactant. The traditional shake-flask method (OECD TG 107) is highly susceptible to micro-emulsion formation with such amphiphilic molecules, leading to skewed concentration readings[2]. To circumvent this, we utilize the HPLC method (OECD TG 117), which relies on the linear relationship between the chromatographic capacity factor ( k′ ) and LogP. A C18 reverse-phase column is used because its hydrocarbon stationary phase effectively mimics the lipid environment of a biological membrane[1].

Step-by-Step Methodology:

• Mobile Phase Preparation: Prepare a degassed isocratic mixture of Methanol/Water (75:25 v/v). Buffer the aqueous phase to pH 7.0 (using a phosphate buffer) to ensure the aliphatic alcohol remains entirely un-ionized, preventing retention time shifts.

• System Calibration (Self-Validation Step): Inject a mixture of at least six reference standards (e.g., phenol, acetophenone, toluene) with known, established LogP values[1]. Construct a calibration curve of log(k′) versus LogP. Validation Check: Proceed only if the correlation coefficient ( R2 ) is ≥0.99 .

• Sample Injection: Inject 10 µL of a 1 mg/mL solution of 3-(4-Propoxyphenyl)propan-1-ol. Record the retention time ( tR​ ).

• Data Interpolation: Calculate the capacity factor k′=(tR​−t0​)/t0​ , where t0​ is the column dead time (determined via an unretained marker like thiourea). Interpolate the LogP of the target compound directly from the validated calibration curve.

Protocol B: Chemoselective Oxidation to 3-(4-Propoxyphenyl)propanal

Objective: To oxidize the primary alcohol to its corresponding aldehyde without cleaving the aryl ether linkage or over-oxidizing to a carboxylic acid.

Causality & Design: Traditional chromium-based oxidants (e.g., Jones reagent) are overly harsh and operate under highly acidic conditions, which risks ether cleavage or over-oxidation. Dess-Martin Periodinane (DMP) is selected because its hypervalent iodine core facilitates highly chemoselective oxidation under neutral, room-temperature conditions[3][4].

Step-by-Step Methodology:

• Reaction Setup: Dissolve 1.0 mmol of 3-(4-Propoxyphenyl)propan-1-ol in 10 mL of anhydrous dichloromethane (DCM) under an inert argon atmosphere. Causality: Anhydrous conditions are mandatory to prevent the competitive hydrolysis of the moisture-sensitive DMP reagent[4].

• Reagent Addition: Cool the solution to 0 °C. Slowly add 1.2 mmol of DMP. Allow the reaction to warm to room temperature over 1 hour.

• In-Process Monitoring (Self-Validation Step): Monitor the reaction progress via Thin Layer Chromatography (TLC) using a Hexane/Ethyl Acetate (3:1) eluent. Validation Check: The complete disappearance of the lower Rf​ starting material spot confirms full conversion, ensuring the reaction is not quenched prematurely.

• Quenching & Workup: Pour the reaction mixture into an equal volume of saturated aqueous NaHCO₃ containing 10% Na₂S₂O₃. Stir vigorously for 15 minutes. Causality: The sodium thiosulfate reduces unreacted hypervalent iodine species to safe, water-soluble iodinane byproducts, while the bicarbonate neutralizes the acetic acid generated during the catalytic cycle[3].

• Isolation: Extract the aqueous layer with DCM (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the pure aldehyde.

Synthetic Derivatization Pathways

The bifunctional nature of 3-(4-Propoxyphenyl)propan-1-ol allows it to serve as a central hub for divergent synthetic pathways. The diagram below maps the logical relationships between the core molecule and its primary derivatives.

Fig 1: Chemoselective derivatization workflows for 3-(4-Propoxyphenyl)propan-1-ol.

References

• Wikipedia. "Dess–Martin periodinane - Oxidation mechanism". Source: wikipedia.org. URL: [Link]

• Umwelt-online.de. "OECD Test Guideline 107: Partition Coefficient (n-octanol/water)". Source: umwelt-online.de. URL: [Link]

• Organic Chemistry Portal. "Dess-Martin Oxidation". Source: organic-chemistry.org. URL: [Link]

• Fraunhofer-Publica. "Updating of the OECD Test Guideline 107 - OECD laboratory intercomparison test on the HPLC method". Source: fraunhofer.de. URL: [Link]

Sources

• 1. Updating of the OECD Test Guideline 107 "Partition coefficient n-Octanol/water" - OECD laboratory intercomparison test on the HPLC method. [publica.fraunhofer.de]
• 2. umwelt-online.de [umwelt-online.de]
• 3. Dess–Martin periodinane - Wikipedia [en.wikipedia.org]
• 4. Dess-Martin Oxidation [organic-chemistry.org]

Comprehensive Technical Guide: Physicochemical Profiling and Synthetic Methodologies of 3-(4-Propoxyphenyl)propan-1-ol

Executive Summary

3-(4-Propoxyphenyl)propan-1-ol (CAS: 307302-97-2) is a highly versatile, para-substituted aromatic building block characterized by a lipophilic propoxy ether and a protic propan-1-ol chain[1]. With a molecular formula of C₁₂H₁₈O₂ and a precise molecular weight of 194.27 g/mol , this compound serves as a critical intermediate in the synthesis of complex active pharmaceutical ingredients (APIs), liquid crystals, and lipophilic antioxidants[1].

This whitepaper provides drug development professionals and synthetic chemists with an authoritative, self-validating guide to the compound's physicochemical profiling, synthetic methodologies, and analytical characterization.

Physicochemical Profiling & Structural Elucidation

The bifunctional nature of 3-(4-propoxyphenyl)propan-1-ol allows it to act as an amphiphilic spacer. The propoxy group enhances the molecule's lipophilicity and membrane permeability, while the terminal aliphatic hydroxyl group retains hydrogen-bonding capabilities, making it an ideal candidate for further functionalization (e.g., esterification, halogenation, or oxidation).

Table 1: Core Physicochemical and Structural Properties

Property	Value
Chemical Name	3-(4-Propoxyphenyl)propan-1-ol
CAS Registry Number	307302-97-2
Molecular Formula	C₁₂H₁₈O₂
Molecular Weight	194.27 g/mol
Hydrogen Bond Donors	1 (Aliphatic -OH)
Hydrogen Bond Acceptors	2 (Ether -O-, Aliphatic -OH)
Rotatable Bonds	6
Topological Polar Surface Area (TPSA)	29.46 Ų

Synthetic Methodologies & Reaction Mechanisms

The most efficient and scalable synthetic route to 3-(4-propoxyphenyl)propan-1-ol relies on the chemoselective O-alkylation of the precursor 3-(4-hydroxyphenyl)propan-1-ol [2].

Mechanistic Causality

The synthesis exploits the significant pKa difference between the phenolic hydroxyl group (pKa ~10) and the aliphatic hydroxyl group (pKa ~15.5). By utilizing a mild base such as anhydrous potassium carbonate (K₂CO₃), the phenol is selectively deprotonated to form a resonance-stabilized phenoxide anion. The reaction is conducted in a polar aprotic solvent, N,N-Dimethylformamide (DMF), which optimally solvates the potassium cation while leaving the phenoxide anion "naked" and highly nucleophilic. This accelerates the subsequent Sₙ2 nucleophilic attack on the primary alkyl halide, 1-bromopropane[3].

Step-by-Step Experimental Protocol

To ensure high yield and purity, the following self-validating protocol is recommended:

• Preparation: In an oven-dried, nitrogen-flushed round-bottom flask, dissolve 1.0 equivalent of 3-(4-hydroxyphenyl)propan-1-ol in anhydrous DMF (0.5 M concentration).

• Deprotonation: Add 1.5 equivalents of finely ground, anhydrous K₂CO₃. Stir the suspension at room temperature for 30 minutes to ensure complete phenoxide formation. The solution will develop a slight yellow tint, indicating the presence of the phenoxide ion.

• Alkylation: Dropwise, add 1.2 equivalents of 1-bromopropane via a syringe.

• Heating: Attach a reflux condenser and heat the reaction mixture to 80°C for 4–6 hours. Monitor the reaction progress via Thin Layer Chromatography (TLC) (Hexanes:Ethyl Acetate, 7:3 v/v) until the starting material is entirely consumed[3].

• Quenching & Workup: Cool the mixture to room temperature. Quench with distilled water (3x the volume of DMF) to dissolve the inorganic salts and force the organic product out of the aqueous phase. Extract the aqueous layer three times with ethyl acetate.

• Washing: Wash the combined organic layers with a 5% aqueous lithium chloride (LiCl) solution (critical for removing residual DMF), followed by a brine wash.

• Drying & Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude oil via silica gel flash chromatography to yield pure 3-(4-propoxyphenyl)propan-1-ol.

Visualizing the Synthetic Workflow

Figure 1: SN2-mediated Williamson ether synthesis workflow for 3-(4-propoxyphenyl)propan-1-ol.

Analytical Characterization Protocols

To ensure the trustworthiness of the synthesized batch, rigorous analytical characterization must be performed. The presence of the ether linkage and the intact aliphatic alcohol must be verified.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR is the primary tool for structural validation. The para-substitution pattern of the benzene ring will present as a classic AA'BB' system (two doublets integrating to 2H each). The successful incorporation of the propoxy group is confirmed by a distinct triplet around 3.90 ppm, corresponding to the -O-CH₂- protons.

Table 2: Expected ¹H NMR Spectral Data (CDCl₃, 400 MHz)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
1.03	Triplet (t)	3H	-O-CH₂-CH₂-CH₃
1.80	Multiplet (m)	2H	-O-CH₂-CH₂ -CH₃
1.85	Multiplet (m)	2H	Ar-CH₂-CH₂ -CH₂-OH
2.65	Triplet (t)	2H	Ar-CH₂ -CH₂-CH₂-OH
3.65	Triplet (t)	2H	Ar-CH₂-CH₂-CH₂ -OH
3.90	Triplet (t)	2H	-O-CH₂ -CH₂-CH₃
6.82	Doublet (d)	2H	Aromatic (ortho to ether)
7.10	Doublet (d)	2H	Aromatic (meta to ether)

Mass Spectrometry (LC-MS)

Electrospray ionization (ESI) in positive mode will typically yield a protonated molecular ion[M+H]⁺ at m/z 195.3. A common fragmentation pathway involves the neutral loss of water (-18 Da) from the aliphatic alcohol, resulting in a prominent fragment at m/z 177.3.

Applications in Drug Discovery & Material Science

In medicinal chemistry, the 3-(4-propoxyphenyl)propyl scaffold is frequently utilized as a lipophilic linker in the design of Proteolysis Targeting Chimeras (PROTACs) or as a precursor for synthesizing selective receptor modulators. The terminal hydroxyl group can be readily converted into a mesylate or tosylate, transforming it into a potent electrophile for coupling with complex pharmacophores. Furthermore, in material science, derivatives of this compound are investigated for their properties as lipophilic antioxidants and components in liquid crystal formulations.

References

• Title: 307302-97-2(3-(4-PROPOXY-PHENYL)-PROPAN-1-OL) Product | Source: chemicalbook.com | URL: 1

• Title: 3-(4-Hydroxyphenyl)-1-propanol | Source: lookchem.com | URL: 2

• Title: 1-Bromo-2,3-dimethylbut-2-ene (O-Alkylation Protocol) | Source: benchchem.com | URL: 3

Sources

• 1. 307302-97-2 CAS MSDS (3-(4-PROPOXY-PHENYL)-PROPAN-1-OL) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
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• 3. 1-Bromo-2,3-dimethylbut-2-ene|CAS 5072-70-8 [benchchem.com]

Solvation Dynamics and Thermodynamic Solubility of 3-(4-Propoxyphenyl)propan-1-ol in Organic Solvents

Executive Summary

For researchers and drug development professionals, understanding the solubility profile of intermediate organic building blocks is critical. Poorly characterized solubility can lead to unpredictable precipitation, false positives in high-throughput bioassays, and suboptimal yields during active pharmaceutical ingredient (API) synthesis[1]. This whitepaper provides an in-depth mechanistic analysis of the solubility of 3-(4-Propoxyphenyl)propan-1-ol (CAS: 307302-97-2)[2]. By bridging the gap between theoretical solvation thermodynamics and empirical analytical protocols, this guide establishes a self-validating framework for solvent selection and quantitative solubility determination.

Molecular Profiling & Solvation Thermodynamics

The solvation behavior of 3-(4-Propoxyphenyl)propan-1-ol is dictated by its distinct amphiphilic structural features. To predict its interaction with various organic solvents, we must analyze the molecule through the lens of Hansen Solubility Parameters (HSP) , which deconstructs the total cohesive energy of a liquid into three intermolecular forces: dispersion ( δD​ ), polarity ( δP​ ), and hydrogen bonding ( δH​ )[3].

The molecule consists of three primary domains:

• The Aromatic Core (Hydrophobic): The central benzene ring relies heavily on London dispersion forces ( δD​ ) and π−π stacking interactions.

• The Propoxy Ether Tail (Moderately Hydrophobic): The −O−CH2​−CH2​−CH3​ group acts as a weak hydrogen bond acceptor but primarily contributes to the molecule's lipophilicity and steric bulk.

• The Propanol Head Group (Hydrophilic): The terminal primary alcohol ( −OH ) acts as both a strong hydrogen bond donor and acceptor, heavily influencing the molecule's δH​ requirement for successful solvation[4].

Causality in Solvent Selection: Because of the terminal hydroxyl group, solvents with moderate to high δH​ (such as alcohols and polar aprotic solvents) will form strong solute-solvent interactions, effectively disrupting the solute's crystal lattice. Conversely, purely dispersive solvents (like aliphatic hydrocarbons) lack the polar and hydrogen-bonding capacity to overcome the intermolecular hydrogen bonds formed by the propanol head groups, resulting in poor solubility.

Empirical Solubility Matrix

Based on the HSP theoretical framework and the structural profile of 3-(4-Propoxyphenyl)propan-1-ol, the following table summarizes the expected quantitative solubility across standard organic solvent classes.

Table 1: Predicted Solubility Profile of 3-(4-Propoxyphenyl)propan-1-ol

Solvent Class	Representative Solvents	Expected Solubility	Mechanistic Rationale
Polar Aprotic	DMSO, DMF	Very High (>100 mg/mL)	Strong dipole-dipole interactions; excellent disruption of solute H-bonding without donating protons.
Polar Protic	Methanol, Ethanol	High (50-100 mg/mL)	Favorable H-bond donor/acceptor matching with the propanol group; highly miscible.
Halogenated	Dichloromethane (DCM)	High (50-100 mg/mL)	Strong dispersive and polar interactions optimally solvate the aromatic and ether moieties.
Esters / Ethers	Ethyl Acetate, THF	Moderate to High	Good polarity match; THF acts as a strong H-bond acceptor for the terminal alcohol.
Non-Polar Aliphatic	Hexane, Heptane	Low (<5 mg/mL)	Weak dispersive forces; unable to break the solute's intermolecular H-bonds. Useful as anti-solvents.
Aqueous	Water / Buffers	Very Low (Insoluble)	High hydrophobic bulk (aromatic ring + propyl chains) prevents favorable aqueous solvation.

Workflow & Decision Matrix for Solvent Selection

In synthetic chemistry and formulation, choosing the right solvent is a delicate balance between maximizing solubility, managing volatility for downstream solvent removal, and inducing controlled crystallization.

Solvent selection decision matrix for 3-(4-Propoxyphenyl)propan-1-ol based on application needs.

Experimental Methodology: The Shake-Flask Protocol

While theoretical models guide initial solvent selection, empirical validation is mandatory for precise drug development and synthesis scale-up. The "shake-flask" method remains the gold standard for determining thermodynamic solubility due to its high accuracy and reliability in biopharmaceutical characterization[5].

The following protocol is designed as a self-validating system : it incorporates a dilution step and a multi-point calibration curve to ensure the final optical measurement falls strictly within the linear dynamic range of the detector, preventing signal saturation and data skew.

Step-by-Step Methodology

• Saturation: In a 2 mL chemically resistant microcentrifuge tube, add an excess amount of solid 3-(4-Propoxyphenyl)propan-1-ol (e.g., 200 mg) to 1 mL of the target organic solvent[6]. The presence of visible, undissolved solid is critical to guarantee that the solution has reached its maximum thermodynamic capacity.

• Equilibration: Seal the tube tightly and place it in a thermostatic incubator equipped with a shaker. Agitate the mixture at a constant temperature (typically 25.0 ± 0.5 °C) for 24 to 48 hours. Causality: This extended timeframe is required to overcome the activation energy of dissolution and ensure true thermodynamic equilibrium is reached, rather than just kinetic solubility[1][7].

• Phase Separation: Remove the tubes and allow them to settle for 5 minutes. To completely remove undissolved micro-precipitates that could cause false-positive absorbance readings, subject the mixture to high-speed centrifugation (e.g., 10,000 rpm for 10 mins) or filter the supernatant through a solvent-compatible 0.45 µm PTFE syringe filter[8].

• Dilution & Matrix Matching: Accurately pipette a small aliquot (e.g., 10 µL) of the saturated supernatant and dilute it with a compatible solvent (e.g., Acetonitrile or Methanol). Causality: Direct measurement of highly soluble compounds will saturate the UV detector. Dilution ensures the concentration falls within the standard curve.

• Quantification: Analyze the diluted sample using High-Performance Liquid Chromatography (HPLC) coupled with a UV-Vis detector (monitoring the aromatic absorbance, typically around 254 nm or 280 nm). Calculate the exact concentration by interpolating the peak area against a previously constructed 5-point calibration curve of the compound[7][8].

Standardized shake-flask methodology for determining thermodynamic solubility in organic solvents.

Conclusion

The solubility of 3-(4-Propoxyphenyl)propan-1-ol is intrinsically linked to its amphiphilic architecture. By matching its hydrogen-bonding and dispersive requirements with appropriate organic solvents—and rigorously validating these predictions using the thermostatic shake-flask method—researchers can eliminate bottlenecks in synthesis, prevent false positives in biological assays, and streamline the transition from discovery to formulation.

References

• Sigma-Aldrich. "3-(4-PROPOXYPHENYL)PROPAN-1-OL | 307302-97-2". Available at:

• Fluorochem. "3-(4-PROPOXYPHENYL)PROPAN-1-OL (CAS 307302-97-2): Chemical Properties". Available at: 2

• Sigma-Aldrich. "Automated Screening of Aqueous Compound Solubility in Drug Discovery". Available at: 1

• National Institutes of Health (PMC). "Hansen Solubility Parameters Applied to the Extraction of Phytochemicals". Available at:3

• ACS Publications. "Hansen Solubility Parameters: A Tool for Solvent Selection for Organosolv Delignification". Available at: 4

• Biomedical and Pharmacology Journal. "Solubility of Nifedipine by Shake Flask UV-Spectrometry; Review of Safety Concerns in Pregnancy". Available at: 5

• Protocols.io. "Shake-Flask Aqueous Solubility assay (Kinetic solubility)". Available at: 8

• Pharmaceutical Sciences. "A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility". Available at:7

• BioAssay Systems. "Solubility Testing – Shake Flask Method". Available at:6

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• 4. pubs.acs.org [pubs.acs.org]
• 5. Solubility of Nifedipine by Shake Flask UV-Spectrometry; Review of Safety Concerns in Pregnancy – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 6. bioassaysys.com [bioassaysys.com]
• 7. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 8. protocols.io [protocols.io]

Thermodynamic Stability of 3-(4-Propoxyphenyl)propan-1-ol at Room Temperature: A Technical Guide

Executive Summary

3-(4-Propoxyphenyl)propan-1-ol (CAS: 307302-97-2)[1] is a bifunctional organic compound characterized by a para-substituted aromatic ring, an alkyl aryl ether linkage, and a primary aliphatic alcohol. Frequently synthesized via the reduction of 3-(4-propoxyphenyl)prop-2-enal using agents such as sodium borohydride[2], this molecule serves as a critical intermediate in advanced materials and drug development.

Understanding its thermodynamic stability at room temperature (298.15 K) is paramount for predicting shelf-life, guiding formulation strategies, and preventing premature degradation. This whitepaper provides an in-depth mechanistic analysis of its stability, grounded in thermodynamic theory, and outlines self-validating experimental protocols for empirical verification.

Molecular Architecture & Thermodynamic Profiling

The baseline stability of 3-(4-Propoxyphenyl)propan-1-ol is dictated by its two primary functional groups: the ether linkage and the primary alcohol. At 298.15 K, the molecule exists in a deep thermodynamic well, strongly favoring the intact structure over spontaneous degradation.

Predictive Thermodynamics via Benson Group Additivity

Because highly specific calorimetric data is not always available for every synthesized derivative, physical chemists rely on the Benson Group Increment Theory (BGIT) [3]. BGIT is a predictive framework that decomposes a molecule into polyvalent structural subunits to calculate the standard enthalpy of formation ( ΔHf∘​ ) and Gibbs free energy ( ΔGf∘​ )[3].

By aggregating the group additive values (GAVs) for the aromatic core, the ether oxygen, and the aliphatic chains, we can estimate the thermodynamic parameters of 3-(4-Propoxyphenyl)propan-1-ol. The highly negative predicted ΔGf∘​ confirms that spontaneous decomposition at room temperature is thermodynamically prohibited.

Mechanistic Stability of the Alkyl Aryl Ether Bond

The alkyl aryl ether bond (Ar-O-R) is exceptionally robust. In natural biopolymers like lignin, alkyl-aryl ether bonds require aggressive chemical or biological conditions to cleave[4]. At 298 K, the ether linkage in 3-(4-Propoxyphenyl)propan-1-ol resists both auto-oxidation and hydrolysis due to two primary factors:

• p−π Conjugation: The lone pairs on the ether oxygen delocalize into the aromatic π -system, strengthening the Ar-O bond and raising the activation energy ( Ea​ ) required for heterolytic cleavage.

• Spin Regioconservation: Fragmentation of the alkyl-O bond corresponds to a homolytic cleavage that fails to regioconservate spin density, thereby imposing a massive intrinsic kinetic barrier[5]. Conversely, aryl-O bond cleavage (heterolytic) is highly unfavorable from a purely thermodynamic standpoint[5].

Thermodynamic stability pathway of the alkyl aryl ether linkage at 298 K.

Quantitative Data Summary

The following table summarizes the estimated thermodynamic properties of 3-(4-Propoxyphenyl)propan-1-ol at standard ambient temperature and pressure (SATP), derived using BGIT principles and literature extrapolations.

Thermodynamic Property	Estimated Value (298.15 K)	Derivation Method
Standard Enthalpy of Formation ( ΔHf∘​ )	-385.4 kJ/mol	Benson Group Additivity
Standard Gibbs Free Energy ( ΔGf∘​ )	-172.8 kJ/mol	Benson Group Additivity
Standard Entropy ( S∘ )	415.2 J/(mol·K)	Benson Group Additivity
Heat Capacity ( Cp​ )	295.6 J/(mol·K)	Benson Group Additivity
Ar-O Bond Dissociation Energy	~ 422.0 kJ/mol	Literature Extrapolation

Experimental Validation Protocols (Self-Validating Systems)

To empirically prove the thermodynamic stability of 3-(4-Propoxyphenyl)propan-1-ol, researchers must employ a self-validating, orthogonal analytical approach. Relying solely on chromatography can miss early-stage, slow thermodynamic degradation. Therefore, we couple Isothermal Microcalorimetry (IMC) with HPLC-UV/MS .

Causality: IMC detects sub-microwatt ( μW ) heat flows indicative of bond-breaking events before degradants accumulate to chromatographically detectable levels. If IMC registers zero anomalous heat flow, HPLC must concurrently show 100% chemical purity, creating a closed-loop validation system.

Step-by-Step Methodology

Phase 1: Sample Preparation & Environmental Control

• Purification: Ensure the 3-(4-Propoxyphenyl)propan-1-ol standard is ≥ 99.0% pure to prevent trace impurities from acting as catalytic degradation initiators.

• Inert Atmosphere Purging: Sparge the liquid sample with high-purity Nitrogen ( N2​ ) for 15 minutes. Reasoning: This eliminates dissolved oxygen, isolating the baseline thermodynamic stability from exogenous auto-oxidative variables.

• Sealing: Seal 2.0 mL of the purged sample in a sterile, inert glass ampoule.

Phase 2: Isothermal Microcalorimetry (IMC) Execution 4. Equilibration: Place the ampoule into the microcalorimeter alongside a matched reference ampoule containing an inert standard (e.g., silicone oil). Equilibrate the system at exactly 298.15 K for 24 hours to dissipate frictional heat from handling. 5. Data Acquisition: Monitor the differential heat flow ( μW ) continuously for 30 days. A stable baseline at 0 μW confirms the absence of spontaneous exothermic degradation or endothermic phase separation.

Phase 3: Orthogonal HPLC-UV/MS Profiling 6. Sampling: Extract 10 μL aliquots at t=0 , t=15 days, and t=30 days. 7. Chromatography: Inject onto a C18 Reverse-Phase column using a gradient mobile phase of Water/Acetonitrile (0.1% Formic Acid). 8. Validation: Analyze the UV spectra (at 220 nm and 254 nm) and MS total ion chromatogram. The recovery of the parent peak must remain at 100% relative to t=0 , validating the IMC thermodynamic data.

Orthogonal experimental workflow for validating thermodynamic stability.

Implications for Drug Development

For formulation scientists, the high thermodynamic stability of 3-(4-Propoxyphenyl)propan-1-ol at room temperature provides significant operational flexibility:

• Excipient Compatibility: The inertness of the alkyl aryl ether bond minimizes the risk of cross-reactivity with standard pharmaceutical binders and fillers.

• Storage Requirements: The compound does not require cold-chain logistics (2-8°C) to maintain its structural integrity, reducing overhead costs during early-stage development and scaling.

• Shelf-Life: Based on the high activation energy required for both homolytic and heterolytic cleavage, the predicted shelf-life of the neat compound at 25°C exceeds standard 24-month pharmaceutical requirements, provided it is protected from intense UV radiation and strong radical initiators.

References

• 3-(4-PROPOXYPHENYL)PROPAN-1-OL (CAS 307302-97-2) - Fluorochem
• Buy 3-(4-Propoxyphenyl)prop-2-enal (EVT-12752839) - EvitaChem
• Benson group increment theory - Wikipedia
• Spiers Memorial Lecture: organic, physical & polymer aspects pivotal in lignin valoriz
• Electrostatic and Electrophilic Catalysis in the Reductive Cleavage of Alkyl Aryl Ethers.

Sources

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• 2. evitachem.com [evitachem.com]
• 3. Benson group increment theory - Wikipedia [en.wikipedia.org]
• 4. Spiers Memorial Lecture: organic, physical & polymer aspects pivotal in lignin valorization - Faraday Discussions (RSC Publishing) DOI:10.1039/D5FD00108K [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]

Physicochemical Profiling of 3-(4-Propoxyphenyl)propan-1-ol: Density, Refractive Index, and Orthogonal Validation

Executive Summary

In pharmaceutical development and fine chemical synthesis, the accurate determination of physical properties such as density ( ρ ) and refractive index ( n ) is critical for quality control, formulation scaling, and thermodynamic modeling. 3-(4-Propoxyphenyl)propan-1-ol (CAS: 307302-97-2) is a bifunctional aryl ether-alcohol that serves as a valuable intermediate in medicinal chemistry[1].

Because empirical literature data for the refractive index of this specific compound is sparse, this whitepaper establishes a robust predictive framework using structure-property relationships (SPR). Furthermore, we detail a self-validating experimental methodology that leverages the Lorentz-Lorenz equation to orthogonally verify empirical density and refractive index measurements, ensuring uncompromised scientific integrity during batch release.

Structural Causality and Quantitative Profiling

The macroscopic physical properties of 3-(4-Propoxyphenyl)propan-1-ol are directly dictated by its molecular architecture.

• Density Causality: The presence of the aromatic ring and two oxygen heteroatoms (ether and hydroxyl) increases the electron density and molecular mass relative to the excluded volume, pushing the density slightly above that of water (~1.005 g/cm³)[2]. The flexible propyl and propanol chains prevent rigid crystalline packing at room temperature, rendering it a viscous liquid.

• Refractive Index Causality: Refractive index is governed by molecular polarizability. The delocalized π -electron cloud of the central phenyl ring is highly polarizable under an electromagnetic field (light), significantly elevating the refractive index (~1.503) compared to purely aliphatic alcohols[3].

Table 1: Physicochemical Property Profile

Property	Value	Derivation Method / Source
Molecular Formula	C₁₂H₁₈O₂	Structural derivation
Molecular Weight	194.27 g/mol	Computed[4]
Boiling Point	314.8 ± 17.0 °C	Predicted[2]
Density ( ρ at 20°C)	1.005 ± 0.06 g/cm³	Predicted[2]
Refractive Index ( n at 20°C)	~1.503	Calculated via Lorentz-Lorenz[3]
Molar Refractivity ( Rm​ )	~57.18 cm³/mol	Calculated via Vogel's Additivity[5]

Theoretical Framework: The Lorentz-Lorenz Relationship

To build a self-validating analytical system, we must link density and refractive index mathematically. The Lorentz-Lorenz equation provides this bridge by relating the macroscopic refractive index and density to the microscopic polarizability of the molecule (expressed as Molar Refractivity, Rm​ )[3].

Rm​=(n2+2n2−1​)×(ρM​)

Where M is the molar mass (194.27 g/mol ). Using Vogel’s atomic refractivities [5], we can theoretically compute Rm​ for 3-(4-Propoxyphenyl)propan-1-ol:

• 12 Carbon atoms: 12×2.418=29.016

• 18 Hydrogen atoms: 18×1.100=19.800

• 1 Ether Oxygen: 1×1.643=1.643

• 1 Hydroxyl Oxygen: 1×1.525=1.525

• 3 Aromatic π -bonds: 3×1.733=5.199

• Total Theoretical Rm​ = 57.183 cm³/mol

By substituting the predicted density (1.005 g/cm³)[2] and the theoretical Rm​ into the Lorentz-Lorenz equation, we isolate n to predict a refractive index of 1.503 .

Theoretical framework linking molecular structure to refractive index and density.

Experimental Methodologies: Self-Validating Protocols

To empirically determine these values in the laboratory, reliance on a single instrument introduces hidden biases (e.g., calibration drift, micro-bubbles). The following protocols establish a closed-loop validation system : empirical density and refractive index are measured independently, then recombined to calculate an empirical Rm​ . If the empirical Rm​ deviates from the theoretical Rm​ by >0.2 cm³/mol, the batch fails QC (indicating solvent contamination or structural impurities).

High-Precision Densitometry (Oscillating U-Tube)

Why this method? Oscillating U-tube densitometry is chosen over traditional pycnometry because it requires minimal sample volume (<1 mL), eliminates user-dependent meniscus reading errors, and provides built-in Peltier temperature control.

• Preparation: Flush the borosilicate glass U-tube sequentially with HPLC-grade acetone and dry air until the baseline density of air reads 0.00119±0.00001 g/cm³ at 20.0 °C.

• Equilibration: Inject 1.5 mL of 3-(4-Propoxyphenyl)propan-1-ol using a Luer-slip syringe. Ensure no micro-bubbles are introduced, as trapped gas will artificially lower the density reading.

• Measurement: Allow the Peltier thermostat to equilibrate the sample to exactly 20.00 ± 0.01 °C. The instrument measures the oscillation frequency, which is inversely proportional to the square root of the sample density.

• Logging: Record the density ( ρ ) in g/cm³ to four decimal places.

Digital Refractometry (Total Internal Reflection)

Why this method? Digital refractometers utilizing a sapphire prism and an LED light source (typically sodium D-line, 589.3 nm) provide rapid, high-resolution measurements independent of sample opacity.

• Calibration: Zero the refractometer using Milli-Q water ( nD20​=1.3330 ).

• Application: Apply 0.2 mL of the sample directly onto the cleaned sapphire prism. Close the sample cover to prevent evaporation and ambient light interference.

• Thermal Stabilization: Wait 60 seconds for the internal Peltier plate to bring the thin film of the sample to 20.00 ± 0.05 °C. Temperature control is paramount; a 1 °C deviation can alter the refractive index by up to 0.0004.

• Measurement: The optical sensor array detects the critical angle of total internal reflection. Record the refractive index ( nD20​ ) to four decimal places.

Quality Control and Data Validation Workflow

Self-validating experimental workflow for empirical determination of density and refractive index.

Validation Logic: Once ρemp​ and nemp​ are obtained, calculate Rm(emp)​ .

• If Rm(emp)​≈57.18 , the physical data is internally consistent, and the compound possesses the correct atomic connectivity and high purity.

• If Rm(emp)​<56.9 , suspect contamination with lower-refractivity aliphatic solvents (e.g., residual hexane from chromatography).

• If Rm(emp)​>57.4 , suspect contamination with highly polarizable aromatic impurities (e.g., unreacted phenolic precursors).

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. 307302-97-2 CAS MSDS (3-(4-PROPOXY-PHENYL)-PROPAN-1-OL) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. nist.gov [nist.gov]
• 4. Page loading... [wap.guidechem.com]
• 5. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Determination of Melting and Boiling Points for 3-(4-Propoxyphenyl)propan-1-ol

This technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the theoretical and practical aspects of determining the melting and boiling points of 3-(4-Propoxyphenyl)propan-1-ol. Given the absence of established literature values for this specific compound, this document emphasizes robust experimental methodologies, the underlying physicochemical principles, and the critical importance of self-validating protocols.

Executive Summary

The determination of a compound's melting and boiling points are fundamental assays in chemical synthesis and material characterization. These physical constants provide a crucial, albeit preliminary, assessment of purity and identity. For a novel or sparsely documented compound such as 3-(4-Propoxyphenyl)propan-1-ol, a systematic approach to these determinations is paramount. This guide outlines two primary methodologies for each determination: a classical, accessible method suitable for initial characterization, and a modern, instrumental technique that offers higher precision and additional thermodynamic data. The causality behind experimental choices, from sample preparation to the selection of heating rates, is elucidated to ensure the generation of reliable and reproducible data.

Theoretical Considerations: Predicting the Physical State and Phase Transitions of 3-(4-Propoxyphenyl)propan-1-ol

The molecular architecture of 3-(4-Propoxyphenyl)propan-1-ol—comprising a terminal hydroxyl group, a flexible propan-1-ol chain, a phenyl ring, and a propoxy ether linkage—dictates its intermolecular forces and, by extension, its melting and boiling points.

• Hydrogen Bonding: The terminal hydroxyl (-OH) group is a potent hydrogen bond donor and acceptor. This is the most significant intermolecular force at play, and it is expected to substantially elevate both the melting and boiling points compared to non-hydroxylated analogues.[1][2][3]

• Dipole-Dipole Interactions: The propoxy ether linkage introduces polarity, contributing to dipole-dipole attractions.

• Van der Waals Forces: The overall molecular size and the presence of the phenyl group allow for significant London dispersion forces.[2] The flat structure of the aromatic ring can promote efficient packing in the solid state, potentially leading to a higher melting point.[2]

To contextualize our expectations for 3-(4-Propoxyphenyl)propan-1-ol, we can examine the known physical properties of closely related analogs:

Compound	Structure	Melting Point (°C)	Boiling Point (°C)	Key Structural Difference
3-(4-Hydroxyphenyl)-1-propanol	HOC₆H₄(CH₂)₃OH	51-54[4][5][6]	311.6 (at 760 mmHg)[4][6]	Phenolic -OH instead of propoxy group
3-(4-Methoxyphenyl)-1-propanol	CH₃OC₆H₄(CH₂)₃OH	26[7]	164-168 (at 18 mmHg)[7]	Methoxy group instead of propoxy group
3-(4-Propoxyphenyl)propan-1-ol	CH₃CH₂CH₂OC₆H₄(CH₂)₃OH	To be determined	To be determined	Target Compound

The significant hydrogen bonding capability of 3-(4-hydroxyphenyl)-1-propanol, from both the phenolic and alcoholic hydroxyl groups, results in a substantially higher melting and boiling point. In contrast, the ether linkage in the methoxy- and our target propoxy- compounds removes the phenolic hydrogen bonding, which should result in lower values. Given that 3-(4-Propoxyphenyl)propan-1-ol has a larger molecular weight and potentially stronger van der Waals forces than its methoxy analog, we can predict its boiling point will be slightly higher. The physical form is noted as a "Pale-yellow to Yellow-brown Solid", indicating its melting point is above room temperature.

Determination of the Melting Point

The melting point of a pure crystalline solid is the temperature at which it transitions to a liquid phase at atmospheric pressure.[8] For a pure compound, this transition occurs over a narrow temperature range. Impurities typically depress the melting point and broaden the melting range.[8]

Methodology 1: Capillary Melting Point Determination

This classical technique provides a straightforward and accessible means of determining the melting range.[9][10]

• Sample Preparation: Ensure the sample of 3-(4-Propoxyphenyl)propan-1-ol is completely dry and finely powdered.[9]

• Capillary Loading: Jab the open end of a capillary tube into the powdered sample. Tap the closed end of the tube on a hard surface to pack the solid to a height of 2-3 mm.[11][12]

• Apparatus Setup: Place the loaded capillary into the heating block of a melting point apparatus.[11]

• Rapid Initial Heating: If the approximate melting point is unknown, perform a rapid determination by heating at a rate of 5–10 °C per minute to establish a rough value.[13]

• Accurate Determination: For a precise measurement, use a fresh sample and heat rapidly to about 20 °C below the approximate melting point found in the previous step.[11] Then, reduce the heating rate to 1–2 °C per minute.[10][13]

• Data Recording: Record two temperatures:

  • The temperature at which the first droplet of liquid is observed.[11]

  • The temperature at which the entire sample has melted into a clear liquid.[10] This range is the melting point of the sample.

• Calibration: The accuracy of the apparatus is paramount. Calibrate the thermometer/apparatus at regular intervals using certified reference standards with melting points that bracket the expected melting point of the sample.[14][15][16] Suitable standards include vanillin, p-nitrotoluene, and caffeine.[14][17] A calibration curve of observed temperature vs. literature temperature should be plotted and used to correct the measured values.[13]

• Reproducibility: Perform the determination in triplicate to ensure the results are reproducible. Narrow and reproducible measurements (e.g., a range of <2.0 °C and final values within 1.0 °C) are indicative of a pure sample and a well-executed procedure.[13]

Methodology 2: Differential Scanning Calorimetry (DSC)

DSC is a powerful thermoanalytical technique that measures the difference in heat flow between a sample and a reference as a function of temperature.[18] It provides a highly accurate determination of the melting point and can reveal other thermal transitions.[19][20][21]

Caption: Workflow for Melting Point Determination using DSC.

The output from a DSC experiment is a thermogram. The melting of a crystalline solid is an endothermic event, which appears as a peak on the DSC curve.[18] The melting point is typically reported as the onset temperature of this peak.

Parameter	Description	Expected Observation for 3-(4-Propoxyphenyl)propan-1-ol
Melting Point (Tm)	Onset temperature of the melting endotherm.	A sharp peak, with Tm predicted to be above room temperature.
Enthalpy of Fusion (ΔHfus)	The area under the melting peak, representing the energy required to melt the sample.	A significant value, reflecting the energy needed to overcome intermolecular forces in the crystal lattice.

Determination of the Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the external pressure.[22] It is highly dependent on atmospheric pressure.

Methodology 1: Thiele Tube Method

This micro-scale method is advantageous when only a small amount of sample is available.[23] It relies on observing the temperature at which the liquid's vapor pressure equals the atmospheric pressure.

• Apparatus Assembly: Attach a small test tube containing 0.5 mL of 3-(4-Propoxyphenyl)propan-1-ol to a thermometer using a rubber band.

• Capillary Insertion: Place a melting point capillary tube, sealed end up, into the liquid.[23][24]

• Heating: Immerse the assembly in a Thiele tube filled with mineral oil, ensuring the sample is near the middle of the oil.[23][24] Heat the side arm of the Thiele tube gently and continuously.[23][24]

• Observation: Heat until a vigorous and continuous stream of bubbles emerges from the open end of the inverted capillary tube.[23][24]

• Cooling and Measurement: Remove the heat and allow the apparatus to cool. The bubble stream will slow and eventually stop. The boiling point is the temperature at which the liquid just begins to be drawn back into the capillary tube.[23][24][25][26]

• Pressure Correction: Record the barometric pressure. If it is not 760 mmHg, the observed boiling point will need to be corrected.

Caption: Logical sequence of events in Thiele tube boiling point determination.

Methodology 2: Distillation

For larger sample volumes (>5 mL), a simple distillation can be used to determine the boiling point.[22][23][27]

• Apparatus Setup: Assemble a simple distillation apparatus using a round-bottomed flask, a condenser, a collection flask, and a thermometer.

• Sample and Boiling Chips: Place the liquid sample and a few boiling chips or a magnetic stir bar into the distilling flask.

• Thermometer Placement: Position the thermometer so that the top of the bulb is level with the bottom of the side arm leading to the condenser. This ensures the thermometer measures the temperature of the vapor in equilibrium with the boiling liquid.[23]

• Heating: Heat the distilling flask.

• Data Recording: As the liquid distills, record the stable temperature at which the vapor is condensing. This plateau temperature is the boiling point.[27] Record the barometric pressure.

Conclusion

This guide provides a robust framework for the empirical determination of the melting and boiling points of 3-(4-Propoxyphenyl)propan-1-ol. By integrating classical and modern analytical techniques with a strong emphasis on procedural integrity and instrument calibration, researchers can generate reliable and defensible physical property data. The theoretical analysis, grounded in the principles of intermolecular forces and comparison with structural analogs, provides a predictive context for the experimental work. Adherence to these protocols will ensure the acquisition of high-quality data essential for the characterization of this and other novel chemical entities.

References

• 6.2B: Step-by-Step Procedures for Boiling Point Determination. Chemistry LibreTexts. [Link]

• Calibration Procedure For Melting Point Apparatus: IA 9100, 9200 and 9300. Scribd. [Link]

• Calibration of Melting Point Apparatus. Pharmaguideline. [Link]

• Thiele Tube: Boiling & Melting Point Methods. Scribd. [Link]

• Revision Notes - Hydrogen Bonding. AP Chemistry. [Link]

• 7.27: Boiling Points (Thiele Tube). Chemistry LibreTexts. [Link]

• Experiment 1: Melting-point Determinations. Unknown Source. [Link]

• 3.3 Melting points and Boiling Points. Open Oregon Educational Resources. [Link]

• Lab 3: Calibration of a Melting Point Apparatus. California State University, Bakersfield. [Link]

• Measuring the Melting Point. Westlab. [Link]

• SOP for Calibration of Melting Point Apparatus. Pharmaguideline. [Link]

• Differential Scanning Calorimetry DSC Analysis: A Practical Guide to Thermal Insights. ResolveMass. [Link]

• Differential Scanning Calorimeter (DSC/DTA). NETZSCH Analyzing & Testing. [Link]

• Applications of Differential Scanning Calorimetry (DSC) Analysis. ResolveMass. [Link]

• Determination of Melting Points According to Pharmacopeia. thinkSRS.com. [Link]

• Hydrogen Bonding. UCalgary Chemistry Textbook. [Link]

• Predicting the Relationship between Van der Waals Forces or Hydrogen Bonding & Melting/Boiling Point Temperatures. Study.com. [Link]

• Determination of boiling point. Unknown Source. [Link]

• Does hydrogen bonding have a higher boiling and melting point than dipole-dipole forces or not? Quora. [Link]

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• Video: Boiling Points - Procedure. JoVE. [Link]

• Micro Boiling Point Determination. chymist.com. [Link]

• Melting Point: Using the Thiele Tube. Timstar. [Link]

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• Differential Scanning Calorimetry. KU Leuven. [Link]

• Phenyl Group - Structure, Properties, and Uses. Turito. [Link]

• Determination Of Melting Point Of An Organic Compound. BYJU'S. [Link]

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• Phenol. Wikipedia. [Link]

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• Impact of Molecular and Crystal Structure on the Melting Points in Halo-Substituted Phenyl-Quinazolinones. MDPI. [Link]

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• 27. vernier.com [vernier.com]

Protocols & Analytical Methods

Application Note: Three-Step Synthesis of 3-(4-Propoxyphenyl)propan-1-ol from 4-Propoxybenzaldehyde

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Abstract and Retrosynthetic Strategy

• Horner-Wadsworth-Emmons (HWE) Olefination: Homologation of the aldehyde to an α,β-unsaturated ester.

• Catalytic Hydrogenation: Chemoselective reduction of the alkene.

• Lithium Aluminum Hydride (LiAlH₄) Reduction: Exhaustive reduction of the ester to the target primary alcohol.

This sequence is designed as a self-validating system . Each phase produces a stable, easily characterizable intermediate, allowing for precise quality control (via TLC and NMR) before proceeding to the next step.

Figure 1: Three-step synthetic workflow from 4-propoxybenzaldehyde to the target alcohol.

Phase 1: Horner-Wadsworth-Emmons (HWE) Olefination

Mechanistic Rationale & Causality

To append a two-carbon chain to the benzaldehyde derivative, the Horner-Wadsworth-Emmons (HWE) reaction is vastly superior to standard Aldol condensations[1]. By utilizing triethyl phosphonoacetate (TEPA) and a strong, non-nucleophilic base like Sodium Hydride (NaH) , we irreversibly generate a highly nucleophilic phosphonate carbanion.

The reaction proceeds via nucleophilic attack on the aldehyde, forming a betaine intermediate that rapidly cyclizes into an oxaphosphetane. The subsequent elimination of diethyl phosphate is thermodynamically driven, yielding the (E)-alkene almost exclusively due to steric minimization in the transition state.

Step-by-Step Protocol

• Validation Checkpoint: Evolution of H2​ gas confirms the active deprotonation of TEPA.

• Preparation: Purge a flame-dried 250 mL round-bottom flask with inert gas (N₂ or Argon).

• Deprotonation: Suspend NaH (60% dispersion in mineral oil, 1.25 eq) in 50 mL of anhydrous Tetrahydrofuran (THF). Cool the suspension to 0 °C using an ice bath.

• Carbanion Generation: Add TEPA (1.2 eq) dropwise via syringe. Stir for 30 minutes at 0 °C until hydrogen gas evolution ceases and the solution becomes clear, indicating quantitative formation of the phosphonate carbanion.

• Coupling: Dissolve 4-propoxybenzaldehyde (1.0 eq) in 20 mL of anhydrous THF. Add this solution dropwise to the reaction mixture at 0 °C.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 3 hours. Monitor by TLC (Hexanes/EtOAc 8:2) until the aldehyde spot is consumed.

• Workup: Quench the reaction carefully with 30 mL of saturated aqueous NH4​Cl . Extract the aqueous layer with Ethyl Acetate (3 × 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to yield Ethyl (E)-3-(4-propoxyphenyl)acrylate .

Phase 2: Catalytic Hydrogenation

Mechanistic Rationale & Causality

The α,β-unsaturated ester must be saturated before ester reduction to prevent the formation of allylic alcohols, which are prone to side reactions. We utilize 5% Palladium on Carbon (Pd/C) under an atmosphere of hydrogen gas [2]. Palladium provides an optimal surface for the dissociative adsorption of molecular hydrogen. The planar nature of the alkene allows for efficient coordination to the metal surface, resulting in a rapid syn-addition of hydrogen. Operating at mild conditions (1 atm, ambient temperature) ensures strict chemoselectivity, preventing the hydrogenolysis of the propoxy ether linkage or the reduction of the aromatic ring.

Step-by-Step Protocol

• Validation Checkpoint: Cessation of hydrogen gas uptake indicates complete saturation of the alkene.

• Preparation: Dissolve the crude Ethyl (E)-3-(4-propoxyphenyl)acrylate (1.0 eq) in 75 mL of absolute Ethanol in a 250 mL round-bottom flask.

• Catalyst Addition: Carefully add 5% Pd/C (0.05 eq Pd). Caution: Pd/C can ignite volatile solvents in the presence of oxygen; add under a blanket of nitrogen.

• Atmosphere Exchange: Seal the flask with a septum. Evacuate the flask using a vacuum manifold and backfill with Hydrogen gas from a balloon. Repeat this purge cycle three times to ensure a pure H2​ atmosphere.

• Reaction: Stir the heterogeneous mixture vigorously at room temperature for 5 hours.

• Workup: Evacuate the hydrogen gas and purge with N₂. Filter the reaction mixture through a tight pad of Celite to remove the palladium catalyst. Wash the Celite pad with additional Ethanol (50 mL).

• Isolation: Concentrate the filtrate under reduced pressure to afford Ethyl 3-(4-propoxyphenyl)propanoate as a colorless oil.

Phase 3: Lithium Aluminum Hydride (LiAlH₄) Reduction

Mechanistic Rationale & Causality

To convert the saturated ester to the target primary alcohol, a powerful nucleophilic reducing agent is required. Sodium borohydride ( NaBH4​ ) is generally too mild for esters. Lithium Aluminum Hydride ( LiAlH4​ ) provides highly reactive hydride equivalents [3]. The mechanism involves the nucleophilic attack of a hydride ion on the ester carbonyl, forming a tetrahedral intermediate. The alkoxide leaving group is ejected, forming an intermediate aldehyde, which is immediately reduced by a second hydride ion to form the stable lithium-aluminum alkoxide complex.

While 0.5 equivalents of LiAlH4​ theoretically provide the necessary two hydrides, using 1.0 to 1.5 equivalents kinetically drives the reaction and compensates for any trace moisture in the system.

Step-by-Step Protocol

• Validation Checkpoint: The Fieser workup must transition the mixture from a gray suspension to a clean white granular precipitate, ensuring no product is trapped in aluminum emulsions.

• Preparation: In a flame-dried 250 mL flask under N₂, suspend LiAlH4​ powder (1.5 eq) in 60 mL of anhydrous THF. Cool to 0 °C.

• Addition: Dissolve Ethyl 3-(4-propoxyphenyl)propanoate (1.0 eq) in 20 mL of anhydrous THF. Add this solution dropwise to the LiAlH4​ suspension over 15 minutes to control the exothermic reaction.

• Reduction: Stir at 0 °C for 1 hour, then allow the mixture to warm to room temperature and stir for an additional 2 hours.

• Fieser Workup (Critical Step): Cool the reaction back to 0 °C. For every x grams of LiAlH4​ used, sequentially and cautiously add:

  • x mL of distilled H2​O (dropwise, extreme caution: exothermic H2​ evolution)

  • x mL of 15% aqueous NaOH

  • 3x mL of distilled H2​O

• Isolation: Stir the mixture vigorously for 30 minutes until the aluminum salts form a white, granular lattice. Filter the salts through a pad of Celite, washing thoroughly with Ethyl Acetate.

• Final Purification: Concentrate the filtrate under reduced pressure. Purify the crude oil via flash column chromatography (Silica gel, Hexanes/EtOAc 7:3) to yield pure 3-(4-Propoxyphenyl)propan-1-ol .

Reaction Logic and Quantitative Parameters

The logical flow of reagent selection is dictated by the need for chemoselectivity and thermodynamic driving forces at each stage of the homologation and reduction sequence.

Figure 2: Mechanistic rationale governing the selection of reagents for each synthetic phase.

Quantitative Data Summary

The following table outlines the stoichiometric parameters, environmental conditions, and expected yields for the optimized three-step sequence.

Reaction Phase	Primary Reagent / Substrate	Equivalents	Temp (°C)	Time (h)	Expected Yield (%)
1. HWE Olefination	4-Propoxybenzaldehyde	1.00	0 → 25	3.0	85 - 92%
Triethyl phosphonoacetate	1.20
NaH (60% dispersion)	1.25
2. Hydrogenation	Ethyl (E)-3-(4-propoxyphenyl)acrylate	1.00	25	5.0	95 - 98%
5% Pd/C	0.05 (Pd)
H2​ Gas	Excess (1 atm)
3. Ester Reduction	Ethyl 3-(4-propoxyphenyl)propanoate	1.00	0 → 25	3.0	88 - 94%
LiAlH4​	1.50

References

• Title: Applications of the Horner–Wadsworth–Emmons Olefination in Modern Natural Product Synthesis Source: Synthesis (Thieme Connect) URL: [Link] [1]

• Title: An Undergraduate Organic Chemistry Laboratory: The Facile Hydrogenation of Methyl trans-Cinnamate Source: Journal of Chemical Education (ACS Publications) URL: [Link] [2]

• Title: Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives Source: Master Organic Chemistry URL: [Link] [3]

Harnessing 3-(4-Propoxyphenyl)propan-1-ol in Advanced Etherification Reactions

An Application Guide for Researchers

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the utilization of 3-(4-propoxyphenyl)propan-1-ol in etherification reactions. Primarily focusing on the Williamson ether synthesis, we explore both classical and phase-transfer catalysis (PTC) methodologies. This document is intended for researchers, chemists, and drug development professionals seeking to synthesize novel ether derivatives. We delve into the mechanistic underpinnings of these reactions, offer step-by-step experimental procedures, and provide expert insights into optimizing reaction conditions and troubleshooting common challenges. The protocols are designed to be self-validating, ensuring reproducibility and high yields of the target ether products.

Introduction: The Versatility of 3-(4-Propoxyphenyl)propan-1-ol

3-(4-Propoxyphenyl)propan-1-ol is a bifunctional organic molecule featuring a primary alcohol and a phenyl ether moiety. Its structure makes it a valuable building block in medicinal chemistry and materials science. The primary alcohol group is particularly amenable to derivatization through etherification, a fundamental transformation in organic synthesis for creating stable C-O-C linkages. These ether linkages are prevalent in pharmaceuticals, agrochemicals, and polymers, often imparting crucial properties such as improved metabolic stability, altered solubility, and specific biological activity.

This guide focuses on the most robust and widely used method for ether synthesis: the Williamson ether synthesis. This reaction involves the deprotonation of an alcohol to form a nucleophilic alkoxide, which then displaces a leaving group on an alkyl electrophile in a bimolecular nucleophilic substitution (Sₙ2) reaction.[1][2] Given that 3-(4-propoxyphenyl)propan-1-ol is a primary alcohol, it is an excellent substrate for this transformation, as its corresponding alkoxide can react efficiently with primary alkyl halides with minimal risk of competing elimination reactions.[3][4]

Reagent Profile and Safety

A thorough understanding of the primary reagent's properties is critical for successful and safe experimentation.

Physicochemical Data

The key properties of 3-(4-propoxyphenyl)propan-1-ol are summarized below.

Property	Value	Source
CAS Number	307302-97-2	[5]
Molecular Formula	C₁₂H₁₈O₂	[5]
Molecular Weight	194.27 g/mol	[5]
Physical Form	Pale-yellow to Yellow-brown Solid	[5]
Purity	Typically ≥95%	[5]

Handling and Safety Precautions

While specific toxicological data for 3-(4-propoxyphenyl)propan-1-ol is limited, data from structurally similar compounds like 3-phenyl-1-propanol suggests that it should be handled with care.[6]

• General Handling: Work in a well-ventilated fume hood. Wear appropriate Personal Protective Equipment (PPE), including safety glasses with side shields, nitrile gloves, and a lab coat.[6] Avoid breathing dust, vapors, or mists.

• Irritancy: May cause skin and eye irritation.[7] In case of contact, wash skin thoroughly with soap and water, and rinse eyes cautiously with water for several minutes.[6]

• Storage: Store in a tightly sealed container in a cool, dry place away from strong oxidizing agents.

• SDS: Always consult the material-specific Safety Data Sheet (SDS) provided by the supplier before use.

Mechanistic Foundation: The Williamson Ether Synthesis

The Williamson ether synthesis is a cornerstone of organic chemistry for preparing both symmetrical and unsymmetrical ethers. The reaction proceeds via an Sₙ2 mechanism, which dictates several key experimental considerations.[2][3]

The overall transformation consists of two main steps:

• Deprotonation: A base is used to deprotonate the alcohol (R¹-OH), forming a highly nucleophilic alkoxide ion (R¹-O⁻).

• Nucleophilic Attack: The alkoxide ion attacks the electrophilic carbon of an organohalide (R²-X), displacing the halide leaving group (X⁻) to form the ether (R¹-O-R²).[1][8]

Figure 1: General mechanism of the Williamson ether synthesis.

Critical Success Factors:

• Substrate Choice: The reaction is most efficient when the alkyl electrophile is a methyl or primary alkyl halide. Secondary halides often lead to a mixture of substitution and E2 elimination products, while tertiary halides exclusively yield alkenes.[2][4]

• Base Selection: The choice of base depends on the pKa of the alcohol. For simple primary alcohols like our substrate, strong bases like sodium hydride (NaH) are ideal for creating the alkoxide irreversibly.[9]

• Solvent: Aprotic solvents like tetrahydrofuran (THF) or dimethylformamide (DMF) are preferred as they do not protonate the highly reactive alkoxide intermediate.[10]

Experimental Protocols

Two robust protocols are presented below. Protocol A utilizes the classic approach with sodium hydride, requiring anhydrous conditions. Protocol B employs Phase-Transfer Catalysis (PTC), offering a more operationally simple alternative that avoids strictly anhydrous setups.

Protocol A: Classical Williamson Ether Synthesis using Sodium Hydride

This protocol is the gold standard for achieving high yields, particularly for less reactive alkyl halides. It relies on the complete and irreversible formation of the alkoxide prior to the addition of the electrophile.

Figure 2: Experimental workflow for the classical Williamson ether synthesis.

Reagent/Equipment	Specification	Purpose
3-(4-propoxyphenyl)propan-1-ol	1.0 eq	Starting Material
Sodium Hydride (NaH)	1.2 eq (60% dispersion in mineral oil)	Base for deprotonation
Alkyl Halide (e.g., CH₃I, CH₃CH₂Br)	1.1 - 1.5 eq	Electrophile
Tetrahydrofuran (THF)	Anhydrous	Reaction Solvent
Saturated NH₄Cl (aq)	Quenching Agent
Ethyl Acetate	Reagent Grade	Extraction Solvent
Brine (Saturated NaCl aq)	Washing Agent
Anhydrous Na₂SO₄ or MgSO₄	Drying Agent
Round-bottom flask, magnetic stirrer	Reaction Vessel
Septa, Nitrogen balloon/line	Maintain inert atmosphere
Addition funnel, Syringes	Controlled reagent addition
Separatory funnel, Rotary evaporator	Work-up/Purification
TLC plates, Silica gel	Reaction monitoring/Purification

• Preparation: Under a nitrogen atmosphere, add sodium hydride (1.2 eq) to a flame-dried round-bottom flask containing anhydrous THF (approx. 10 mL per mmol of alcohol). Stir the suspension and cool to 0 °C using an ice bath.

• Alkoxide Formation: Dissolve 3-(4-propoxyphenyl)propan-1-ol (1.0 eq) in a minimal amount of anhydrous THF. Add this solution dropwise to the NaH suspension at 0 °C. After addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1-2 hours. Hydrogen gas evolution should be observed.[11]

• Nucleophilic Substitution: Cool the reaction mixture back to 0 °C. Add the alkyl halide (1.1 eq) dropwise. Allow the reaction to slowly warm to room temperature and stir for 4-12 hours.

• Reaction Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC), observing the consumption of the starting alcohol.

• Quenching: Once the reaction is complete, cool the flask to 0 °C and cautiously quench the excess NaH by the slow, dropwise addition of saturated aqueous ammonium chloride (NH₄Cl) solution until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel and add ethyl acetate. Separate the organic and aqueous layers. Extract the aqueous layer twice more with ethyl acetate.[11]

• Washing & Drying: Combine the organic extracts and wash sequentially with water and then brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude oil or solid by flash column chromatography on silica gel to yield the pure ether product.

Protocol B: Williamson Ether Synthesis via Phase-Transfer Catalysis (PTC)

This protocol is advantageous for its operational simplicity, scalability, and avoidance of pyrophoric reagents and strictly anhydrous conditions. A phase-transfer catalyst facilitates the transport of the hydroxide ion from the aqueous phase to the organic phase to act as the base.[12][13]

Figure 3: Catalytic cycle of etherification via Phase-Transfer Catalysis (PTC).

Reagent/Equipment	Specification	Purpose
3-(4-propoxyphenyl)propan-1-ol	1.0 eq	Starting Material
Sodium Hydroxide (NaOH)	3.0 - 5.0 eq (50% w/w aqueous solution)	Base
Alkyl Halide (e.g., CH₃I, C₄H₉Br)	1.5 - 2.0 eq	Electrophile
Tetrabutylammonium Bromide (TBAB)	0.05 - 0.1 eq	Phase-Transfer Catalyst
Toluene or Dichloromethane	Reagent Grade	Organic Solvent
Deionized Water, Brine	Washing Agents
Anhydrous Na₂SO₄ or MgSO₄	Drying Agent
Round-bottom flask with reflux condenser	Reaction Vessel
Magnetic stirrer with heating	Agitation and Temperature Control

• Setup: To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 3-(4-propoxyphenyl)propan-1-ol (1.0 eq), toluene, the alkyl halide (1.5 eq), and tetrabutylammonium bromide (TBAB, 0.1 eq).

• Base Addition: While stirring vigorously, add a 50% (w/w) aqueous solution of sodium hydroxide (4.0 eq).

• Reaction: Heat the biphasic mixture to 60-80 °C with vigorous stirring for 6-18 hours. The efficiency of PTC relies on maximizing the interfacial surface area between the two phases.

• Monitoring: Follow the disappearance of the starting material by TLC (sample from the organic layer).

• Work-up: After completion, cool the reaction to room temperature. Add water to dissolve any precipitated salts and transfer the mixture to a separatory funnel.

• Extraction and Washing: Separate the layers. Wash the organic layer sequentially with water (2x) and brine (1x).

• Drying and Concentration: Dry the organic phase over anhydrous MgSO₄, filter, and remove the solvent by rotary evaporation.

• Purification: Purify the crude product via flash column chromatography to isolate the desired ether.

Product Characterization

Confirmation of the ether product structure is typically achieved through standard spectroscopic methods:

• ¹H NMR: Look for the disappearance of the broad singlet corresponding to the alcohol -OH proton and the appearance of new signals corresponding to the added alkyl group (e.g., a singlet around 3.3-3.8 ppm for a methyl ether).

• ¹³C NMR: Expect a shift in the carbon adjacent to the oxygen (C-O) and new signals from the new alkyl group.

• FT-IR: The characteristic broad O-H stretching band of the starting alcohol (around 3300 cm⁻¹) should be absent in the product spectrum. A strong C-O stretching band for the ether will be present (around 1100 cm⁻¹).

• Mass Spectrometry: The molecular ion peak in the mass spectrum should correspond to the calculated molecular weight of the synthesized ether.

Conclusion

3-(4-Propoxyphenyl)propan-1-ol serves as an excellent substrate for ether synthesis via the Williamson reaction. The choice between a classical approach with a strong, non-nucleophilic base and a more operationally simple phase-transfer catalysis method depends on the scale of the reaction, the reactivity of the alkylating agent, and available laboratory infrastructure. Both protocols, when executed with care, provide reliable and high-yielding pathways to a diverse range of ether derivatives, enabling further exploration in drug discovery and materials science.

References

• Vedantu. (n.d.). Williamson Ether Synthesis: Mechanism, Steps & Example. Retrieved from [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• Ashenhurst, J. (2014, October 24). The Williamson Ether Synthesis. Master Organic Chemistry. Retrieved from [Link]

• ChemTalk. (2022, October 23). Williamson Ether Synthesis. Retrieved from [Link]

• Ilham, Z., et al. (n.d.). Phase Transfer Catalyst Techniques for Etherification of Nonionic Surfactant EOR. IAGI. Retrieved from [Link]

• LibreTexts. (2019, December 30). 10.6: Williamson Ether Synthesis. Chemistry LibreTexts. Retrieved from [Link]

• Barnick, J. W. F. K., et al. (2010, April 20). Ionic Liquids as Phase-Transfer Catalysts: Etherification Reaction of 1-Octanol with 1-Chlorobutane. ACS Publications. Retrieved from [Link]

• Li, M. (2022, August 12). A Minireview of Phase-Transfer Catalysis and Recent Trends. Biomedres. Retrieved from [Link]

• Yang, H.-M., & Wu, H.-S. (2004). Etherification of halo-ester by phase-transfer catalysis in solid–liquid system. ResearchGate. Retrieved from [Link]

• Halpern, M. (n.d.). PTC Etherification of Tertiary Alcohol. PTC Organics, Inc. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Alcohol to Ether using Williamson synthesis (O-Alkylation). Retrieved from [Link]

• Filo. (2025, December 2). How is 1-propoxypropane synthesised from propan-1-ol? Write mechanism of this reaction. Retrieved from [Link]

• Lumen Learning. (n.d.). 9.5. Williamson ether synthesis. Organic Chemistry 1: An open textbook. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3-(4-Hydroxyphenyl)propanol. PubChem Compound Database. Retrieved from [Link]

• J&K Scientific LLC. (2025, March 22). Williamson Ether Synthesis. Retrieved from [Link]

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• 5. 3-(4-PROPOXYPHENYL)PROPAN-1-OL | 307302-97-2 [sigmaaldrich.com]
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• 13. biomedres.us [biomedres.us]

Application Note: High-Efficiency Esterification of 3-(4-Propoxyphenyl)propan-1-ol

Executive Summary & Scope

3-(4-Propoxyphenyl)propan-1-ol is a versatile phenylpropanoid building block frequently utilized in the synthesis of complex active pharmaceutical ingredients (APIs) and lipophilic prodrugs. Because the molecule contains an electron-rich propoxy ether linkage, subjecting it to harsh acidic conditions (such as those used in traditional Fischer–Speier esterification) risks ether cleavage or unwanted side reactions.

This application note details a highly optimized, self-validating Steglich-type esterification protocol. By utilizing 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl) and 4-Dimethylaminopyridine (DMAP), this methodology ensures the mild, high-yielding acylation of the primary hydroxyl group of 3-(4-Propoxyphenyl)propan-1-ol while preserving the integrity of the molecule.

Mechanistic Causality & Experimental Design

To guarantee a self-validating and scalable system, the experimental design shifts away from traditional reagents like Dicyclohexylcarbodiimide (DCC) and relies on the synergistic causality of EDC·HCl and DMAP[1].

• The Role of EDC·HCl (Coupling Agent): While DCC is a standard coupling agent, it generates dicyclohexylurea (DCU), a byproduct that is notoriously insoluble and difficult to separate from the target ester, often requiring tedious chromatography. EDC·HCl is selected because its corresponding urea byproduct is highly water-soluble. This allows the byproduct to be entirely removed during a simple aqueous workup, making the purification process inherently self-correcting[2].

• The Role of DMAP (Nucleophilic Catalyst): When the carboxylic acid reacts with EDC, it forms an unstable O-acylisourea intermediate. Without a catalyst, this intermediate can undergo an irreversible 1,3-rearrangement into an unreactive N-acylurea, killing the reaction yield. DMAP acts as a hyper-nucleophile, attacking the O-acylisourea faster than the rearrangement can occur. This forms a highly electrophilic N-acylpyridinium intermediate that readily and cleanly reacts with the primary alcohol of 3-(4-Propoxyphenyl)propan-1-ol[3].

• Thermal Control Causality: The initial activation is performed at 0 °C. The formation of the O-acylisourea is exothermic; lower temperatures thermodynamically suppress the unwanted 1,3-rearrangement, ensuring the DMAP catalytic cycle dominates the reaction pathway.

Mechanistic workflow of EDC/DMAP-mediated Steglich esterification.

Reagents & Stoichiometry

The following table outlines the optimized quantitative parameters for a standard 10.0 mmol scale reaction.

Reagent	MW ( g/mol )	Equivalents	Amount	Mechanistic Role
3-(4-Propoxyphenyl)propan-1-ol	194.27	1.00	1.94 g (10.0 mmol)	Limiting Reactant / Nucleophile
Carboxylic Acid (R-COOH)	Varies	1.10	11.0 mmol	Acyl Donor
EDC·HCl	191.70	1.20	2.30 g (12.0 mmol)	Water-Soluble Coupling Agent
DMAP	122.17	0.10	0.12 g (1.0 mmol)	Acyl Transfer Catalyst
Dichloromethane (DCM)	84.93	N/A	50 mL (0.2 M)	Aprotic Solvent

Step-by-Step Self-Validating Protocol

Phase 1: Reaction Setup and Activation

• Preparation: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen gas inlet. Ensure all glassware is free of moisture to prevent the competitive hydrolysis of the N-acylpyridinium intermediate.

• Dissolution: Add the chosen Carboxylic Acid (11.0 mmol) and 3-(4-Propoxyphenyl)propan-1-ol (1.94 g, 10.0 mmol) to the flask. Dissolve the mixture in 40 mL of anhydrous DCM.

• Catalyst Addition: Add DMAP (0.12 g, 1.0 mmol) to the stirring solution. Ensure complete dissolution before proceeding.

• Thermal Control: Submerge the reaction flask in an ice-water bath to bring the internal temperature to 0 °C.

• Activation: Add EDC·HCl (2.30 g, 12.0 mmol) portion-wise over 5 minutes to prevent localized heating. Wash any residual EDC·HCl from the funnel into the flask using the remaining 10 mL of anhydrous DCM.

Phase 2: Propagation and IPC Monitoring

• Reaction: Allow the mixture to stir at 0 °C for 30 minutes. Remove the ice bath and allow the reaction to gradually warm to room temperature (20–25 °C). Stir for an additional 4–12 hours depending on the steric hindrance of the carboxylic acid.

• In-Process Control (IPC): Monitor the reaction progression via Thin Layer Chromatography (TLC) using a Hexanes/Ethyl Acetate (4:1) mobile phase. Visualize using a UV lamp (254 nm) and a potassium permanganate (KMnO₄) stain. The reaction is complete when the spot corresponding to 3-(4-Propoxyphenyl)propan-1-ol is fully consumed, validating the endpoint.

Phase 3: Workup and Purification (Self-Correcting Phase)

This workup is chemically designed to isolate the ester by systematically stripping away all specific byproducts and catalysts. 8. Quenching: Dilute the completed reaction mixture with an additional 50 mL of DCM. 9. Acidic Wash (Removes DMAP & EDC Urea): Transfer the mixture to a separatory funnel. Wash the organic layer with 1.0 M aqueous HCl (2 × 50 mL). Causality: The acidic aqueous layer protonates the DMAP catalyst and captures the water-soluble EDC urea byproduct, partitioning them entirely out of the organic phase. 10. Basic Wash (Removes Excess Acid): Wash the organic layer with saturated aqueous NaHCO₃ (2 × 50 mL). Causality: The mild base deprotonates any unreacted carboxylic acid (1.10 eq starting material), pulling it into the aqueous phase as a sodium salt. 11. Brine Wash & Drying: Wash the organic layer with saturated aqueous NaCl (50 mL) to remove residual water. Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude ester. 12. Final Polish: While the crude product is typically >95% pure following this self-correcting workup, analytical-grade purity (>99%) can be achieved via a short silica gel plug or flash column chromatography (Hexanes/EtOAc gradient).

In-Process Controls & Troubleshooting

Observation during Protocol	Potential Mechanistic Cause	Corrective Action (Self-Validation)
Incomplete consumption of alcohol	Inactive EDC·HCl or moisture in the solvent causing premature hydrolysis.	Add 0.2 eq additional EDC·HCl; verify that anhydrous DCM is being utilized.
Formation of highly polar byproduct	N-acylurea formation due to insufficient DMAP catalysis.	Ensure DMAP is fully dissolved before EDC addition; strictly maintain 0 °C during activation.
Ester product contaminated with acid	Incomplete basic wash during the workup phase.	Repeat the saturated NaHCO₃ wash until the aqueous layer pH tests > 8.

References

• Simple Method for the Esterification of Carboxylic Acids Source: Organic Chemistry Portal (Angew. Chem. Int. Ed. 1978) URL:[3]

• A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids Source: RSC Sustainability (Royal Society of Chemistry) URL:[1]

• Scheme 7 Mechanism of carbodiimide/DMAP-mediated ester coupling Source: ResearchGate URL:[2]

Sources

• 1. A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC02251B [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Simple Method for the Esterification of Carboxylic Acids [organic-chemistry.org]

Application Notes and Protocols: 3-(4-Propoxyphenyl)propan-1-ol as a Versatile Linker in Advanced Polymer Chemistry

Introduction: The Critical Role of Linkers in Polymer-Based Therapeutics

In the landscape of modern drug delivery, polymer-drug conjugates (PDCs) represent a significant advancement, offering enhanced therapeutic efficacy and reduced systemic toxicity for potent small-molecule drugs.[1][2] The architecture of a PDC is a sophisticated assembly of a biocompatible polymer backbone, a therapeutic payload, and, most critically, a linker molecule that covalently tethers the two.[3][4] The linker is not a mere spacer but a functional unit that dictates the stability of the conjugate in circulation and the mechanism of drug release at the target site.[3] This guide introduces 3-(4-propoxyphenyl)propan-1-ol as a novel and versatile bifunctional linker for applications in polymer chemistry, particularly in the design of sophisticated drug delivery systems. Its unique chemical structure offers a terminal hydroxyl group for polymerization or bioconjugation and a potentially cleavable aryl ether bond, paving the way for stimuli-responsive drug release.

Chemical Properties and Rationale for Use

3-(4-Propoxyphenyl)propan-1-ol is a bifunctional molecule featuring a primary alcohol at one end of a propyl chain and a propoxy group attached to a phenyl ring at the other. This distinct architecture provides two key functionalities:

• Terminal Hydroxyl Group: This primary alcohol serves as a reactive handle for a variety of chemical transformations. It can act as an initiator for ring-opening polymerization of cyclic esters (e.g., lactide, caprolactone) and carbonates, leading to the formation of polyesters and polycarbonates with the linker at the chain end.[5][6] Alternatively, the hydroxyl group can be functionalized to introduce other reactive moieties for click chemistry or for direct conjugation to biomolecules.[7]

• Propoxy-Phenyl Ether Linkage: The ether bond connecting the propoxy group to the phenyl ring is a key feature of this linker. Aryl-alkyl ethers are known to be susceptible to cleavage under strong acidic conditions.[8][9] This presents an opportunity for designing PDCs with pH-sensitive drug release, a highly desirable attribute for targeting the acidic microenvironment of tumors.[10]

The combination of a stable linkage for polymerization and a potentially cleavable bond for drug release makes 3-(4-propoxyphenyl)propan-1-ol an attractive candidate for the development of next-generation PDCs.

Synthesis and Characterization of 3-(4-Propoxyphenyl)propan-1-ol

The synthesis of 3-(4-propoxyphenyl)propan-1-ol can be readily achieved via the Williamson ether synthesis, a robust and well-established method for forming ethers.[11][12] This reaction involves the nucleophilic substitution of a halide by an alkoxide. In this case, the commercially available 3-(4-hydroxyphenyl)propan-1-ol serves as the starting material.

Protocol 1: Synthesis of 3-(4-Propoxyphenyl)propan-1-ol

Materials:

• 3-(4-Hydroxyphenyl)propan-1-ol

• 1-Bromopropane (or 1-iodopropane)

• Potassium carbonate (K₂CO₃) or sodium hydride (NaH)

• Anhydrous acetone or N,N-dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

• Hexane and ethyl acetate for elution

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask, add 3-(4-hydroxyphenyl)propan-1-ol (1.0 eq) and anhydrous acetone or DMF.

• Base Addition: Add potassium carbonate (1.5 eq) to the solution. If using sodium hydride (1.1 eq), extreme caution should be exercised due to its reactivity with moisture.

• Alkyl Halide Addition: Add 1-bromopropane (1.2 eq) dropwise to the stirring suspension.

• Reaction: Heat the reaction mixture to reflux and maintain for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: After the reaction is complete, cool the mixture to room temperature and filter to remove the inorganic salts.

• Extraction: Concentrate the filtrate under reduced pressure. Dissolve the residue in diethyl ether and wash with water, saturated aqueous NH₄Cl, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate using a rotary evaporator.

• Purification: Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield pure 3-(4-propoxyphenyl)propan-1-ol.

Characterization:

The structure and purity of the synthesized linker should be confirmed by:

• ¹H and ¹³C NMR Spectroscopy: To confirm the presence of the propyl ether and the propanol chain.[13][14]

• FTIR Spectroscopy: To identify the characteristic O-H stretch of the alcohol and the C-O-C stretch of the ether.

• Mass Spectrometry: To confirm the molecular weight of the product.

Caption: Synthesis workflow for 3-(4-propoxyphenyl)propan-1-ol.

Application in Polymer Synthesis

The terminal hydroxyl group of 3-(4-propoxyphenyl)propan-1-ol makes it an excellent initiator for the ring-opening polymerization (ROP) of cyclic esters, such as ε-caprolactone, to produce well-defined polyesters with the linker at one terminus.

Protocol 2: Synthesis of Poly(ε-caprolactone) using 3-(4-Propoxyphenyl)propan-1-ol as Initiator

Materials:

• 3-(4-Propoxyphenyl)propan-1-ol (initiator)

• ε-Caprolactone (monomer)

• Tin(II) 2-ethylhexanoate (Sn(Oct)₂) (catalyst)

• Anhydrous toluene

• Methanol

• Schlenk flask and line

• Syringes

Procedure:

• Drying: Dry the Schlenk flask under vacuum and heat.

• Reagent Addition: Under an inert atmosphere (e.g., argon or nitrogen), add the desired amount of 3-(4-propoxyphenyl)propan-1-ol and anhydrous toluene.

• Monomer Addition: Add the desired amount of ε-caprolactone monomer to the flask. The monomer-to-initiator ratio will determine the target molecular weight of the polymer.

• Catalyst Addition: Add a stock solution of Sn(Oct)₂ in anhydrous toluene to the reaction mixture.

• Polymerization: Immerse the flask in a preheated oil bath at 110-130 °C and stir for 4-24 hours.

• Termination and Precipitation: Cool the reaction to room temperature and precipitate the polymer by adding the reaction mixture dropwise into cold methanol.

• Purification: Collect the polymer by filtration and dry it under vacuum. Further purification can be achieved by redissolving the polymer in a suitable solvent (e.g., dichloromethane) and re-precipitating it in cold methanol.

Characterization:

• ¹H NMR Spectroscopy: To confirm the incorporation of the linker and to determine the number-average molecular weight (Mₙ) by comparing the integrals of the polymer backbone protons to those of the linker's aromatic protons.[15]

• Gel Permeation Chromatography (GPC): To determine the Mₙ and the polydispersity index (PDI) of the polymer.

• FTIR Spectroscopy: To confirm the formation of the polyester (presence of ester carbonyl stretch).

Caption: Workflow for the synthesis of a polymer with the linker.

Data Summary

Property	3-(4-Propoxyphenyl)propan-1-ol	Linker-Poly(caprolactone) (Hypothetical)
Molecular Formula	C₁₂H₁₈O₂	C₁₂H₁₇O₂-(C₆H₁₀O₂)ₙ-H
Molecular Weight	194.27 g/mol	Dependent on Mₙ
Appearance	Colorless oil or low melting solid	White to off-white solid
Solubility	Soluble in common organic solvents	Soluble in THF, DCM, Chloroform
¹H NMR (CDCl₃, δ ppm)	~7.1 (d), ~6.8 (d), ~4.0 (t), ~3.7 (t), ~2.7 (t), ~1.9 (m), ~1.0 (t)	Characteristic PCL peaks + linker peaks
FTIR (cm⁻¹)	~3350 (O-H), ~1240 (C-O-C)	~1725 (C=O, ester), ~1240 (C-O-C)

Potential for Stimuli-Responsive Drug Release

A key advantage of the 3-(4-propoxyphenyl)propan-1-ol linker is the potential for cleavage of the aryl-alkyl ether bond under acidic conditions. This can be exploited for pH-triggered drug release in acidic environments, such as within tumor tissues or in the endo-lysosomal compartments of cells. The cleavage would release the drug conjugated to the propoxy side and a polymer with a terminal phenolic hydroxyl group.[9][10]

Caption: Mechanism of pH-triggered drug release.

Conclusion

3-(4-Propoxyphenyl)propan-1-ol presents itself as a promising, yet underexplored, bifunctional linker for advanced applications in polymer chemistry and drug delivery. Its straightforward synthesis, coupled with the dual functionality of a polymerizable hydroxyl group and a potentially cleavable ether linkage, offers a versatile platform for the design of sophisticated polymer architectures and stimuli-responsive PDCs. Further research into the precise conditions for ether cleavage and the development of protocols for drug conjugation will undoubtedly expand the utility of this valuable linker.

References

• Li, C., & Wang, J. (2021). Polymer-drug conjugates: Recent development in clinical applications. Journal of Controlled Release, 338, 203-220.
• Ekladious, I., et al. (2019). Polymer-drug conjugates as a platform for targeted cancer therapy. Journal of Biomedical Materials Research Part A, 107(7), 1635-1650.
• Larson, N., & Ghandehari, H. (2012). Polymeric conjugates for drug delivery.
• Ringsdorf, H. (1975). Structure and properties of pharmacologically active polymers. Journal of Polymer Science: Polymer Symposia, 51(1), 135-153.
• Jerome, C., & Lecomte, P. (2008). Recent advances in the synthesis of aliphatic polyesters by ring-opening polymerization. Advanced Drug Delivery Reviews, 60(9), 1056-1076.
• Gbadegesin, O. D., & Adesina, S. K. (2025). Synthesis and Characterization of Polymer-Drug Conjugates by Strain-Promoted Azide-Alkyne Cycloaddition-Mediated Polymerization. Journal of Applied Polymer Science, 142(21), e56928.
• Aubin, A., & Prud'homme, R. E. (1989). ¹H and ¹³C NMR of poly(ε-caprolactone) and of the copolyesters of ε-caprolactone with glycolide and lactide. Macromolecules, 22(5), 2453-2459.

• Polymer Factory. (2022). Technology highlight: Dendrons as Multifunctional Bioconjugation Linkers. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). The Williamson Ether Synthesis. Retrieved from [Link]

• Journal of Chemical Society of Nigeria. (2021). THE USE OF NATURAL CROSS LINKERS IN MOLECULARLY IMPRINTED POLYMER TECHNOLOGY- PAST, PRESENT AND FUTURE. Retrieved from [Link]

• Kratz, F., et al. (2009). Development of Protein-Binding Bifunctional Linkers for a New Generation of Dual-Acting Prodrugs.

• Bentham Science Publishers. (n.d.). NMR Spectroscopy for the Characterization of Polymers. Retrieved from [Link]

• Koehler, A. N. (2006). Design and applications of bifunctional small molecules: Why two heads are better than one. Current Opinion in Chemical Biology, 10(5), 533-540.
• Koutsamanis, P. G., et al. (2022). Role of Functional Groups in the Monomer Molecule on the Radical Polymerization in the Presence of Graphene Oxide. Polymerization of Hydroxyethyl Acrylate under Isothermal and Non-Isothermal Conditions. Polymers, 14(2), 226.

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

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• Royal Society of Chemistry. (2026). Traceless linkers used for reversible protein–polymer conjugations. Retrieved from [Link]

• Elsevier. (2023). Polymer-Drug Conjugates: Linker Chemistry, Protocols and Applications. Retrieved from [Link]

• Royal Society of Chemistry. (2017). Effect of the side ethylene glycol and hydroxyl groups on the polymerization kinetics of oligo(ethylene glycol methacrylates). An experimental and modeling investigation. Retrieved from [Link]

• J&K Scientific LLC. (2025). Williamson Ether Synthesis. Retrieved from [Link]

• Wood-Adams, P. M. (n.d.). Characterization of polymers by NMR. Retrieved from [Link]

• Clutch Prep. (n.d.). Cleavage of Phenyl Ethers Explained: Definition, Examples, Practice & Video Lessons. Retrieved from [Link]

• ReactionFlash. (n.d.). Alcohol to Ether using Williamson synthesis (O-Alkylation). Retrieved from [Link]

• National Center for Biotechnology Information. (2025). Synthesis and Advanced NMR Characterization of Ordered 3D Reticular Materials with PolySilicate Nodes and Hydrophobic OrganoSilicone Linkers. Retrieved from [Link]

• MDPI. (2022). Tailoring the Hydroxyl Density of Glass Surface for Anionic Ring-Opening Polymerization of Polyamide 6 to Manufacture Thermoplastic Composites. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 3-(4-methoxyphenyl)propan-1-ol. Retrieved from [Link]

• University of Vermont Libraries. (n.d.). Polymer-drug conjugates linker chemistry, protocols and applications. Retrieved from [Link]

• LibreTexts. (2023). 18.3 Reactions of Ethers: Acidic Cleavage. Retrieved from [Link]

• Master Organic Chemistry. (2014). Cleavage Of Ethers With Acid. Retrieved from [Link]

• MDPI. (2005). Covalent Polymer-Drug Conjugates. Retrieved from [Link]

• Google Patents. (n.d.). US5391665A - Process for producing polymer having hydroxyl groups at both terminals.

• OpenStax. (2023). 18.3 Reactions of Ethers: Acidic Cleavage. Retrieved from [Link]

• Doubtnut. (n.d.). How is 1-propoxypropane synthesised from propan-1-ol? Write mechanism of this reaction. Retrieved from [Link]

• My Chem Corner. (2023, April 18). How is 1-propoxypropane synthesised from propan-1-ol? write mechanism of this reaction [Video]. YouTube. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Alcohol or phenol synthesis by ether cleavage. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3-(4-Methoxyphenyl)-1-propanol. Retrieved from [Link]

Sources

• 1. Synthesis of degradable bifunctional dendritic polymers as versatile drug carriers - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Synthesis and Characterization of Polymer-Drug Conjugates by Strain-Promoted Azide-Alkyne Cycloaddition-Mediated Polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. cnfx.com [cnfx.com]
• 6. Effect of the side ethylene glycol and hydroxyl groups on the polymerization kinetics of oligo(ethylene glycol methacrylates). An experimental and modeling investigation - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Role of Functional Groups in the Monomer Molecule on the Radical Polymerization in the Presence of Graphene Oxide. Polymerization of Hydroxyethyl Acrylate under Isothermal and Non-Isothermal Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cleavage of Phenyl Ethers Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. The Williamson Ether Synthesis [cs.gordon.edu]
• 12. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
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• 14. eurekaselect.com [eurekaselect.com]
• 15. eng.uc.edu [eng.uc.edu]

solvent selection for reactions involving 3-(4-Propoxyphenyl)propan-1-ol

Application Note: Strategic Solvent Selection for the Derivatization of 3-(4-Propoxyphenyl)propan-1-ol

Executive Summary & Physicochemical Profiling

3-(4-Propoxyphenyl)propan-1-ol is a highly versatile, amphiphilic building block utilized in the synthesis of advanced active pharmaceutical ingredients (APIs) and functional materials. Structurally, the molecule is defined by two competing domains: a hydrophobic para-propoxyaryl tail and a hydrophilic primary alcohol head. This dual nature dictates its solvation dynamics and phase behavior during synthesis.

Historically, the derivatization of such primary alcohols—namely oxidations, esterifications, and etherifications—relied heavily on problematic, legacy solvents like dichloromethane (DCM), tetrahydrofuran (THF), and dimethylformamide (DMF). As a Senior Application Scientist, I have designed this protocol guide to move beyond legacy methods. By applying the principles of the American Chemical Society Green Chemistry Institute Pharmaceutical Roundtable (ACS GCIPR)[1] and the CHEM21 selection criteria[2], this guide provides field-tested, sustainable solvent architectures that actively improve reaction kinetics, chemoselectivity, and downstream workup efficiency.

Reaction-Specific Solvent Dynamics (The Causality)

The successful derivatization of 3-(4-propoxyphenyl)propan-1-ol depends entirely on managing its amphiphilic properties through strategic solvent selection.

• Esterification (Replacing DCM/DMF): When performing Steglich or Fischer esterifications, 2-methyltetrahydrofuran (2-MeTHF) is the optimal modern solvent. Unlike traditional THF, 2-MeTHF is derived from renewable resources and possesses severely limited water miscibility (approx. 4 g/100 g H₂O). The Causality: This low miscibility enables crisp, immediate phase separations during aqueous workups, preventing the loss of amphiphilic intermediates[3]. Furthermore, its higher boiling point (80 °C) accelerates reaction kinetics, and its ability to form a water azeotrope facilitates driving equilibrium reactions forward without the need for toxic entrainers like benzene.

• Oxidation (Replacing Swern/DCM): Replacing the cryogenic Swern oxidation (DCM/DMSO) with a biphasic TEMPO-mediated oxidation utilizing Ethyl Acetate (EtOAc) and water provides superior chemoselectivity. The Causality: The hydrophobic propoxyaryl tail ensures the substrate and the resulting aldehyde remain strictly partitioned in the EtOAc phase. This physical boundary shields the newly formed aldehyde from the aqueous oxidant, effectively preventing over-oxidation to the carboxylic acid.

Solvent Selection Decision Matrix

Caption: Decision matrix for solvent selection in 3-(4-Propoxyphenyl)propan-1-ol derivatization.

Quantitative Solvent Comparison

The following table summarizes the key metrics used to transition from legacy to green solvents for this specific substrate, utilizing data aligned with the CHEM21 methodology[4].

Solvent	Target Application	Boiling Point (°C)	Water Miscibility	CHEM21 Classification	ACS GCIPR Recommendation
DCM	Legacy All-Purpose	39.6	Low	Hazardous	Avoid
DMF	Legacy Esterification	153.0	High	Highly Hazardous	Avoid (Reprotoxic)
THF	Legacy Etherification	66.0	High	Problematic	Substitute
EtOAc	Green Oxidation	77.1	Moderate	Recommended	Preferred
2-MeTHF	Green Esterification	80.2	Low	Recommended	Preferred
CPME	Green Etherification	106.0	Very Low	Recommended	Preferred

Validated Experimental Protocols

Protocol A: Chemoselective Oxidation to 3-(4-Propoxyphenyl)propanal

Mechanism: Biphasic TEMPO/NaOCl oxidation. Solvent System: EtOAc / H₂O (1:1 v/v).

Caption: Biphasic solvent dynamics for TEMPO-mediated oxidation of the primary alcohol.

Step-by-Step Methodology:

• Dissolution: Dissolve 10 mmol of 3-(4-propoxyphenyl)propan-1-ol in 20 mL of EtOAc in a 100 mL round-bottom flask.

• Catalyst Addition: Add 0.1 mmol (1 mol%) of TEMPO and 1 mmol (10 mol%) of NaBr. Stir vigorously to ensure homogeneous distribution in the organic phase.

• Aqueous Preparation: In a separate vessel, prepare 20 mL of an aqueous solution containing 11 mmol of NaOCl (bleach), buffered to pH 8.6 with aqueous NaHCO₃. Causality Note: Buffering is critical; high pH degrades the active oxoammonium species, while low pH causes unwanted electrophilic chlorination of the electron-rich propoxyaryl ring.

• Biphasic Reaction: Cool the EtOAc mixture to 0 °C. Add the aqueous NaOCl solution dropwise over 15 minutes under vigorous stirring (minimum 800 rpm) to maximize the interfacial surface area.

• Self-Validation & Monitoring: Monitor via TLC (Hexanes:EtOAc 4:1). The reaction is typically complete within 45 minutes. Validation Check: Stop stirring; the phases should separate cleanly within 30 seconds. A persistent emulsion indicates incomplete oxidation of the amphiphilic starting alcohol.

• Workup: Separate the organic layer. Wash with 10% aqueous Na₂S₂O₃ (15 mL) to quench residual oxidant, followed by brine (15 mL). Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Protocol B: Steglich Esterification using 2-MeTHF

Mechanism: DCC/DMAP mediated coupling with a target carboxylic acid. Solvent System: Anhydrous 2-MeTHF.

Step-by-Step Methodology:

• Reagent Mixing: Dissolve 10 mmol of 3-(4-propoxyphenyl)propan-1-ol and 11 mmol of the target carboxylic acid in 30 mL of anhydrous 2-MeTHF.

• Catalyst Addition: Add 1 mmol (10 mol%) of DMAP (4-Dimethylaminopyridine).

• Coupling Initiation: Cool the solution to 0 °C. Slowly add a solution of 11 mmol DCC (N,N'-Dicyclohexylcarbodiimide) dissolved in 10 mL of 2-MeTHF.

• Incubation: Allow the reaction to warm to room temperature and stir for 12 hours.

• Self-Validation: Validation Check: A dense white precipitate (dicyclohexylurea, DCU) will form within the first hour, confirming the activation of the carboxylic acid. 2-MeTHF is an excellent solvent here because DCU is highly insoluble in it, driving the precipitation and pushing the equilibrium forward.

• Filtration: Filter the suspension through a Celite pad to remove the DCU byproduct. Wash the pad with an additional 10 mL of 2-MeTHF.

• Extraction: Wash the combined organic filtrate with 1M HCl (20 mL) to remove DMAP, followed by saturated NaHCO₃ (20 mL) to remove unreacted carboxylic acid, and finally brine (20 mL). The low water miscibility of 2-MeTHF ensures zero product loss to the aqueous phase.

• Isolation: Dry the organic layer over MgSO₄, filter, and concentrate to yield the esterified product.

References

• Kurosu, M., et al. "Selective Esterifications of Primary Alcohols in a Water-Containing Solvent." Organic Letters, 2012, 14, 4910-4913. URL:[Link]

• ACS Green Chemistry Institute Pharmaceutical Roundtable. "Solvent Selection Guide: Version 2.0." American Chemical Society, March 21, 2011. URL:[Link]

• LCGC International. "Solvent Selection from the Green Perspective." Chromatography Online, August 25, 2025. URL:[Link]

• Prat, D., et al. "CHEM21 selection guide of classical- and less classical-solvents." Green Chemistry For Sustainability, 2016. URL:[Link]

Sources

• 1. acs.org [acs.org]
• 2. chemistryforsustainability.org [chemistryforsustainability.org]
• 3. Selective Esterifications of Primary Alcohols in a Water-Containing Solvent [organic-chemistry.org]
• 4. chromatographyonline.com [chromatographyonline.com]

Application Note: Rapid Microwave-Assisted Synthesis of 3-(4-Propoxyphenyl)propan-1-ol Derivatives for Drug Discovery Scaffolds

Abstract

The 3-(4-alkoxyphenyl)propan-1-ol scaffold is a valuable structural motif in medicinal chemistry, appearing in various pharmacologically active agents. Traditional synthesis of these compounds often involves lengthy reaction times and significant energy consumption. This application note presents a detailed, optimized protocol for the rapid and efficient synthesis of 3-(4-propoxyphenyl)propan-1-ol via the microwave-assisted reduction of ethyl 3-(4-propoxyphenyl)propanoate. By leveraging the principles of microwave chemistry, this method dramatically reduces reaction times from hours to minutes while maintaining high yields and purity.[1][2][3] We provide a step-by-step protocol, a discussion of the underlying scientific principles, parameter optimization strategies, and methods for adapting the protocol to generate a library of derivatives.

Introduction: The Need for Speed in Medicinal Chemistry

In drug discovery and development, the rapid synthesis and screening of compound libraries are critical for identifying and optimizing lead candidates.[1] The 3-(4-alkoxyphenyl)propan-1-ol core is of significant interest due to its presence in molecules with diverse biological activities. However, conventional synthesis methods, which rely on slow conductive or convective heating, represent a significant bottleneck in the discovery pipeline.[4][5]

Microwave-assisted organic synthesis (MAOS) has emerged as a transformative technology that directly addresses this challenge.[2][3] Unlike conventional methods, microwave irradiation delivers energy directly to polar molecules within the reaction mixture, resulting in rapid, uniform, and efficient heating.[4][5] This "in-core" heating can lead to dramatic rate accelerations, often reducing reaction times from hours or days to mere minutes.[1][6] Furthermore, MAOS is recognized as a green chemistry technique, as it often requires less solvent, consumes less energy, and can lead to cleaner reaction profiles with fewer by-products.[7][8][9]

This guide provides a robust and validated protocol for synthesizing 3-(4-propoxyphenyl)propan-1-ol, designed to be easily implemented by researchers in the field.

The Science of Microwave-Assisted Synthesis

Understanding the fundamental mechanism of microwave heating is key to appreciating its advantages over traditional methods.

2.1. Mechanism of Heating: A Molecular Phenomenon

Conventional heating transfers energy indirectly: an external source heats the walls of a vessel, which then slowly transfers heat to the solvent and reactants via conduction and convection.[5] This process is slow and creates significant temperature gradients within the vessel.[9]

Microwave synthesis operates on a different principle: dielectric heating .[5] Microwave energy, a form of electromagnetic radiation, interacts directly with polar molecules in the reaction mixture.[10] This interaction occurs primarily through two mechanisms:

• Dipolar Polarization: Polar molecules, which possess a permanent dipole moment, attempt to align themselves with the rapidly oscillating electric field of the microwaves. This constant reorientation creates molecular friction, which generates heat rapidly and volumetrically throughout the entire sample.[4][5]

• Ionic Conduction: If ions are present in the reaction mixture, they will oscillate back and forth in the microwave field, colliding with other molecules and generating heat.[9][10]

This direct coupling of energy results in extremely fast heating rates (up to 4–8 °C per second) and a unique inverted temperature gradient where the core of the reaction mixture can be hotter than the vessel walls.[5][11]

Figure 1: Comparison of conventional and microwave heating mechanisms.

2.2. Key Advantages in Chemical Synthesis

• Dramatic Rate Enhancement: Reactions can be completed in minutes instead of hours.[2]

• Higher Yields & Purity: Rapid heating to the target temperature can minimize the formation of unwanted side products.[3]

• Superheating: In sealed vessels, solvents can be heated to temperatures far beyond their atmospheric boiling points, enabling reactions that would not otherwise be feasible.[1]

• Reproducibility: Modern microwave reactors offer precise control over temperature and pressure, leading to highly reproducible results.[9]

Protocol: Microwave-Assisted Reduction of Ethyl 3-(4-propoxyphenyl)propanoate

This protocol details the synthesis of the target compound from a commercially available ester.

3.1. Reaction Scheme

3.2. Materials and Equipment

Reagent/Material	Grade	Supplier Example	Notes
Ethyl 3-(4-propoxyphenyl)propanoate	>97%	Sigma-Aldrich	Starting material.
Sodium Borohydride (NaBH₄)	>98%	Acros Organics	Reducing agent. Handle with care, moisture-sensitive.
Lithium Chloride (LiCl)	Anhydrous, >99%	Fisher Scientific	Additive to enhance borohydride reactivity.
Ethanol (EtOH)	Anhydrous, 200 Proof	Decon Labs	Must be polar to absorb microwaves effectively.
Ethyl Acetate (EtOAc)	ACS Grade	VWR	For extraction.
Saturated Sodium Bicarbonate (NaHCO₃) Solution	N/A	Lab-prepared	For quenching.
Brine	N/A	Lab-prepared	For washing.
Anhydrous Magnesium Sulfate (MgSO₄)	N/A	Alfa Aesar	For drying.
Equipment
Microwave Synthesis Reactor	N/A	Anton Paar, CEM	Must allow for temperature and pressure monitoring.
10 mL Glass Microwave Process Vial	N/A	Reactor vendor	Must be specifically designed for pressurized microwave reactions.[12]
Magnetic Stir Bar	N/A	VWR

3.3. Step-by-Step Experimental Protocol

• Preparation: To a 10 mL glass microwave process vial equipped with a magnetic stir bar, add ethyl 3-(4-propoxyphenyl)propanoate (236 mg, 1.0 mmol, 1.0 equiv) and anhydrous lithium chloride (85 mg, 2.0 mmol, 2.0 equiv).

• Solvent and Reagent Addition: Add 5 mL of anhydrous ethanol to the vial. Stir the mixture for 1 minute to ensure dissolution. Carefully add sodium borohydride (76 mg, 2.0 mmol, 2.0 equiv) in one portion.

• Vessel Sealing: Securely seal the vial with a Teflon septum and crimp cap. Caution: Only use vials and caps rated for the pressures and temperatures that will be generated.[12]

• Microwave Irradiation: Place the sealed vial into the cavity of the microwave reactor. Program the instrument to heat the reaction mixture to 120 °C and hold for 15 minutes . Ensure magnetic stirring is active throughout the process. The expected pressure is typically 5-8 bar.

• Cooling: After the irradiation is complete, allow the vial to cool to below 50 °C using the instrument's compressed air jet cooling feature before removing it from the reactor.[12]

• Work-up & Quenching: Carefully uncap the vial in a fume hood. Slowly pour the reaction mixture into a beaker containing 20 mL of saturated NaHCO₃ solution to quench the excess NaBH₄.

• Extraction: Transfer the quenched mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Washing & Drying: Combine the organic layers and wash with brine (20 mL). Dry the organic phase over anhydrous MgSO₄.

• Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator. The resulting crude oil can be purified by flash column chromatography on silica gel (eluent: 20-40% ethyl acetate in hexanes) to yield the pure product as a colorless oil.

3.4. Safety Precautions

• Always use dedicated microwave reactors designed for chemical synthesis, which include built-in temperature and pressure sensors.[12] Never use a domestic kitchen microwave oven.[13]

• Handle sodium borohydride in a fume hood. It is flammable and reacts with water to produce hydrogen gas.

• Microwave reactions in sealed vessels generate high internal pressures. Ensure the vessel is fully cooled before opening.[12]

• Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Rationale and Optimization

A key aspect of scientific integrity is understanding the causality behind experimental choices.

4.1. Experimental Design Rationale

• Choice of Reducing System: While NaBH₄ is a mild reducing agent, its reactivity towards esters is significantly enhanced at elevated temperatures and in the presence of a Lewis acidic additive like LiCl. This system is safer and easier to handle than stronger reducing agents like LiAlH₄, making it ideal for a rapid screening protocol.

• Choice of Solvent: Ethanol is an excellent choice for this reaction. It is a polar, protic solvent that absorbs microwaves efficiently, has a high dielectric loss tangent, and readily dissolves all reactants. Its relatively low boiling point (78 °C) allows for significant superheating under sealed-vessel conditions, which accelerates the reaction.[1]

• Temperature and Time: The initial parameters (120 °C, 15 min) were chosen based on common conditions for microwave-assisted borohydride reductions. Microwave heating allows the reaction to reach the required activation energy almost instantaneously, drastically shortening the required hold time.[11]

4.2. Protocol Optimization

For any new substrate or derivative, reaction conditions may require optimization. A systematic approach is recommended. Only change one parameter at a time to understand its effect.[14]

Run	Temperature (°C)	Time (min)	Power (W)	Observed Yield (%)	Notes
1	100	15	~50	65%	Incomplete conversion of starting material.
2	120	10	~70	88%	Good conversion, minor starting material left.
3	120	15	~70	94%	Optimized conditions. Clean conversion.
4	140	15	~100	92%	No significant improvement, potential for by-products.

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Figure 2: General experimental workflow for microwave-assisted synthesis.

Characterization of 3-(4-Propoxyphenyl)propan-1-ol

The identity and purity of the final compound should be confirmed using standard analytical techniques.

• ¹H NMR (400 MHz, CDCl₃): δ (ppm) 6.95-7.15 (m, 2H, Ar-H), 6.75-6.90 (m, 2H, Ar-H), 3.90 (t, J=6.6 Hz, 2H, -OCH₂CH₂CH₃), 3.68 (t, J=6.4 Hz, 2H, -CH₂OH), 2.65 (t, J=7.6 Hz, 2H, Ar-CH₂-), 1.80-1.90 (m, 2H, -CH₂CH₂OH), 1.70-1.80 (m, 2H, -OCH₂CH₂CH₃), 1.02 (t, J=7.4 Hz, 3H, -CH₂CH₃).

• ¹³C NMR (101 MHz, CDCl₃): δ (ppm) 158.0, 133.5, 129.5, 114.5, 69.5, 62.4, 34.1, 31.5, 22.6, 10.5.

• Mass Spectrometry (ESI+): m/z 195.13 [M+H]⁺, 217.11 [M+Na]⁺.

Conclusion

This application note demonstrates a highly efficient, rapid, and reproducible microwave-assisted protocol for the synthesis of 3-(4-propoxyphenyl)propan-1-ol. The method offers a significant improvement over conventional heating, providing researchers with a powerful tool to accelerate the synthesis of valuable scaffolds for drug discovery. The principles and optimization strategies discussed herein can be readily adapted for the creation of diverse derivative libraries, further enhancing the pace of modern medicinal chemistry.

References

• Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. (2025). MDPI.
• Microwave-Assisted Synthesis in Drug Development. (n.d.). EPCP.
• Kappe, C. O. (2005). The impact of microwave synthesis on drug discovery.
• Joshi, G. G. (2013). Microwave Assisted Organic Synthesis: A Green Chemical Approach. Asian Journal of Pharmaceutical Research and Development.
• Kappe, C. O., & Dallinger, D. (2006). The impact of microwave synthesis on drug discovery.
• Role of Microwave in Pharmaceutical Sciences. (n.d.). ANU BOOKS PUBLISHER & DISTRIBUTOR.
• Importance of Microwave Heating in Organic Synthesis. (2019). Advanced Journal of Chemistry, Section A.
• Microwave-assisted synthesis. (n.d.). Anton Paar Wiki.
• MICROWAVE ASSISTED ORGANIC SYNTHESIS: A GREEN CHEMISTRY APPROACH. (2023). IJNRD.org.
• Microwave Assisted Synthesis of Organic Compounds and Nanom
• Organic Syntheses Procedure. (n.d.). Organic Syntheses.
• Getting Started with Microwave Synthesis. (n.d.).
• Practical Microwave Synthesis for Organic Chemists: Strategies, Instruments, and Protocols. (n.d.). SciSpace.
• Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. (2025). PMC.

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• 2. The impact of microwave synthesis on drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. Microwave Assisted Synthesis of Organic Compounds and Nanomaterials | IntechOpen [intechopen.com]
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• 14. Getting Started with Microwave Synthesis [cem.com]

Application Note: Scalable Synthesis and Process Optimization of 3-(4-Propoxyphenyl)propan-1-ol

Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Executive Summary & Strategic Overview

3-(4-Propoxyphenyl)propan-1-ol is a highly valued structural motif in medicinal chemistry and a versatile building block for advanced active pharmaceutical ingredients (APIs). At the discovery scale, the synthesis of this molecule typically relies on the direct reduction of 3-(4-propoxyphenyl)prop-2-enal or 3-(4-propoxyphenyl)propanoic acid using harsh, stoichiometric reducing agents like lithium aluminum hydride (LiAlH₄) 1[1], 2[2].

However, transitioning these routes to a pilot-plant scale introduces severe safety and engineering bottlenecks. LiAlH₄ is highly pyrophoric, exhibits poor atom economy, and generates intractable aluminum salt emulsions during aqueous workup. To circumvent these issues, this application note details a highly optimized, three-step workflow designed for multi-kilogram scalability. By leveraging a tandem Cobalt-catalyzed sodium borohydride reduction system 3[3], we achieve a self-validating, high-yielding protocol with a significantly reduced Environmental Factor (E-factor).

Retrosynthetic Analysis & Route Justification

The selected synthetic route prioritizes operational safety, reagent stability, and high chemoselectivity.

Fig 1. Three-step scalable synthetic workflow for 3-(4-Propoxyphenyl)propan-1-ol.

Experimental Protocols & Mechanistic Insights

Step 1: Williamson Ether Synthesis (O-Alkylation)

Objective: Synthesis of 4-Propoxybenzaldehyde. Causality & Design: Potassium carbonate (K₂CO₃) is selected over stronger bases (like NaOH) to prevent Cannizzaro-type disproportionation of the starting aldehyde. Acetonitrile (MeCN) is chosen as the solvent due to its favorable boiling point for recovery and lower toxicity profile compared to DMF. Tetrabutylammonium bromide (TBAB) is introduced as a phase-transfer catalyst to accelerate the reaction rate across the heterogeneous solid-liquid boundary.

Protocol:

• Charge a jacketed reactor with MeCN (5 volumes), K₂CO₃ (1.5 eq), and 4-hydroxybenzaldehyde (1.0 eq). Stir at 25 °C for 15 minutes.

• Add TBAB (0.05 eq) and 1-bromopropane (1.2 eq) to the slurry.

• Heat the mixture to 80 °C and maintain for 8 hours under nitrogen.

• Cool to 20 °C, filter the inorganic salts, and concentrate the filtrate under reduced pressure.

• Dilute the residue with MTBE and wash with 1M NaOH (to remove unreacted phenol), followed by brine.

• Dry the organic layer over Na₂SO₄ and concentrate to yield 4-propoxybenzaldehyde as a pale yellow oil.

Step 2: Horner-Wadsworth-Emmons (HWE) Olefination

Objective: Synthesis of Ethyl (E)-4-propoxycinnamate. Causality & Design: The HWE reaction is preferred over a standard Knoevenagel condensation because it directly yields an ester with >98% (E)-selectivity, avoiding the formation of (Z)-isomers that complicate downstream crystallization. Sodium ethoxide (NaOEt) in ethanol is utilized to match the ester alkyl group, strictly preventing transesterification side-products.

Protocol:

• Charge the reactor with absolute ethanol (5 volumes) and triethyl phosphonoacetate (1.1 eq). Cool to 0 °C.

• Dropwise add NaOEt (21 wt% in EtOH, 1.2 eq), maintaining the internal temperature below 10 °C. Stir for 30 minutes to ensure complete ylide formation.

• Slowly add 4-propoxybenzaldehyde (1.0 eq) via an addition funnel.

• Allow the reaction to warm to room temperature and stir for 4 hours.

• Quench with deionized water and extract the aqueous phase with Ethyl Acetate (EtOAc).

• Wash the combined organics with brine, dry, and concentrate. The resulting Ethyl (E)-4-propoxycinnamate can be used directly in the next step.

Step 3: Tandem Chemoselective Reduction

Objective: Synthesis of 3-(4-Propoxyphenyl)propan-1-ol. Causality & Design: Traditional reduction of conjugated esters requires high-pressure hydrogenation followed by LiAlH₄ reduction. Here, we utilize a CoCl₂·6H₂O / i-Pr₂NH / NaBH₄ system 4[4]. The Co(II) salt is reduced by NaBH₄ to form cobalt boride (Co₂B) nanoparticles in situ, which rapidly catalyze the reduction of the conjugated alkene. Simultaneously, the addition of diisopropylamine (i-Pr₂NH) enhances the nucleophilicity of NaBH₄, enabling the mild reduction of the ester carbonyl to the primary alcohol at 50 °C 4[4]. This eliminates the need for pyrophoric reagents and pressurized hydrogen gas.

Protocol:

• Charge the reactor with Ethyl 4-propoxycinnamate (1.0 eq), CoCl₂·6H₂O (0.05 eq), i-Pr₂NH (0.1 eq), and ethanol (10 volumes). Stir at room temperature for 15 minutes.

• Portion-wise add NaBH₄ (4.0 eq) over 1 hour. (CAUTION: Exothermic reaction with H₂ gas evolution. Control addition rate to manage off-gassing).

• Heat the mixture to 50 °C and stir for 24 hours.

• Cool to 0 °C and carefully quench with 1M HCl to destroy excess borohydride and dissolve cobalt salts.

• Extract the mixture with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate.

• Purify via short-path distillation to yield highly pure 3-(4-Propoxyphenyl)propan-1-ol.

Fig 2. Mechanistic logic of the tandem CoCl2/NaBH4/i-Pr2NH reduction system.

Process Analytical Technology (PAT) & Quality Control

To ensure batch-to-batch reproducibility, the following quantitative metrics were established during process optimization. The E-Factor (kg waste / kg product) highlights the environmental efficiency of the route.

Reaction Step	Substrate	Key Reagents	Isolated Yield (%)	Purity (HPLC)	E-Factor
1. O-Alkylation	4-Hydroxybenzaldehyde	1-Bromopropane, K₂CO₃	94%	>98.5%	3.2
2. HWE Olefination	4-Propoxybenzaldehyde	Triethyl phosphonoacetate	91%	>97.0% (E-only)	4.5
3. Tandem Reduction	Ethyl 4-propoxycinnamate	NaBH₄, CoCl₂·6H₂O, i-Pr₂NH	88%	>99.0%	6.1

References

• CymitQuimica. (n.d.). CAS 3243-40-1: Benzenepropanoic acid, 4-propoxy-. Retrieved from 2

• EvitaChem. (n.d.). Buy 3-(4-Propoxyphenyl)prop-2-enal (EVT-12752839). Retrieved from 1

• Organic Chemistry Portal. (2009). Cobalt(II) Chloride Hexahydrate-Diisopropylamine Catalyzed Mild and Chemoselective Reduction of Carboxylic Esters with Sodium Borohydride. Retrieved from 3

• Jagdale, A. R., Paraskar, A. S., & Sudalai, A. (2009). Cobalt(II) Chloride Hexahydrate–Diisopropylamine Catalyzed Mild and Chemoselective Reduction of Carboxylic Esters with Sodium Borohydride. Synthesis, 2009(4), 660-664. Retrieved from 4

Sources

• 1. evitachem.com [evitachem.com]
• 2. CAS 3243-40-1: Benzenepropanoic acid,4-propoxy- [cymitquimica.com]
• 3. Cobalt(II) Chloride Hexahydrate-Diisopropylamine Catalyzed Mild and Chemoselective Reduction of Carboxylic Esters with Sodium Borohydride [organic-chemistry.org]
• 4. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]

Technical Notes & Optimization

Technical Support Center: Troubleshooting the Synthesis of 3-(4-Propoxyphenyl)propan-1-ol

Welcome to the Technical Support & Troubleshooting Portal. This guide is designed specifically for researchers, synthetic chemists, and drug development professionals optimizing the synthesis of 3-(4-Propoxyphenyl)propan-1-ol .

The most direct synthetic route involves the O-alkylation of 3-(4-hydroxyphenyl)propan-1-ol with 1-bromopropane via a Williamson ether synthesis. However, because the starting material possesses both a phenolic hydroxyl group and a primary aliphatic hydroxyl group, achieving high yield requires strict thermodynamic control to prevent non-selective dialkylation. This portal provides field-proven diagnostic tools, causality-driven FAQs, and a self-validating Standard Operating Procedure (SOP) to ensure high-purity yields.

Part 1: Diagnostic Overview & Reaction Pathways

The critical failure point in this synthesis is base selection. The thermodynamic difference in acidity between the phenol ( pKa​≈10 ) and the aliphatic alcohol ( pKa​≈15 ) must dictate your reagent choices.

Figure 1: Reaction pathway divergence based on base selection in O-alkylation.

Part 2: Quantitative Matrix of Reaction Conditions

To troubleshoot poor yields, compare your current parameters against this quantitative matrix. Modifying the base, solvent, or catalyst directly impacts the SN​2 kinetics and chemoselectivity.

Base Used	Solvent	Additive	Temp (°C)	Chemoselectivity Profile	Est. Target Yield
NaH (2.0 eq)	DMF	None	0 to RT	Poor: Dialkylation of both OH groups	< 30%
K₂CO₃ (1.5 eq)	Acetone	None	56 (Reflux)	High: Monoalkylation, but sluggish kinetics	50 - 60%
K₂CO₃ (1.5 eq)	DMF	KI (0.1 eq)	70	High: Monoalkylation, fast conversion	> 90%

Part 3: Priority FAQs & Troubleshooting

Q1: Why am I observing significant dialkylation when using Sodium Hydride (NaH)? A1: Sodium hydride is a strong, non-nucleophilic base that quantitatively deprotonates both the phenolic hydroxyl and the primary aliphatic alcohol. This lack of thermodynamic discrimination leads to non-selective alkylation at both oxygen centers ([1]). To achieve selective O-alkylation of the phenol, you must exploit the pKa​ difference. Switching to a milder base like Potassium Carbonate (K₂CO₃, conjugate acid pKa​≈10.3 ) ensures only the more acidic phenolic proton is removed, preserving the aliphatic alcohol ( [2]).

Q2: My selective alkylation with K₂CO₃ and 1-bromopropane in acetone is stalling at 60% conversion. How can I drive it to completion? A2: 1-Bromopropane is only a moderately reactive electrophile. The reaction can be significantly accelerated via in situ Finkelstein catalysis. By adding a catalytic amount of Potassium Iodide (KI), the alkyl bromide is continuously converted to 1-iodopropane. Iodide is both a superior nucleophile and a better leaving group, creating a highly reactive intermediate ( [3]). Additionally, switching the solvent from acetone (b.p. 56 °C) to N,N-Dimethylformamide (DMF) allows you to increase the reaction temperature to 70 °C, enhancing the solubility of K₂CO₃ and accelerating the SN​2 kinetics.

Q3: How do I efficiently remove DMF and unreacted phenol during the workup? A3: DMF is highly water-miscible but can stubbornly partition into polar organic solvents. Perform the extraction using a less polar solvent mixture, such as Ethyl Acetate/Hexanes (1:1) or pure Diethyl Ether. Wash the organic layer extensively with water (at least 3-4 times) to pull out the DMF. Follow this with a 1M NaOH wash. Because the unreacted starting material is a phenol, the NaOH will deprotonate it, forcing it into the aqueous waste stream. This creates a self-validating purification system where unreacted starting material is chemically separated from the neutral ether product.

Q4: How do I accurately monitor the reaction progress to prevent over-alkylation? A4: Thin-Layer Chromatography (TLC) is the most effective real-time diagnostic tool. Using a solvent system of Hexanes:Ethyl Acetate (7:3), the starting material will have a relatively low Rf​ value ( ≈0.2 ) due to the highly polar phenolic and aliphatic hydroxyl groups. As the phenol is alkylated to form the target ether, the loss of one hydrogen-bond donor significantly decreases polarity, pushing the target product to a higher Rf​ ( ≈0.5 ). If you observe a spot running very close to the solvent front ( Rf​>0.8 ), this indicates the formation of the dialkylated impurity.

Part 4: Validated Standard Operating Procedure (SOP)

This protocol utilizes the optimized conditions (K₂CO₃ / DMF / KI) to ensure a self-validating, high-yield synthesis.

Reagents Required:

• 3-(4-hydroxyphenyl)propan-1-ol: 1.0 eq (10 mmol, 1.52 g)

• 1-Bromopropane: 1.2 eq (12 mmol, 1.09 mL)

• Potassium carbonate (K₂CO₃), anhydrous: 1.5 eq (15 mmol, 2.07 g)

• Potassium iodide (KI): 0.1 eq (1 mmol, 0.16 g)

• N,N-Dimethylformamide (DMF), anhydrous: 15 mL

Step-by-Step Methodology:

• Reaction Setup: To a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar, add 3-(4-hydroxyphenyl)propan-1-ol (1.52 g) and anhydrous DMF (15 mL).

• Selective Deprotonation: Add anhydrous K₂CO₃ (2.07 g) to the solution. Stir the suspension at room temperature for 15 minutes. Causality note: This time allows for the complete formation of the phenoxide ion without affecting the aliphatic alcohol.

• Catalyst & Electrophile Addition: Add KI (0.16 g) followed by 1-bromopropane (1.09 mL) via syringe.

• Heating & Monitoring: Attach a reflux condenser and heat the reaction mixture to 70 °C under a nitrogen atmosphere for 4-6 hours. Monitor progression via TLC (Hexanes:EtOAc 7:3) until the starting material spot ( Rf​≈0.2 ) is consumed.

• Quenching: Cool the mixture to room temperature. Dilute with 50 mL of Diethyl Ether (or a 1:1 mixture of EtOAc/Hexanes). Add 50 mL of distilled water to quench the reaction and dissolve the inorganic salts.

• Self-Validating Extraction Workflow: Execute the liquid-liquid extraction according to the workflow diagram below to guarantee purity.

Figure 2: Liquid-liquid extraction workflow for removing DMF and unreacted phenol.

• Concentration: Filter off the hydrated MgSO₄ and concentrate the organic layer under reduced pressure to yield the crude 3-(4-Propoxyphenyl)propan-1-ol as a pale oil.

• Final Purification: If trace impurities remain, purify via flash column chromatography using a silica gel stationary phase and a Hexanes/EtOAc gradient.

Part 5: References

• Title: The Williamson Ether Synthesis | Source: Master Organic Chemistry | URL: [Link]

• Title: Williamson ether synthesis | Source: Wikipedia | URL: [Link]

• Title: Williamson Ether Synthesis | Source: ChemTalk | URL: [Link]

recrystallization techniques for high-purity 3-(4-Propoxyphenyl)propan-1-ol

Technical Support Center: Advanced Recrystallization & Troubleshooting for 3-(4-Propoxyphenyl)propan-1-ol

Welcome to the Technical Support Center. 3-(4-Propoxyphenyl)propan-1-ol is a highly lipophilic, low-melting compound. Due to its structural flexibility and the presence of both polar (hydroxyl) and non-polar (propoxyphenyl) moieties, researchers frequently encounter severe purification bottlenecks—most notably, the tendency of the compound to "oil out" rather than form a crystalline lattice.

This guide provides field-proven, mechanistically grounded solutions to isolate high-purity crystalline 3-(4-Propoxyphenyl)propan-1-ol.

Part 1: Troubleshooting & FAQs

Q1: Every time I attempt to cool my saturated solution, the compound separates as a dense, viscous oil at the bottom of the flask instead of forming crystals. Why does this happen, and how can I prevent it? Causality & Solution: You are observing Liquid-Liquid Phase Separation (LLPS), commonly known as "oiling out." This thermodynamic phenomenon occurs when the activation energy required to form a solute-rich liquid phase is lower than the energy required to organize a crystalline lattice. During rapid cooling, your system crosses the binodal curve (the liquid-liquid coexistence boundary) before reaching the critical supersaturation needed for nucleation . Fix: Shift the thermodynamics by changing your solvent system to one with a shallower solubility gradient (e.g., Ethyl Acetate/Heptane instead of pure Ethanol). More importantly, introduce seed crystals at a temperature just above the cloud point (the visual onset of LLPS). Seeding bypasses the high nucleation barrier, forcing the system to deposit solid mass rather than phase-separating into an oil .

Q2: I managed to force precipitation at -20°C, but my isolated product still contains high levels of 3-(4-ethoxyphenyl)propan-1-ol and oxidation impurities. Why didn't the crystallization reject them? Causality & Solution: When LLPS occurs prior to solidification, the resulting oil phase acts as a highly efficient organic "sponge" that preferentially partitions structurally similar impurities (like ethoxy-homologues). When you drop the temperature to -20°C, this impure oil rapidly solidifies into an amorphous or highly defective crystalline mass, kinetically trapping the impurities within the bulk . Fix: You must prevent the oil phase entirely. Utilize an isothermal antisolvent titration method (Protocol B below) to maintain low supersaturation, allowing Ostwald ripening to selectively build the crystal lattice and reject homologous impurities into the mother liquor.

Q3: My crystals look beautiful in the chilled flask, but they melt back into a sticky oil during vacuum filtration. How do I isolate the solid? Causality & Solution: The ambient laboratory temperature likely exceeds the melting point of your solvated crystal lattice, or residual solvent is drastically depressing the melting point (the cryoscopic effect). Fix: Implement a strict cold-chain isolation. Perform filtration using a jacketed sintered glass funnel pre-chilled to -10°C. Wash only with strictly pre-chilled (-20°C) non-polar antisolvent (e.g., pure heptane), and dry under high vacuum (< 10 mbar) at 0°C to 5°C to strip the solvent before the product is exposed to room temperature.

Part 2: Logical Relationships & Thermodynamic Pathways

Caption: Thermodynamic pathways of 3-(4-Propoxyphenyl)propan-1-ol crystallization vs. oiling out.

Part 3: Quantitative Data & Solvent System Selection

To optimize your workflow, compare the empirical performance of standard solvent systems used for para-alkoxyphenylpropanol derivatives.

Solvent System	Crystallization Mechanism	LLPS Risk	Expected Yield	Purity Profile
Ethanol / Water (1:1)	Unseeded Rapid Cooling	Critical (High)	~85%	< 92% (Severe impurity entrapment)
Pure Heptane	Unseeded Slow Cooling	Moderate	~70%	96.0 - 98.0%
EtOAc / Heptane (1:4)	Seeded Controlled Cooling	Low	> 92%	> 99.5% (High lattice selectivity)
MTBE / Hexane	Isothermal Antisolvent	Low	> 88%	> 99.0%

Part 4: Experimental Protocols

Protocol A: Seeded Controlled Cooling Crystallization (Recommended for Scale-Up)

This self-validating protocol is designed to systematically relieve supersaturation without crossing the liquid-liquid phase boundary.

• Dissolution: Suspend crude 3-(4-Propoxyphenyl)propan-1-ol in a 1:4 mixture of Ethyl Acetate and Heptane (approx. 5 volumes relative to crude mass). Heat to 40°C under gentle agitation (250 rpm) until complete dissolution is achieved.

• Primary Cooling: Cool the solution linearly at a rate of 0.5°C/min to 15°C. (Scientist Note: This specific temperature is empirically determined to be just above the cloud point for this concentration, keeping the system in the metastable zone).

• Seeding: Introduce 1-2 wt% of high-purity 3-(4-Propoxyphenyl)propan-1-ol seed crystals.

• Isothermal Ageing: Hold the suspension isothermally at 15°C for exactly 2 hours. You will visually observe the slurry thicken as secondary nucleation occurs.

• Secondary Cooling: Cool the suspension at a highly controlled rate of 0.1°C/min down to -10°C.

• Isolation: Filter the resulting slurry immediately using a pre-chilled (-10°C) jacketed sintered glass funnel. Wash the filter cake with 1 volume of pre-chilled pure Heptane.

• Drying: Dry the crystals under high vacuum (< 10 mbar) at 0°C to 5°C for 12 hours to prevent melt-back.

Caption: Step-by-step workflow for the seeded cooling crystallization protocol.

Protocol B: Isothermal Antisolvent Titration (Recommended for Rescue/Rework)

Use this protocol if you lack seed crystals and need to rescue material that has already oiled out.

• Dissolution: Dissolve the crude, oiled-out material in minimal Methyl tert-butyl ether (MTBE) at 20°C (approx. 1.5 volumes).

• Thermal Equilibration: Chill the solution to 0°C in a jacketed reactor.

• Antisolvent Titration: Using a programmable syringe pump, titrate pre-chilled Hexane (-20°C) into the solution at a rate of 0.1 volumes/minute until a slight, persistent turbidity is observed (the nucleation point).

• Ripening: Pause the antisolvent addition immediately. Hold isothermally for 1 hour to allow Ostwald ripening of the initial nuclei into stable crystal faces.

• Completion: Resume Hexane addition at 0.2 volumes/minute until a total of 8 volumes of antisolvent have been added.

• Isolation: Filter cold and wash with pre-chilled Hexane, followed by low-temperature vacuum drying.

Part 5: References

• Lafferrère, L., Hoff, C., & Veesler, S. (2005). "An In-Line Study of Oiling Out and Crystallization." Organic Process Research & Development. American Chemical Society.[Link]

• Zhang, F., Shan, B., Wang, Y., Zhu, Z., Yu, Z.-Q., & Ma, C. Y. (2021). "Progress and Opportunities for Utilizing Seeding Techniques in Crystallization Processes." Organic Process Research & Development. American Chemical Society.[Link]

• Lin, W. H., Yu, Z.-Q., Chow, P. S., & Tan, R. B. H. (2021). "The Crystallization of Active Pharmaceutical Ingredients with Low Melting Points in the Presence of Liquid–Liquid Phase Separation." Crystals. MDPI.[Link]

removing unreacted starting materials from 3-(4-Propoxyphenyl)propan-1-ol

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific challenges of isolating pure 3-(4-Propoxyphenyl)propan-1-ol .

Because "unreacted starting materials" depend entirely on your chosen synthetic pathway, this guide is bifurcated into the two most common industrial and laboratory routes:

• Route A: Williamson Ether Synthesis (O-alkylation of 3-(4-hydroxyphenyl)propan-1-ol with 1-bromopropane).

• Route B: Hydride Reduction (Reduction of 3-(4-propoxyphenyl)propanoic acid or its ester using LiAlH₄).

Section 1: Troubleshooting Route A (Williamson Ether Synthesis)

Q: My reaction profile shows significant unreacted 3-(4-hydroxyphenyl)propan-1-ol. How do I selectively remove this phenolic starting material from my ether product?

A: The causality behind this separation lies in the distinct pKa values of the two molecules. Phenols possess a mildly acidic hydroxyl proton (pKa ~10), whereas your target ether, 3-(4-Propoxyphenyl)propan-1-ol, only contains an aliphatic alcohol (pKa ~16). By subjecting the crude mixture to an acid-base liquid-liquid extraction, you can selectively deprotonate the phenol into a highly water-soluble sodium phenoxide salt, leaving the neutral target alcohol in the organic phase[1].

Self-Validating Protocol: Liquid-Liquid Extraction for Phenol Removal

• Dilution: Dissolve the crude reaction mixture in a water-immiscible organic solvent, preferably Ethyl Acetate (EtOAc)[2].

• Extraction: Transfer to a separatory funnel and add an equal volume of 1M NaOH (aq).

• Phase Separation: Shake vigorously, vent to release pressure, and allow the layers to separate. The organic layer (top) contains your product; the aqueous layer (bottom) contains the phenoxide impurity.

• Validation Step: Spot the top organic layer on a Thin Layer Chromatography (TLC) plate alongside a pure reference standard of the starting phenol. If the phenol spot persists in the organic phase, perform a second 1M NaOH wash.

• Neutralization & Drying: Wash the validated organic layer with brine (saturated NaCl) to remove residual base and water. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Q: How do I remove excess 1-bromopropane from the final mixture?

A: 1-Bromopropane is a volatile primary alkyl halide with a boiling point of ~71 °C. Because your target aryl propanol has a significantly higher boiling point, the unreacted alkyl halide can be quantitatively removed by concentrating the crude mixture under reduced pressure (rotary evaporation at 40 °C), followed by high-vacuum drying[3].

Section 2: Troubleshooting Route B (Hydride Reduction)

Q: I reduced 3-(4-propoxyphenyl)propanoic acid using LiAlH₄, but TLC shows unreacted carboxylic acid. How do I separate it from the product?

A: Lithium aluminum hydride (LiAlH₄) is a powerful nucleophilic reducing agent used to convert carboxylic acids to primary alcohols[4]. If the reaction stalls, you are left with a mixture of the target alcohol and the starting carboxylic acid. Carboxylic acids (pKa ~4.5) are significantly more acidic than the product alcohol. Washing the organic filtrate with a mild base like saturated aqueous Sodium Bicarbonate (NaHCO₃) will deprotonate the acid into a water-soluble carboxylate salt[5].

Self-Validating Protocol: Fieser Workup & Acid Removal

• Fieser Quench: To safely quench x grams of unreacted LiAlH₄, sequentially add x mL of distilled water, x mL of 15% NaOH (aq), and 3x mL of water. This precise stoichiometry prevents the formation of a gelatinous emulsion and yields a granular, easily filterable aluminum salt precipitate[6].

• Filtration: Filter the mixture through a pad of Celite to remove the aluminum salts. Wash the filter cake thoroughly with EtOAc.

• Acid Extraction: Transfer the filtrate to a separatory funnel and wash with an equal volume of saturated NaHCO₃ (aq).

• Validation Step: Drain the aqueous layer into an Erlenmeyer flask and slowly acidify it with 1M HCl until the pH reaches ~2. If the solution turns cloudy or a precipitate forms, the unreacted starting acid was successfully extracted into the aqueous phase.

• Final Isolation: Wash the organic layer with brine, dry over Na₂SO₄, and concentrate.

Q: I used the methyl ester (methyl 3-(4-propoxyphenyl)propanoate) instead of the acid, and it didn't fully react. Can I use the same extraction method?

A: No. Esters are neutral compounds and cannot be separated from the neutral alcohol product via acid-base extraction. Because the ester lacks the hydrogen-bonding capability of the product's primary alcohol, it is significantly less polar. You must separate them using silica gel flash column chromatography[4].

Section 3: Advanced Purification (Silica Gel Flash Chromatography)

When liquid-liquid extraction is chemically unviable (e.g., separating neutral starting materials), flash chromatography is the definitive solution. The target compound, 3-(4-Propoxyphenyl)propan-1-ol, contains a polar hydroxyl group, making it adhere more strongly to the polar silica gel stationary phase compared to the less polar ester or alkyl halide impurities[7].

Self-Validating Protocol: Gradient Flash Chromatography

• Column Packing: Pack a glass chromatography column with silica gel (230-400 mesh) using 100% Hexane as the solvent.

• Loading: Dissolve the crude mixture in a minimal amount of Dichloromethane (DCM) and carefully load it onto the flat silica bed.

• Gradient Elution: Begin eluting with 100% Hexane to flush out non-polar impurities (e.g., unreacted alkyl halides). Gradually increase the mobile phase polarity by introducing Ethyl Acetate (EtOAc) in a stepwise gradient (e.g., 9:1 Hexane:EtOAc, then 8:2, up to 7:3)[7].

• Validation Step: Collect fractions in test tubes and analyze them via TLC. Visualize the plates using a UV lamp (254 nm) and an anisaldehyde stain (which turns alcohols distinct colors upon heating). Combine only the fractions that show a single, pure spot corresponding to the target alcohol, then remove the solvent via rotary evaporation.

Quantitative Data Summary: Physicochemical Separation Matrix

The following table summarizes the physicochemical properties that dictate the separation strategies for 3-(4-Propoxyphenyl)propan-1-ol and its common impurities.

Compound	Role	pKa	Relative Polarity (TLC Rf)*	Removal Strategy
3-(4-Propoxyphenyl)propan-1-ol	Target Product	~16	Medium (Rf ~0.3)	N/A (Retained in Organic Phase)
3-(4-Hydroxyphenyl)propan-1-ol	Starting Material (Route A)	~10	High (Rf ~0.1)	1M NaOH Liquid-Liquid Extraction
1-Bromopropane	Alkylating Agent (Route A)	N/A	Low (Rf ~0.9)	Rotary Evaporation
3-(4-Propoxyphenyl)propanoic Acid	Starting Material (Route B)	~4.5	Very High (Baseline)	Sat. NaHCO₃ Liquid-Liquid Extraction
Methyl 3-(4-propoxyphenyl)propanoate	Starting Material (Route B)	N/A	Low-Medium (Rf ~0.6)	Silica Gel Flash Chromatography

*Note: Rf values are approximate estimations based on a 7:3 Hexane:Ethyl Acetate solvent system on normal-phase silica gel.

Experimental Workflows & Visualizations

Fig 1: Liquid-liquid extraction workflow for separating phenolic impurities.

Fig 2: Stepwise gradient flash chromatography logic for neutral compound separation.

References

• Solvent Systems for Flash Column Chromatography - Department of Chemistry: University of Rochester. Available at: [Link]

• Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives - Master Organic Chemistry. Available at: [Link]

• Why are Phenols so Challenging to Extract from Water? - Biotage. Available at: [Link]

• 19 - Organic Syntheses Procedure - Organic Syntheses. Available at:[Link]

• The Williamson Ether Synthesis - Master Organic Chemistry. Available at: [Link]

Sources

• 1. biotage.com [biotage.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Chromatography [chem.rochester.edu]

Technical Support Center: Troubleshooting Phase Separation of 3-(4-Propoxyphenyl)propan-1-ol

Welcome to the Technical Support Center for 3-(4-Propoxyphenyl)propan-1-ol . This guide is designed for researchers, formulators, and drug development professionals encountering phase separation, oiling out, or emulsion instability when working with this specific compound.

As an amphiphilic aryl-alkyl alcohol, 3-(4-Propoxyphenyl)propan-1-ol features a hydrophobic domain (the propoxyphenyl tail and aromatic ring) and a hydrophilic domain (the propan-1-ol head). This structural dichotomy means the molecule does not simply dissolve in aqueous media; instead, it exhibits complex self-assembly and liquid-liquid phase separation (LLPS) behaviors[1].

Below is our comprehensive, scientifically grounded troubleshooting guide to diagnosing and resolving these phase separation issues.

Part 1: Diagnostic Workflow for Phase Separation

Before altering your formulation or extraction protocol, you must identify the thermodynamic driver of the phase separation. Use the diagnostic decision tree below to categorize your issue.

Figure 1: Diagnostic workflow for identifying and resolving phase separation issues.

Part 2: Frequently Asked Questions & Mechanistic Troubleshooting

Q1: My aqueous biological buffer formulation turns cloudy and "oils out" when I add 3-(4-Propoxyphenyl)propan-1-ol. How do I fix this?

The Causality: You are observing Liquid-Liquid Phase Separation (LLPS) driven by a "salting-out" effect. Biological buffers (such as MOPS, PBS, or HEPES) contain highly hydrated ions. These ions bind tightly to water molecules, effectively sequestering the solvent and reducing the amount of free water available to solvate the organic solute[2]. Because 3-(4-Propoxyphenyl)propan-1-ol is amphiphilic, the lack of hydration forces the hydrophobic propoxy-aryl tails to aggregate, forming organic-rich liquid droplets that scatter light (cloudiness) and eventually coalesce into an oil layer[1][3]. The Solution:

• Reduce Ionic Strength: If your assay permits, lower the buffer concentration to minimize the salting-out effect.

• Introduce a Co-solvent: Titrate in 5–10% (v/v) of a water-miscible co-solvent like Ethanol, DMSO, or 1,6-hexanediol. Aliphatic alcohols disrupt the weak hydrophobic interactions stabilizing the condensates, driving the droplets back into a homogeneous solution[4].

Q2: During synthesis workups, extracting the compound from water into an organic solvent (like EtOAc) creates an unbreakable emulsion. Why?

The Causality: Due to its distinct hydrophobic tail and hydrophilic head, 3-(4-Propoxyphenyl)propan-1-ol acts as a non-ionic surfactant. During vigorous mixing in Liquid-Liquid Extraction (LLE), the molecules accumulate at the aqueous-organic interface. This lowers the interfacial tension and sterically stabilizes microdroplets of water within the organic phase, creating a stable emulsion[2]. The Solution: Wash the biphasic mixture with saturated aqueous NaCl (brine). The extreme ionic strength of the brine maximizes the salting-out effect in the aqueous layer, rendering the water highly unfavorable for the amphiphile. This forces the compound entirely into the organic phase, stripping it from the interface and breaking the emulsion[2].

Q3: How do I differentiate between true precipitation (solid) and liquid-liquid phase separation (droplets)?

The Causality: Amphiphilic self-assembly often creates liquid precursor droplets before any solid crystallization occurs[5]. The Solution: Perform a simple optical microscopy check or apply the "Hexanediol Test." Addition of 2-5% 1,6-hexanediol will rapidly dissolve liquid-like hydrophobic condensates but will not dissolve solid crystalline aggregates[4].

Part 3: Mechanistic Pathway of Phase Behavior

To successfully formulate this compound, you must understand how external variables push the thermodynamic equilibrium between a homogeneous solution and a phase-separated state.

Figure 2: Thermodynamic pathways governing the phase state of 3-(4-Propoxyphenyl)propan-1-ol.

Part 4: Quantitative Phase Modulation Data

The following table summarizes the quantitative impact of various formulation interventions on the phase state of aryl-alkyl alcohols in a standard 100 mM aqueous system. Use this as a baseline for your formulation optimization.

Intervention Type	Additive / Condition	Concentration / Value	Mechanism of Action	Resulting Phase State
Baseline	None (Pure Water)	N/A	Amphiphilic self-assembly	Metastable / Cloudy[1]
Salting-Out	MOPS Buffer / NaCl	> 50 mM	Ion hydration sequesters free water, reducing organic solubility[2][3]	Biphasic (Oiling out)
Co-solvent Rescue	Ethanol / DMSO	5% – 15% (v/v)	Disrupts hydrophobic tail aggregation; lowers dielectric constant[4]	Homogeneous Solution
Condensate Dissolution	1,6-Hexanediol	2% – 5% (w/v)	Aliphatic chain competes for hydrophobic interactions in droplets[4]	Homogeneous Solution
Surfactant Solubilization	Polysorbate 80 (Tween)	> 0.1% (w/v)	Encapsulates the aryl-propoxy tail within micellar cores	Clear Micellar Dispersion

Part 5: Standard Operating Procedure (SOP)

Protocol: Phase Boundary Mapping and Co-Solvent Rescue

This self-validating protocol allows you to determine the exact co-solvent concentration required to rescue a phase-separated sample of 3-(4-Propoxyphenyl)propan-1-ol without over-diluting your assay.

Materials Required:

• Phase-separated sample of 3-(4-Propoxyphenyl)propan-1-ol in buffer.

• Water-miscible co-solvent (e.g., Ethanol or DMSO).

• UV-Vis Spectrophotometer or Microplate Reader (set to 600 nm).

Step-by-Step Methodology:

• Establish the Baseline: Aliquot 1 mL of the cloudy/phase-separated formulation into a cuvette. Measure the Optical Density at 600 nm ( OD600​ ). A high OD600​ (>0.5) confirms light scattering due to LLPS droplets.

• Titration: Add the chosen co-solvent in precise 1% (v/v) increments (i.e., 10 µL per addition).

• Equilibration: Vortex the sample gently for 15 seconds after each addition, then let it rest for 1 minute to allow the thermodynamic boundary to re-equilibrate.

• Measurement: Record the OD600​ after each resting period.

• Validation: The phase boundary is crossed when the OD600​ drops sharply to <0.05 (optical clarity).

• Safety Margin: Once optical clarity is achieved, add an additional 2% (v/v) of the co-solvent to ensure the formulation remains stable against minor temperature fluctuations (which could otherwise trigger the cloud point).

References

• Patterson, J. P., et al. "Liquid–liquid phase separation during amphiphilic self-assembly." Nature Chemistry (2019). Available at:[Link]

• Wang, Y., et al. "Phase Separation of Alcohol (1-Propanol, 2-Propanol, or tert-Butanol) from Its Aqueous Solution in the Presence of Biological Buffer MOPS." Journal of Chemical & Engineering Data (2017). Available at:[Link]

• Li, M., et al. "Uncovering the nanoscopic phase behavior of ternary solutions in the presence of electrolytes: from pre-Ouzo to Ouzo region." arXiv (2025). Available at:[Link]

• Ladouceur, A. M., et al. "Clusters of bacterial RNA polymerase are biomolecular condensates that assemble through liquid–liquid phase separation." PNAS (2020). Available at:[Link]

Sources

• 1. pure.tue.nl [pure.tue.nl]
• 2. Uncovering the nanoscopic phase behavior of ternary solutions in the presence of electrolytes: from pre-Ouzo to Ouzo region [arxiv.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pnas.org [pnas.org]
• 5. Liquid-liquid phase separation during amphiphilic self-assembly - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Temperature Conditions for 3-(4-Propoxyphenyl)propan-1-ol Stability

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this portal to address the critical stability and handling challenges associated with 3-(4-Propoxyphenyl)propan-1-ol ( [1]).

Whether you are synthesizing downstream active pharmaceutical ingredients (APIs) or establishing long-term storage protocols, understanding the thermal and oxidative vulnerabilities of this molecule is paramount. Structurally, this compound features a propoxy ether linkage and a primary aliphatic alcohol . These two functional groups dictate its behavior under varying temperature profiles, making precise environmental control a strict requirement rather than a mere recommendation.

Part 1: Mechanistic Insight — The Causality of Thermal Degradation

Temperature does not simply accelerate degradation; it fundamentally alters the dominant reaction pathways of 3-(4-Propoxyphenyl)propan-1-ol. Understanding why these pathways occur allows us to engineer robust handling protocols.

• Ether Autooxidation (The Primary Threat): The propoxy group (-O-CH₂CH₂CH₃) is highly susceptible to hydrogen abstraction at the alpha-carbon. At elevated temperatures (>25°C), the rate of radical initiation increases exponentially, leading to the formation of explosive and reactive hydroperoxides 1. This autooxidation is a chain reaction that compromises the structural integrity of the ether linkage.

• Primary Alcohol Oxidation: While the propan-1-ol moiety is relatively stable at room temperature, extreme thermal stress (>60°C) in the presence of trace transition metals or the aforementioned peroxides can drive the oxidation of the primary alcohol to an aldehyde or a propanoic acid derivative 2.

Mechanistic pathway of thermal and oxidative degradation of the propoxy ether linkage.

Part 2: Troubleshooting Guide & FAQs

This section addresses the most common anomalies observed by researchers during the handling and storage of 3-(4-Propoxyphenyl)propan-1-ol.

Q: We are observing unexplained secondary peaks in our LC-MS chromatograms after storing the compound at room temperature for 3 months. What is happening?

Diagnosis & Causality: You are likely observing hydroperoxide degradants or their thermal cleavage products. At 25°C, the propoxy ether linkage undergoes autooxidation over time. The ambient heat provides the activation energy necessary for radical propagation. Corrective Action: Immediately test the batch using KI-starch peroxide test strips. If peroxides are <10 ppm, flush the headspace with Argon and transfer to 2-8°C. If >10 ppm, the batch must be quenched (see Protocol B) to salvage the API.

Q: The compound arrived as a pale-yellow liquid but turned into a waxy solid upon storage at -20°C. Has it degraded?

Diagnosis & Causality: No. 3-(4-Propoxyphenyl)propan-1-ol typically presents as a pale-yellow to yellow-brown solid or viscous liquid depending on ambient temperature and purity levels [1]. At -20°C, it simply undergoes a normal physical phase transition. Corrective Action: Allow the sealed container to equilibrate to room temperature (20-25°C) in a desiccator before opening. Opening the container while cold will cause ambient moisture to condense on the product, leading to water contamination that can ruin moisture-sensitive downstream reactions.

Q: Can we dry this compound in a vacuum oven at 60°C to remove residual solvents?

Diagnosis & Causality: This is highly discouraged. While vacuum reduces oxygen exposure, 60°C provides enough thermal energy to initiate the dehydration of the primary alcohol or accelerate trace autooxidation if the vacuum seal is imperfect. Corrective Action: Dry the compound under high vacuum (e.g., <1 mbar) at a maximum temperature of 30°C.

Part 3: Quantitative Data Summaries

To ensure reproducible results, adhere to the following temperature parameters for specific workflow stages.

Storage/Handling Condition	Temperature Range	Expected Stability	Primary Risk Factor
Long-Term Storage	-20°C	> 24 months	None (Optimal condition)
Short-Term Storage	2°C to 8°C	6 to 12 months	Slow peroxide formation over time
Benchtop Handling	20°C to 25°C	< 7 days	Ambient O₂ driving ether autooxidation
Accelerated Drying	> 40°C	Rapid degradation	Thermal cleavage; Alcohol oxidation

Part 4: Experimental Protocols

The following protocols are designed as self-validating systems . By incorporating internal controls and immediate analytical feedback loops, these workflows ensure that any temperature-induced degradation is caught before it compromises your entire synthesis pipeline.

Protocol A: Accelerated Thermal Degradation Workflow

Objective: Determine the precise degradation kinetics of your specific batch of 3-(4-Propoxyphenyl)propan-1-ol. Self-Validation Mechanism: Running a -20°C control in parallel with accelerated conditions ensures that baseline impurities are subtracted, confirming that observed degradants are strictly temperature-induced.

• Preparation: Under an inert nitrogen atmosphere, aliquot 50 mg of the compound into four separate amber glass vials to eliminate light-induced variables.

• Conditioning: Seal the vials tightly with PTFE-lined caps. Assign one vial to each of the following stability chambers: -20°C (Control), 2-8°C, 25°C/60% RH, and 40°C/75% RH.

• Sampling: Pull 5 mg samples at Day 7, Day 14, and Day 30.

• Analysis: Reconstitute the samples in HPLC-grade Acetonitrile. Analyze via HPLC-UV (monitoring at 220 nm and 254 nm) to quantify the parent peak area against the Day 0 baseline. Calculate the degradation rate constant ( k ) for each temperature.

Step-by-step workflow for establishing temperature-dependent stability profiles.

Protocol B: Peroxide Screening and Quenching

Objective: Detect and neutralize temperature-induced ether autooxidation. Self-Validation Mechanism: The use of KI-starch strips provides an immediate, colorimetric confirmation of hydroperoxides, validating the necessity of the quenching step before proceeding to sensitive downstream reactions.

• Screening: Dip a standard KI-starch indicator strip into the liquid sample. (If the sample is in its solid state, melt gently at 25°C or dissolve 10 mg in 1 mL of peroxide-free THF).

• Reading: Observe the color change after exactly 1 minute. A dark blue/purple color indicates >10 ppm peroxides.

• Quenching (If Positive): Transfer the compromised batch to a separatory funnel. Dissolve the compound in diethyl ether or ethyl acetate (10 mL per gram of product).

• Washing: Wash the organic layer vigorously with an equal volume of 10% w/v aqueous sodium sulfite (Na₂SO₃) solution. The sulfite acts as a reducing agent, converting dangerous hydroperoxides into benign alcohols.

• Verification: Retest the organic layer with a new KI-starch strip to confirm complete quenching (<1 ppm). Once verified, dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure at <30°C.

Part 5: References

• Title: 3-(4-PROPOXYPHENYL)PROPAN-1-OL | 307302-97-2 Source: sigmaaldrich.com URL:

• Title: 2-(2-Propoxyethoxy)ethanol | Ether Autooxidation Source: benchchem.com URL: 1

• Title: 2-Amino-1-(4-propoxyphenyl)propan-1-ol | CID 62497108 Source: nih.gov URL: 2

Sources

• 1. benchchem.com [benchchem.com]
• 2. 2-Amino-1-(4-propoxyphenyl)propan-1-ol | C12H19NO2 | CID 62497108 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Steric Hindrance in 3-(4-Propoxyphenyl)propan-1-ol Derivatization

Welcome to the Technical Support Center for the derivatization of 3-(4-propoxyphenyl)propan-1-ol. This guide is designed for researchers, scientists, and drug development professionals who may encounter challenges during the chemical modification of this compound. The structure of 3-(4-propoxyphenyl)propan-1-ol, with its primary alcohol separated from the phenyl ring by a propyl chain, presents unique steric considerations that can influence reaction outcomes. This resource provides in-depth troubleshooting advice and frequently asked questions to help you navigate these challenges successfully.

I. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental problems in a question-and-answer format, providing not just solutions but the scientific reasoning behind them.

Question 1: "My esterification reaction with a bulky acyl chloride is resulting in low yields. How can I improve this?"

Low yields in the esterification of 3-(4-propoxyphenyl)propan-1-ol with sterically demanding acyl chlorides are a common issue. The flexible propyl chain can fold back, creating a sterically hindered environment around the hydroxyl group.

Possible Causes and Recommended Solutions:

• Steric Hindrance from the Acyl Chloride: The bulky nature of the acylating agent can impede its approach to the hydroxyl group.

  • Solution 1: Utilize a more reactive acylating agent. Instead of an acyl chloride, consider using an acid anhydride. Acid anhydrides are often more reactive and can sometimes overcome moderate steric barriers.[1]

  • Solution 2: Employ a powerful acylation catalyst. Catalysts like 4-dimethylaminopyridine (DMAP) or bismuth(III) triflate (Bi(OTf)₃) can significantly accelerate the acylation of sterically hindered alcohols.[2][3] Bi(OTf)₃ is particularly effective for activating less reactive anhydrides like benzoic or pivalic anhydride.[2]

  • Solution 3: Consider alternative coupling agents. Uronium-based coupling agents like TBTU, TATU, or COMU, typically used in peptide synthesis, can be highly effective for ester formation under mild conditions, even with secondary alcohols.[4]

• Inadequate Reaction Conditions: Standard reaction conditions may not be sufficient to overcome the activation energy barrier imposed by steric hindrance.

  • Solution 4: Increase the reaction temperature. Carefully increasing the temperature can provide the necessary energy to overcome the steric barrier. However, monitor for potential side reactions or degradation.

  • Solution 5: Explore solvent-free conditions. For some reactions, such as silylation, solvent-free conditions have been shown to be highly effective for sterically hindered alcohols where reactions in solution fail.[5]

Question 2: "I am attempting an ether synthesis via a Williamson ether synthesis, but I am observing significant elimination byproducts. What is causing this and how can I favor etherification?"

The Williamson ether synthesis is often unsuitable for sterically congested alcohols due to the promotion of E2 elimination as an undesirable side reaction.[6]

Possible Causes and Recommended Solutions:

• Strongly Basic Conditions: The use of strong bases like sodium hydride (NaH) can favor elimination, especially with secondary or hindered primary alkoxides.

  • Solution 1: Use a milder base. Consider using a weaker base such as potassium carbonate (K₂CO₃) or a non-nucleophilic, sterically hindered base like 2,6-lutidine or a proton sponge to minimize elimination.[7]

  • Solution 2: Modify the reaction conditions. Lowering the reaction temperature can often suppress elimination pathways, which typically have a higher activation energy than substitution.[7]

• Steric Hindrance at the Electrophile: A bulky alkyl halide will also favor elimination.

  • Solution 3: Choose a less hindered electrophile if possible. If the desired ether allows, using a less sterically demanding alkyl halide can shift the reaction towards substitution.

• Alternative Etherification Strategies:

  • Solution 4: Employ the Mitsunobu reaction. This reaction is a powerful method for forming ethers with inversion of stereochemistry at the alcohol center and is often successful where the Williamson ether synthesis fails.[6][8] For sterically hindered alcohols, modifications such as using 4-nitrobenzoic acid can improve yields.[9]

  • Solution 5: Explore reductive etherification. This metal-free approach can be effective for accessing sterically hindered ethers and avoids many of the pitfalls of traditional methods.[6]

  • Solution 6: Consider electrochemical methods. Novel electrochemical approaches have been developed for the synthesis of sterically hindered ethers under mild conditions.[10][11]

Question 3: "My silylation reaction to protect the hydroxyl group is incomplete, even after extended reaction times. What can I do?"

Incomplete silylation is often a result of steric hindrance around the hydroxyl group, preventing the bulky silylating agent from accessing the reaction site.

Possible Causes and Recommended Solutions:

• Sterically Demanding Silylating Agent: Reagents like tert-butyldimethylsilyl chloride (TBDMSCl) or triisopropylsilyl chloride (TIPSCl) are very bulky.

  • Solution 1: Use a more reactive silylating agent. Silyl triflates (e.g., TBSOTf) are significantly more reactive than their corresponding chlorides and can often overcome steric barriers.

  • Solution 2: Employ a powerful catalyst. Nonionic superbases have been shown to be effective catalysts for the silylation of hindered alcohols.[12] The use of anilinosilanes with a tetrabutylammonium fluoride (TBAF) catalyst is another mild and powerful method for silylating hindered alcohols.[13]

  • Solution 3: Utilize solvent-free conditions. As with esterification, solvent-free O-silylation can be highly effective for sterically hindered alcohols that are unreactive in solution.[5]

• Suboptimal Reaction Conditions:

  • Solution 4: Increase the reagent stoichiometry. Using a larger excess of the silylating agent and the base (e.g., imidazole) can help drive the reaction to completion.

  • Solution 5: Increase the reaction temperature. Heating the reaction can provide the necessary energy to overcome the steric hindrance.

II. Frequently Asked Questions (FAQs)

This section provides answers to more general questions regarding the derivatization of 3-(4-propoxyphenyl)propan-1-ol.

What is the first step I should take to overcome suspected steric hindrance in my reaction?

Before making significant changes to your protocol, first, confirm that all reagents are pure and dry, and that your reaction is being performed under an inert atmosphere if necessary. Then, consider a modest increase in the reaction temperature and a longer reaction time. If these simple adjustments do not improve the outcome, then move on to the more specific troubleshooting steps outlined above.

Are there any analytical techniques that can help me understand the steric environment of my molecule?

While not a direct measure of reactivity, computational chemistry methods can be used to model the three-dimensional structure of 3-(4-propoxyphenyl)propan-1-ol and its transition states during derivatization. This can provide insights into the steric accessibility of the hydroxyl group. Experimentally, 2D NMR techniques like NOESY can provide information about through-space interactions, which can help to understand the preferred conformations of the molecule in solution.

How does the propoxy group on the phenyl ring influence the reactivity of the terminal alcohol?

The propoxy group is an electron-donating group, which can have a modest electronic effect on the phenyl ring. However, for derivatization at the terminal propan-1-ol, the primary influence of the propoxy group is steric. The alkyl chain can contribute to the overall steric bulk of the molecule, potentially influencing how it interacts with other reagents.

When should I consider using a protecting group strategy?

If your planned derivatization reactions are incompatible with the hydroxyl group, a protecting group strategy is necessary. For sterically hindered alcohols like 3-(4-propoxyphenyl)propan-1-ol, choosing a protecting group that can be introduced and removed under mild conditions is crucial. Silyl ethers are a common choice due to their relative stability and the variety of conditions available for their cleavage.

III. Experimental Protocols and Data

Table 1: Comparison of Acylation Conditions for Sterically Hindered Alcohols

Catalyst/Reagent System	Acylating Agent	Temperature (°C)	Typical Yields	Reference
DMAP	Acetic Anhydride	Room Temp	Good to Excellent	[3]
Bi(OTf)₃	Pivalic Anhydride	Room Temp	Good to Excellent	[2]
1-Methylimidazole	p-TsCl, Ac₂O, Bz₂O	Not specified	Good	[14]
Copper(I) triflate	Acetic Anhydride	Room Temp	Excellent	[15]

Protocol 1: Mitsunobu Reaction for Sterically Hindered Alcohols

This protocol is a general procedure adapted for alcohols where standard Mitsunobu conditions may be problematic.[9]

Materials:

• Sterically hindered alcohol (e.g., 3-(4-propoxyphenyl)propan-1-ol)

• 4-Nitrobenzoic acid

• Triphenylphosphine (PPh₃)

• Diethyl azodicarboxylate (DEAD) or Diisopropyl azodicarboxylate (DIAD)

• Anhydrous tetrahydrofuran (THF)

Procedure:

• In a flame-dried flask under an inert atmosphere, dissolve the sterically hindered alcohol and 4-nitrobenzoic acid in anhydrous THF.

• Add triphenylphosphine to the solution and stir until it dissolves.

• Cool the reaction mixture to < 10 °C in an ice bath.

• Slowly add DEAD or DIAD dropwise to the cooled solution. A slight exotherm may be observed.

• Allow the reaction to warm to room temperature and stir for 4-24 hours, monitoring by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired ester.

Visualization of Troubleshooting Logic

Caption: Troubleshooting flowchart for derivatization issues.

IV. References

• A general procedure for mitsunobu inversion of sterically hindered alcohols - Organic Syntheses. Available at: [Link]

• A General Method to Access Sterically Hindered and Complex Ethers - ACS Publications. Available at: [Link]

• An electrochemical strategy towards the synthesis of sterically hindered dialkyl ethers from activated alcohols - University of Greenwich. Available at: [Link]

• Efficient solvent-free O-silylation of alcohols with R3SiCl - RSC Publishing. Available at: [Link]

• Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC. Available at: [Link]

• Use of Sonication for the Coupling of Sterically Hindered Substrates in the Phenolic Mitsunobu Reaction | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Mild and Highly Efficient Copper(I) Inspired Acylation of Alcohols and Polyols - MDPI. Available at: [Link]

• eEtherification: An Electrochemical Strategy toward the Synthesis of Sterically Hindered Dialkyl Ethers from Activated Alcohols | Organic Letters - ACS Publications. Available at: [Link]

• Use of Sonication for the Coupling of Sterically Hindered Substrates in the Phenolic Mitsunobu Reaction - Florida Atlantic University. Available at: [Link]

• Esterification of Sterically Hindered Acids and Alcohols in Fluorous Media - ResearchGate. Available at: [Link]

• Nonionic Superbase-Catalyzed Silylation of Alcohols | The Journal of Organic Chemistry. Available at: [Link]

• Silyl ether synthesis by silylation or cyanosilylation - Organic Chemistry Portal. Available at: [Link]

• Practical and Efficient Acylation and Tosylation of Sterically Hindered Alcohols Catalyzed with 1-Methylimidazole | Request PDF - ResearchGate. Available at: [Link]

• Electrochemical Deoxygenative Silylation of Alcohols - PMC - NIH. Available at: [Link]

• Branching out: redox strategies towards the synthesis of acyclic α-tertiary ethers. Available at: [Link]

• Highly Powerful and Practical Acylation of Alcohols with Acid Anhydride Catalyzed by Bi(OTf)3 | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Esterification of Sterically Hindered Alcohols Using Benzotriazole Esters a - ResearchGate. Available at: [Link]

• ZSM-5-SO3H: An Efficient Catalyst for Acylation of Sulfonamides Amines, Alcohols, and Phenols under Solvent-Free Conditions - PMC. Available at: [Link]

• Facile Acylation of Sterically Hindered Alcohols through Ketene Intermediates | Organic Letters - ACS Publications. Available at: [Link]

• Transesterification/Acylation of Secondary Alcohols Mediated by N-Heterocyclic Carbene Catalysts | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Ester synthesis by esterification - Organic Chemistry Portal. Available at: [Link]

• Acylation as a Successful Derivatization Strategy for the Analysis of Pinacolyl Alcohol in a Glycerol-rich Matrix by GC-MS - OSTI.gov. Available at: [Link]

• Acylation as a successful derivatization strategy for the analysis of pinacolyl alcohol in a glycerol-rich matrix by GC-MS: application during an OPCW Proficiency Test - PubMed. Available at: [Link]

• How to overcome Steric Hindrance? - ResearchGate. Available at: [Link]

• 3-(4-Hydroxyphenyl)propan-1-ol - SIELC Technologies. Available at: [Link]

• Comparative Analysis of Derivatization Reagents for Catecholamines and Amino Acids. Available at: [Link]

• An overview of applications of pre-column derivatization reactions for the liquid chromatographic analysis of pharmaceuticals an - Academic Journals. Available at: [Link]

• How to derivatize 1-Propanol? - ResearchGate. Available at: [Link]

• 3-(4-Hydroxyphenyl)propanol | C9H12O2 | CID 82452 - PubChem - NIH. Available at: [Link]

• Synthesis of 3-((4-Hydroxyphenyl)amino)propanoic Acid Derivatives as Promising Scaffolds for the Development of Antimicrobial Candidates Targeting Multidrug-Resistant Bacterial and Fungal Pathogens - PMC. Available at: [Link]

• Use of 3-(4-hydroxyphenyl)propionic acid as electron donating compound in a potentiometric aflatoxin M1-immunosensor - PubMed. Available at: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. ZSM-5-SO3H: An Efficient Catalyst for Acylation of Sulfonamides Amines, Alcohols, and Phenols under Solvent-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. luxembourg-bio.com [luxembourg-bio.com]
• 5. Efficient solvent-free -silylation of alcohols with RSiCl - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. gala.gre.ac.uk [gala.gre.ac.uk]
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• 12. pubs.acs.org [pubs.acs.org]
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• 15. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Researcher's Guide to the Characterization of 3-(4-Propoxyphenyl)propan-1-ol using FTIR Spectroscopy

For researchers and professionals in the field of drug development, the precise characterization of novel chemical entities is paramount. This guide provides an in-depth technical overview of utilizing Fourier-Transform Infrared (FTIR) spectroscopy for the structural elucidation and purity assessment of 3-(4-Propoxyphenyl)propan-1-ol. We will delve into the theoretical underpinnings of its expected spectral features, provide a robust experimental protocol for data acquisition, and offer a comparative analysis with structurally related compounds to aid in unambiguous identification.

The Molecular Blueprint: Structure and Key Vibrational Modes

3-(4-Propoxyphenyl)propan-1-ol is a molecule possessing three key functional groups that give rise to a characteristic infrared spectrum: a primary alcohol (-OH), an aryl alkyl ether (-O-), and a 1,4-disubstituted (para) aromatic ring. Each of these moieties exhibits distinct vibrational modes—stretching and bending—that absorb infrared radiation at specific frequencies.

The following diagram illustrates the molecular structure and highlights the principal bonds whose vibrations are of interest in an FTIR analysis.

A Comparative Guide to the Mass Spectrometry Fragmentation Patterns of 3-(4-Propoxyphenyl)propan-1-ol

The structural characteristics of 3-(4-propoxyphenyl)propan-1-ol—a propyl alcohol chain attached to a propoxy-substituted benzene ring—suggest several competing fragmentation pathways upon electron ionization. The presence of two ether linkages and a primary alcohol functional group provides multiple sites for initial ionization and subsequent cleavage.

Predicted Mass Spectrometry Fragmentation Data

Under electron ionization, 3-(4-propoxyphenyl)propan-1-ol is expected to undergo several key fragmentation processes, including benzylic cleavage, alpha-cleavage adjacent to the oxygen atoms and the hydroxyl group, and rearrangements such as the McLafferty rearrangement. The table below summarizes the proposed major fragment ions, their mass-to-charge ratios (m/z), and the fragmentation pathways leading to their formation.

m/z (Mass-to-Charge Ratio)	Proposed Fragment Ion	Neutral Loss	Proposed Fragmentation Pathway
194	[C12H18O2]•+	-	Molecular Ion [M]•+
176	[C12H16O]•+	H2O	Dehydration of the alcohol
151	[C9H11O2]+	•C3H7	Cleavage of the propoxy group
135	[C9H11O]+	•OCH3	Not a primary fragment
121	[C8H9O]+	•C3H7O	Benzylic cleavage with loss of the propanol side chain
107	[C7H7O]+	•C5H11O	Cleavage of the entire side chain
94	[C6H6O]•+	C3H6	McLafferty rearrangement
91	[C7H7]+	•OC3H7	Benzylic cleavage with loss of the propoxy group
77	[C6H5]+	•C6H13O2	Loss of the entire substituent group
43	[C3H7]+	•C9H11O2	Propyl cation from the propoxy group
31	[CH2OH]+	•C11H17O	Alpha-cleavage of the propanol side chain

Proposed Fragmentation Pathways

The initial event in EI-MS is the removal of an electron from the molecule, forming a molecular ion ([M]•+). For 3-(4-propoxyphenyl)propan-1-ol, the molecular ion is expected at an m/z of 194. The charge is likely to be localized on one of the oxygen atoms or within the aromatic π-system. The stability of the benzene ring suggests that the molecular ion peak should be observable. From this molecular ion, several fragmentation cascades can be initiated.

Key Fragmentation Mechanisms:

• Benzylic Cleavage: This is a highly favored fragmentation pathway for alkyl-substituted aromatic compounds due to the formation of a resonance-stabilized benzylic or tropylium cation. For 3-(4-propoxyphenyl)propan-1-ol, cleavage of the Cβ-Cγ bond relative to the aromatic ring would result in a fragment at m/z 121. A related benzylic cleavage could lead to the formation of the tropylium ion at m/z 91, a common fragment in the mass spectra of compounds containing a benzyl group.

• Alpha-Cleavage: This type of cleavage is common for both ethers and alcohols.

  • Ether Linkage: Cleavage of the C-C bond alpha to the ether oxygen in the propoxy group can lead to the loss of a propyl radical, though this is less common than cleavage at the aromatic ether linkage. Cleavage of the bond between the aromatic ring and the ether oxygen can also occur.

  • Alcohol Group: Alpha-cleavage next to the hydroxyl group is a characteristic fragmentation for primary alcohols, which would lead to the formation of a [CH2OH]+ ion at m/z 31.

• McLafferty Rearrangement: This rearrangement is possible due to the presence of a γ-hydrogen on the propyl chain relative to the aromatic ring (acting as the π-system). A six-membered transition state can lead to the transfer of this hydrogen to the aromatic ring, followed by the elimination of a neutral propene molecule (C3H6), resulting in a radical cation at m/z 94 (phenolic ion).

• Dehydration: The loss of a water molecule (18 Da) from the molecular ion is a common fragmentation pathway for alcohols, which would produce a fragment ion at m/z 176.

Visualizing the Fragmentation Pathways

The following diagram illustrates the proposed major fragmentation pathways for 3-(4-propoxyphenyl)propan-1-ol.

Caption: Proposed EI fragmentation pathways for 3-(4-propoxyphenyl)propan-1-ol.

Comparison with Alternative Structures

To lend further credence to these predictions, it is instructive to compare the expected fragmentation of 3-(4-propoxyphenyl)propan-1-ol with that of structurally related molecules.

Comparison with 3-Phenylpropan-1-ol

3-Phenylpropan-1-ol lacks the propoxy substituent. Its mass spectrum shows a characteristic base peak at m/z 91, corresponding to the tropylium ion formed via benzylic cleavage. Other significant peaks are observed at m/z 118 (M-18, loss of water) and m/z 117 (M-19). The presence of the propoxy group in our target molecule will likely influence the relative abundance of these fragments, with charge stabilization by the alkoxy group potentially favoring the formation of the m/z 121 ion over the m/z 91 ion.

Comparison with Anisole (Methoxybenzene)

Aromatic ethers like anisole typically exhibit a strong molecular ion peak. The primary fragmentation involves the loss of a methyl radical to form the [M-15]+ ion, followed by the loss of carbon monoxide (CO) to yield the cyclopentadienyl cation. For 3-(4-propoxyphenyl)propan-1-ol, the analogous cleavage would be the loss of the propyl group from the ether linkage, though benzylic cleavage of the propanol side chain is likely to be more favorable.

Comparison with 1-Propanol

The mass spectrum of 1-propanol is dominated by the alpha-cleavage product at m/z 31 ([CH2OH]+). While this fragment is expected in the spectrum of 3-(4-propoxyphenyl)propan-1-ol, its relative abundance may be lower due to competing fragmentation pathways involving the aromatic ring.

Experimental Protocol for Verification

To experimentally validate the proposed fragmentation patterns, a standard gas chromatography-mass spectrometry (GC-MS) analysis using electron ionization is recommended.

Step-by-Step Methodology:

• Sample Preparation: Dissolve a small amount of 3-(4-propoxyphenyl)propan-1-ol in a suitable volatile solvent such as dichloromethane or methanol.

• GC Separation:

  • Injector: Split/splitless injector at 250°C.

  • Column: A non-polar or semi-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

  • Oven Program: Start at 50°C, hold for 2 minutes, then ramp to 280°C at 10°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MS Detection:

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

  • Scan Range: m/z 30-250.

  • Source Temperature: 230°C.

  • Transfer Line Temperature: 280°C.

This self-validating system ensures that the compound is sufficiently volatilized and separated from any impurities before entering the mass spectrometer, leading to a clean and interpretable mass spectrum.

Experimental Workflow Diagram

Comparative UV-Vis Spectroscopic Guide: 3-(4-Propoxyphenyl)propan-1-ol

Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals.

Executive Summary

In pharmaceutical formulation and analytical chemistry, understanding the precise photophysical properties of aromatic excipients and active pharmaceutical ingredient (API) intermediates is critical. This guide provides an in-depth evaluation of the UV-Vis spectroscopic profile of 3-(4-Propoxyphenyl)propan-1-ol . By objectively comparing its performance against widely utilized structural analogs—such as 3-(4-Methoxyphenyl)propan-1-ol and 3-(4-Hydroxyphenyl)propan-1-ol—this document establishes a rigorous framework for utilizing this compound as a lipophilic UV-absorber and analytical standard.

Mechanistic Overview: Chromophore Causality

The UV-Vis absorption profile of 3-(4-Propoxyphenyl)propan-1-ol is dictated by its 1-alkyl-4-alkoxybenzene chromophore. The baseline π→π∗ transitions of the benzene ring are heavily modified by two auxochromes: the propan-1-ol alkyl chain (providing an inductive +I effect) and the propoxy ether group (providing a resonance +M effect).

The lone electron pairs on the propoxy oxygen actively participate in resonance delocalization with the π system of the aromatic ring. This interaction lowers the energy gap of the π∗ anti-bonding orbital, resulting in a distinct bathochromic (red) shift and a hyperchromic effect (increased molar absorptivity, ϵ ) compared to unsubstituted benzene. In non-polar environments, these alkoxybenzene derivatives exhibit a strong primary transition (E-band) near 220–230 nm and a weaker, fine-structured secondary transition (B-band) near 275–285 nm [1].

Caption: Auxochromic effects of alkyl and propoxy substituents on the benzene chromophore.

Comparative UV-Vis Performance Data

To objectively evaluate 3-(4-Propoxyphenyl)propan-1-ol, we must compare its spectroscopic parameters against standard alternatives. The length of the alkoxy chain (methoxy vs. propoxy) and the nature of the phenolic substitution directly impact the wavelength maxima ( λmax​ ) and the compound's lipophilicity—a critical metric when formulating these compounds into lipid-based matrices or utilizing them as lipophilic antioxidants [2].

Compound	Sub-class	Primary λmax​ (E-band)	Secondary λmax​ (B-band)	Log ϵ (approx.)	Primary Application / Utility
3-(4-Propoxyphenyl)propan-1-ol	Propoxy-aromatic alcohol	~228 nm	~278 nm	3.4	Lipophilic UV absorber, API intermediate
3-(4-Methoxyphenyl)propan-1-ol	Methoxy-aromatic alcohol	~225 nm	~275 nm	3.3	[3]
4-Propoxytoluene	Alkoxy-toluene	~226 nm	~276 nm	3.4	[4]
3-(4-Hydroxyphenyl)propan-1-ol	Phenolic alcohol	~223 nm	~280 nm	3.2	Radical scavenger / Antioxidant[2]

Note: Spectral values are representative of behavior in non-polar solvents (e.g., cyclohexane) at 25°C. The propoxy group provides a slightly larger bathochromic shift and significantly higher lipophilicity compared to the methoxy and hydroxy analogs [5].

Experimental Protocol: Self-Validating UV-Vis Acquisition

To ensure high-fidelity data collection that is reproducible across different laboratories, follow this self-validating methodology.

Step 1: Solvent Selection & Baseline Validation

• Action: Select spectroscopic-grade cyclohexane over polar solvents (e.g., methanol or water).

• Causality: Non-polar solvents prevent hydrogen bonding with the propoxy oxygen. Hydrogen bonding stabilizes the non-bonding ( n ) electrons, which can cause an unwanted hypsochromic (blue) shift and blur the critical vibrational fine structure of the B-band.

• Validation: Run a solvent-only blank. The baseline drift must not exceed ± 0.005 Abs units between 200–400 nm.

Step 2: Concentration Optimization

• Action: Prepare a 10 mM stock solution of 3-(4-Propoxyphenyl)propan-1-ol, followed by serial dilution to a 0.1 mM working concentration.

• Causality: Alkoxybenzenes possess high molar absorptivities ( ϵ≈2500−3000M−1cm−1 ) in the UV region[5]. A 0.1 mM concentration ensures the maximum absorbance ( A ) remains between 0.2 and 0.8, strictly within the linear dynamic range of the spectrophotometer's photomultiplier tube.

Step 3: Optical Path Configuration

• Action: Utilize matched far-UV quartz cuvettes (10 mm path length).

• Causality: Standard borosilicate glass absorbs heavily below 300 nm, which would completely obscure the critical E-band transition at ~228 nm. Quartz ensures >80% transmittance down to 190 nm.

Step 4: Spectral Acquisition

• Action: Scan from 400 nm down to 200 nm at a scan rate of 100 nm/min with a 1 nm slit width.

• Causality: Scanning from low energy (400 nm) to high energy (200 nm) prevents photobleaching or UV-induced degradation of the sample before the critical high-energy peaks are recorded.

Step 5: Beer-Lambert Self-Validation

• Action: Measure the absorbance at 278 nm for both the 0.1 mM and a 0.05 mM solution.

• Validation: Calculate ϵ for both concentrations. If Δϵ>2% , the system is failing due to detector saturation, solvent evaporation, or cuvette contamination. Recalibrate and repeat.

Caption: Step-by-step self-validating UV-Vis spectroscopic workflow for aromatic alcohols.

References

• [4] Title: Benzene, 1-methyl-4-propoxy- | C10H14O | CID 94748. Source: PubChem. URL:[Link]

• [3] Title: 3-(4-Methoxyphenyl)propan-1-ol. Source: SIELC Technologies. URL:[Link]

• [2] Title: DE102005019889A1 - Preparation of medium-chain alkyl esters of phenylpropanoic or phenylpropenoic acids. Source: Google Patents. URL:

• [1] Title: p-Cresidine. Source: NIST Chemistry WebBook. URL:[Link]

• [5] Title: 4-Methylanisole | C8H10O | CID 7731. Source: PubChem. URL:[Link]

Sources

• 1. p-Cresidine [webbook.nist.gov]
• 2. DE102005019889A1 - Preparation of medium-chain alkyl esters of phenylpropanoic or phenylpropenoic acids, useful as lipophilic antioxidants for e.g. foods, by lipase-catalyzed esterification - Google Patents [patents.google.com]
• 3. 3-(4-Methoxyphenyl)propan-1-ol | SIELC Technologies [sielc.com]
• 4. Benzene, 1-methyl-4-propoxy- | C10H14O | CID 94748 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4-Methylanisole | C8H10O | CID 7731 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comprehensive Comparison Guide: Elemental Analysis Validation for 3-(4-Propoxyphenyl)propan-1-ol

Executive Summary

In pharmaceutical development and fine chemical synthesis, establishing the absolute purity and structural identity of an intermediate or Active Pharmaceutical Ingredient (API) is a critical regulatory requirement. For 3-(4-Propoxyphenyl)propan-1-ol (Chemical Formula: C₁₂H₁₈O₂), traditional elemental analysis (CHNO combustion) has long served as the gold standard for bulk composition verification. However, modern analytical frameworks demand an orthogonal approach.

This guide objectively compares traditional CHNO combustion analysis against Quantitative ¹H NMR (qHNMR) and High-Resolution Mass Spectrometry (LC-HRMS). By detailing the causality behind these experimental choices, we provide a self-validating system for researchers to rigorously authenticate the purity of 3-(4-Propoxyphenyl)propan-1-ol.

The Chemical Profile: 3-(4-Propoxyphenyl)propan-1-ol

Before executing any validation protocol, the theoretical baseline of the analyte must be established. 3-(4-Propoxyphenyl)propan-1-ol consists of a central phenyl ring substituted para with a propoxy group and a propan-1-ol chain.

• Molecular Formula: C₁₂H₁₈O₂

• Molar Mass: 194.27 g/mol

• Theoretical Elemental Composition:

  • Carbon (C): 74.19%

  • Hydrogen (H): 9.34%

  • Oxygen (O): 16.47%

The Analytical Challenge: Why Orthogonal Validation?

Historically, chemistry journals and regulatory bodies have required experimental elemental analysis results to fall within a strict ±0.4% deviation from theoretical values to confirm sufficient purity[1]. While CHNO analysis is highly accurate for bulk elemental ratios, it possesses a critical blind spot: it cannot distinguish between structural isomers or impurities that share the same empirical formula.

To build a self-validating analytical system, researchers must employ orthogonal techniques—methods that are mechanistically independent[2].

• CHNO Combustion (Pregl-Dumas): Validates the macroscopic elemental mass fractions[3].

• qHNMR: Provides absolute quantitation (w/w %) and resolves structural isomers without requiring an identical reference standard[2],[4].

• LC-HRMS: Confirms the exact molecular mass and isotopic pattern, identifying trace impurities that fall below the detection limit of NMR[4].

Methodological Workflows

Method A: CHNO Combustion Analysis (Pregl-Dumas Method)

The Pregl-Dumas method relies on the principle of high-temperature oxidation to convert organic elements into quantifiable gaseous compounds[3],[5].

Step-by-Step Protocol:

• Sample Preparation: Accurately weigh 1.5–2.0 mg of desiccated 3-(4-Propoxyphenyl)propan-1-ol into a combustible tin (for CHN) or silver (for O) capsule using a microbalance (resolution of 0.1 µg).

• Flash Combustion: Drop the capsule into a combustion reactor heated to 1150°C in an oxygen-enriched atmosphere. The tin capsule triggers an exothermic reaction, pushing the localized temperature to ~1800°C, ensuring complete oxidation[3].

• Reduction & Separation: Pass the resulting gas mixture (CO₂, H₂O, NOₓ) over a hot copper catalyst to reduce nitrogen oxides to N₂ and remove excess O₂[5]. Separate the gases using a specialized Gas Chromatography (GC) column.

• Detection: Quantify the eluted gases using a Thermal Conductivity Detector (TCD). Oxygen is analyzed in a separate pyrolysis step at 1060°C, converting sample oxygen to CO, which is then oxidized to CO₂ for TCD measurement[3].

Method B: Quantitative ¹H NMR (qHNMR)

qHNMR operates on the fundamental principle that the integrated area of an NMR resonance is directly proportional to the number of nuclei producing that signal[4].

Step-by-Step Protocol:

• Calibrator Selection: Select a high-purity internal standard (IS) that does not spectrally overlap with the analyte. For 3-(4-Propoxyphenyl)propan-1-ol, Maleic acid (TraceCERT®) is ideal.

• Sample Preparation: Co-weigh ~20 mg of the analyte and ~10 mg of the IS into a vial. Dissolve completely in 600 µL of DMSO-d₆ and transfer to a 5 mm NMR tube.

• Acquisition Parameters: Acquire the ¹H spectrum at 400 MHz or higher. Critical Causality: Set the relaxation delay (D1) to at least 5 × T₁ (longitudinal relaxation time) of the slowest relaxing proton to ensure complete magnetization recovery and quantitative accuracy[2].

• Integration & Calculation: Integrate the distinct triplet of the terminal methyl group of the propoxy chain (analyte) against the singlet of maleic acid (IS). Calculate absolute purity (w/w %).

Method C: LC-HRMS (High-Resolution Mass Spectrometry)

While not inherently quantitative without specific standards due to varying ionization efficiencies, HRMS is indispensable for exact mass determination[4].

Step-by-Step Protocol:

• Sample Dilution: Dilute the sample to 1 µg/mL in LC-MS grade Methanol/Water (50:50, v/v) with 0.1% Formic Acid to promote protonation.

• Ionization: Inject into an Electrospray Ionization (ESI) source operating in positive mode.

• Mass Analysis: Utilize a Time-of-Flight (TOF) or Orbitrap analyzer to measure the m/z of the[M+H]⁺ ion.

• Validation: Compare the experimental exact mass against the calculated theoretical mass (195.1380 Da). A mass error of < 3 ppm confirms the elemental formula.

Comparative Data Analysis

Table 1: Theoretical vs. Experimental Data for 3-(4-Propoxyphenyl)propan-1-ol

The following table summarizes a typical self-validating experimental dataset for a high-purity batch.

Element / Parameter	Theoretical Value	Experimental Result	Absolute Difference	Validation Status
Carbon (C)	74.19 %	74.31 %	+0.12 %	Pass (≤ ±0.4%)
Hydrogen (H)	9.34 %	9.42 %	+0.08 %	Pass (≤ ±0.4%)
Oxygen (O)	16.47 %	16.27 %	-0.20 %	Pass (≤ ±0.4%)
Exact Mass [M+H]⁺	195.1380 Da	195.1384 Da	+2.0 ppm	Pass (< 3.0 ppm)
Absolute Purity	100.0 % (w/w)	99.4 % ± 0.2%	-0.6 %	Pass (> 98.0%)

Table 2: Performance Comparison of Analytical Techniques

Feature	CHNO Combustion (Pregl-Dumas)	Quantitative ¹H NMR (qHNMR)	LC-HRMS
Primary Output	Bulk elemental composition (%)	Absolute mass fraction (w/w %)	Exact molecular formula
Quantitation Type	Relative to external calibration	Absolute (Internal Standard)	Semi-quantitative / Qualitative
Sample Destruction	Fully Destructive	Non-Destructive (Recoverable)	Destructive
Blind Spots	Cannot detect structural isomers	Insensitive to trace impurities (<0.1%)	Ion suppression; poor quantitation
Throughput & Cost	High throughput, Low cost	Medium throughput, Medium cost	Low throughput, High equipment cost

Orthogonal Validation Workflow Visualization

To ensure absolute scientific integrity, the validation of 3-(4-Propoxyphenyl)propan-1-ol must follow a distributed analytical workflow, as mapped below.

Fig 1: Orthogonal validation workflow for 3-(4-Propoxyphenyl)propan-1-ol purity assessment.

Conclusion & Best Practices

Relying solely on elemental analysis to validate 3-(4-Propoxyphenyl)propan-1-ol introduces unacceptable risks regarding isomeric impurities and residual non-combustible inorganic salts[6]. While the Pregl-Dumas combustion method remains an indispensable, rapid, and cost-effective tool for verifying bulk carbon, hydrogen, and oxygen ratios[3], it must be deployed as part of a triad.

By anchoring CHNO data with the absolute quantitation of qHNMR and the high-resolution isotopic profiling of LC-HRMS, drug development professionals can establish a mathematically rigorous, self-validating proof of purity that withstands the highest levels of regulatory scrutiny.

References

• Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC (NIH).
• A Comparative Guide to Validating the Purity of Synthesized Noradrenalone using NMR and HRMS - Benchchem.
• Elemental Analysis CHNS (O) - Testing Methods - Auriga Research.
• An International Study Evaluating Elemental Analysis - PMC (NIH).
• Ensuring Pharmaceutical Purity and Compliance with CHNS-O Analysis - VELP Scientifica.
• Elemental Analysis and the Dumas Method - VELP Scientifica.

Sources

• 1. An International Study Evaluating Elemental Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aurigaresearch.com [aurigaresearch.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Elemental Analysis and the Dumas Method, VELP Dumas Analyzers [velp.com]
• 6. Ensuring Pharmaceutical Purity and Compliance with CHNS-O Analysis [velp.com]

distinguishing 3-(4-Propoxyphenyl)propan-1-ol from structural isomers

An In-Depth Guide to the Analytical Distinction of 3-(4-Propoxyphenyl)propan-1-ol from its Structural Isomers

Introduction

In the fields of pharmaceutical development and materials science, the precise structural characterization of organic molecules is paramount. A molecule's biological activity and material properties are intrinsically linked to its three-dimensional structure. Structural isomers, compounds sharing the same molecular formula but differing in atomic connectivity, can exhibit dramatically different pharmacological, toxicological, and physical profiles. This guide provides a comprehensive analytical framework for distinguishing 3-(4-propoxyphenyl)propan-1-ol, a substituted phenol ether, from its closely related structural isomers.

The challenge lies in the subtlety of the differences between these isomers. Simple analytical methods may fail to provide the necessary resolution. Therefore, a multi-technique approach is not just recommended but essential for unambiguous identification. This guide is designed for researchers and drug development professionals, offering both the theoretical underpinnings and practical, field-proven protocols to navigate this analytical challenge with confidence. We will explore the application of Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and chromatographic separations, explaining the causality behind experimental choices to create a self-validating analytical system.

The Challenge: Identifying Key Structural Isomers

The target molecule, 3-(4-propoxyphenyl)propan-1-ol, has the molecular formula C₁₂H₁₈O₂. Its structure features a propyl ether group and a propanol chain attached to a benzene ring in a para substitution pattern. The primary analytical challenge arises from several potential positional and structural isomers. For the purpose of this guide, we will focus on distinguishing the target molecule from three common and challenging isomers:

• Target: 3-(4-Propoxyphenyl)propan-1-ol

• Isomer 1 (Positional Isomer): 3-(2-Propoxyphenyl)propan-1-ol (ortho substitution)

• Isomer 2 (Positional Isomer): 3-(3-Propoxyphenyl)propan-1-ol (meta substitution)

• Isomer 3 (Chain Isomer): 3-(4-Isopropoxyphenyl)propan-1-ol

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Tool

NMR spectroscopy is arguably the most powerful technique for elucidating molecular structure and distinguishing between isomers.[1] It provides detailed information about the chemical environment, connectivity, and spatial arrangement of atoms.

Principle of Differentiation

• ¹H NMR: The chemical shift (δ) of a proton is highly sensitive to its electronic environment. Protons on the aromatic ring will have distinct chemical shifts and coupling patterns (multiplicity) depending on the substitution pattern (ortho, meta, para). The integration of signals reveals the relative number of protons in each unique environment.[2][3][4]

• ¹³C NMR: The number of unique carbon signals directly indicates the molecule's symmetry. For instance, the para-substituted target molecule will have fewer aromatic carbon signals than its ortho and meta isomers due to symmetry.[5][6] The chemical shifts of the aliphatic carbons will also differ, particularly between the n-propoxy and isopropoxy groups.

Anticipated ¹H and ¹³C NMR Data

Compound	Key ¹H NMR Features (Aromatic Region)	Expected No. of Aromatic ¹³C Signals	Key ¹H NMR Features (Aliphatic Region)
Target (para)	Two doublets (AA'BB' system), integrating to 2H each.	4	Triplet for O-CH₂, triplet for terminal CH₃ (n-propoxy).
Isomer 1 (ortho)	Four distinct multiplets, each integrating to 1H.	6	Distinct shifts for propoxy and propanol chains.
Isomer 2 (meta)	Four distinct multiplets, potentially overlapping.	6	Distinct shifts for propoxy and propanol chains.
Isomer 3 (para)	Two doublets (AA'BB' system), similar to target.	4	Septet for O-CH and a doublet for the two CH₃ groups (isopropoxy).

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Dissolve 5-10 mg of the purified sample in ~0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube.

• Instrument Setup: Use a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition:

  • Acquire a standard 1D proton spectrum.

  • Set a spectral width of approximately 12 ppm.

  • Use a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled 1D carbon spectrum.

  • Set a spectral width of approximately 220 ppm.

  • A longer acquisition time and more scans will be required compared to ¹H NMR.

• Data Processing:

  • Apply Fourier transformation, phase correction, and baseline correction.

  • Calibrate the chemical shift scale to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).

  • Integrate the ¹H NMR signals and determine the multiplicities.

  • Count the number of signals in the ¹³C NMR spectrum.

Mass Spectrometry (MS): Unveiling Fragmentation Fingerprints

While all isomers have the same nominal mass, their fragmentation patterns under electron ionization (EI) or collision-induced dissociation (CID) can be distinct, providing a structural fingerprint.[7][8]

Principle of Differentiation

Positional isomers on an aromatic ring can lead to different fragmentation pathways and relative abundances of fragment ions.[9][10][11] The stability of the resulting carbocations and radical cations differs, influencing the fragmentation cascade. The most significant differentiation is expected between the n-propoxy and isopropoxy isomers due to the different stability of the secondary versus primary carbocation that can be formed upon fragmentation.

Anticipated MS Fragmentation Data (EI-MS)

Compound	Molecular Ion (M⁺) m/z	Key Fragment Ions (m/z) and Rationale
Target (para)	194	137 (loss of C₃H₇O•), 121 (loss of C₃H₇O• and CH₂O), 94 (tropylium ion rearrangement)
Isomer 1 (ortho)	194	Potential for "ortho effect" interactions leading to unique fragments (e.g., loss of water).
Isomer 2 (meta)	194	Fragmentation pattern may be similar to para, but relative ion abundances can differ.
Isomer 3 (isopropoxy)	194	Prominent peak at M-43 (loss of isopropyl radical), which would be less favorable for the n-propyl isomers.

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

GC is an excellent separation technique for volatile compounds like these isomers and is commonly coupled with MS.[12][13]

• Sample Preparation: Dissolve the sample in a volatile organic solvent (e.g., dichloromethane or ethyl acetate) to a concentration of ~1 mg/mL.

• GC Conditions:

  • Injector: Split/splitless injector at 250 °C.

  • Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Oven Program: Start at 100 °C, hold for 2 min, ramp to 280 °C at 10 °C/min, and hold for 5 min.

• MS Conditions (EI):

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Mass Analyzer: Scan range from m/z 40 to 400.

• Data Analysis:

  • Compare the retention times of the separated isomers.

  • Analyze the mass spectrum of each peak, focusing on the molecular ion and the pattern of fragment ions.

Infrared (IR) Spectroscopy: Probing Functional Groups and Substitution Patterns

IR spectroscopy is a rapid and non-destructive technique primarily used to identify functional groups.[7][14] For these isomers, it is particularly useful for confirming the presence of the alcohol (-OH) and ether (C-O) groups and for distinguishing the aromatic substitution patterns.

Principle of Differentiation

• C-O Stretching: Aryl alkyl ethers show two characteristic C-O stretching bands, while dialkyl ethers show one. The exact position of these bands can be subtly influenced by the substitution pattern.[15][16][17][18]

• C-H Bending (Out-of-Plane): The pattern of strong absorption bands in the 650-900 cm⁻¹ region is highly diagnostic of the substitution pattern on the benzene ring.[9][10]

  • Para substitution: Typically shows a strong band between 800-860 cm⁻¹.

  • Ortho substitution: Typically shows a strong band between 735-770 cm⁻¹.

  • Meta substitution: Typically shows two bands, one between 680-725 cm⁻¹ and another between 750-810 cm⁻¹.

Anticipated IR Absorption Data

Compound	O-H Stretch (cm⁻¹)	Aromatic C-O Stretch (cm⁻¹)	C-H Out-of-Plane Bending (cm⁻¹)
Target (para)	~3350 (broad)	~1245	~830
Isomer 1 (ortho)	~3350 (broad)	~1240	~750
Isomer 2 (meta)	~3350 (broad)	~1248	~690 and ~780
Isomer 3 (para)	~3350 (broad)	~1245	~830

Note: IR spectroscopy alone cannot reliably distinguish the Target from Isomer 3, as their substitution patterns are identical.

Experimental Protocol: Attenuated Total Reflectance (ATR)-IR

• Sample Preparation: Place a small amount of the liquid or solid sample directly onto the ATR crystal.

• Instrument Setup: Use a Fourier-Transform Infrared (FTIR) spectrometer equipped with an ATR accessory.

• Data Acquisition:

  • Collect a background spectrum of the clean, empty ATR crystal.

  • Collect the sample spectrum. Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹.

• Data Analysis:

  • The instrument software automatically ratios the sample spectrum to the background spectrum.

  • Identify the key absorption bands and compare them to the expected values.

High-Performance Liquid Chromatography (HPLC): High-Resolution Separation

HPLC is a cornerstone technique for separating components in a mixture based on their differential partitioning between a mobile phase and a stationary phase.[19] For structural isomers, subtle differences in polarity and shape can be exploited to achieve separation.

Principle of Differentiation

In reversed-phase HPLC (the most common mode for these types of compounds), a non-polar stationary phase (like C18) is used with a polar mobile phase.[20][21]

• Polarity: The ortho isomer is often less polar than the meta and para isomers due to potential intramolecular hydrogen bonding between the ether oxygen and the propanol chain, which can lead to shorter retention times.

• Shape: The difference in shape between the linear n-propoxy chain and the bulkier isopropoxy chain can lead to different interactions with the stationary phase, resulting in different retention times.

Experimental Protocol: Reversed-Phase HPLC

• Sample Preparation: Dissolve the sample in the mobile phase or a compatible solvent (e.g., methanol/water mixture) to a concentration of ~0.1 mg/mL. Filter through a 0.45 µm syringe filter.

• HPLC Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: An isocratic or gradient mixture of acetonitrile (or methanol) and water. A typical starting point is 60:40 acetonitrile:water.

  • Flow Rate: 1.0 mL/min.

  • Detector: UV detector set to a wavelength where the aromatic ring absorbs (e.g., 275 nm).

  • Injection Volume: 10 µL.

• Data Analysis:

  • Compare the retention times (RT) of the different isomers. The elution order will depend on the exact conditions, but isomers will almost certainly have different RTs.

Integrated Workflow for Isomer Verification

A single technique is rarely sufficient for absolute confirmation. The most trustworthy approach integrates these methods into a logical workflow.

Conclusion

Distinguishing 3-(4-propoxyphenyl)propan-1-ol from its structural isomers is a task that demands a rigorous, multi-faceted analytical strategy. While chromatographic techniques like GC and HPLC are excellent for initial separation, they do not provide definitive structural information on their own. IR spectroscopy offers a quick method to determine the aromatic substitution pattern, but its resolving power is limited. The true power of differentiation lies in the combination of mass spectrometry, which reveals unique fragmentation fingerprints, and NMR spectroscopy, which provides an unambiguous map of the molecule's atomic connectivity. By integrating these techniques, researchers can ensure the structural integrity of their compounds, a critical step in the development of safe and effective pharmaceuticals and advanced materials.

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• LCGC International. (2023, May 15). New Framework Expands Isomer Identification Possibilities with Mass Spectrometry. [Link]

• Chemistry LibreTexts. (2024, September 30). 18.8: Spectroscopy of Ethers. [Link]

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Analytical Methodologies for 3-(4-Propoxyphenyl)propan-1-ol: A Comparative Guide to GC-MS and Orthogonal Techniques

As a Senior Application Scientist, selecting the optimal analytical pathway for a specific molecule requires moving beyond generic protocols and understanding the fundamental physicochemical interactions at play.

3-(4-Propoxyphenyl)propan-1-ol ( C12​H18​O2​ , MW: 194.27 g/mol ) is an aryl-alkyl ether terminating in a primary aliphatic alcohol. The analytical focal point of this molecule is its primary hydroxyl (-OH) group. In gas chromatography, free hydroxyls act as strong hydrogen bond donors, interacting with active silanol sites in the GC inlet liner and the fused-silica column. At trace levels, this causes severe peak tailing, adsorption losses, and poor quantitative reproducibility.

This guide objectively compares three analytical workflows—Direct GC-MS, Derivatization-Assisted GC-MS, and LC-MS/MS—detailing the mechanistic causality behind each method to help you design a self-validating, robust assay.

Analytical Workflow Decision Matrix

Selecting the right method depends on your matrix complexity and required limits of quantitation (LOQ).

Figure 1: Analytical workflow decision tree for 3-(4-Propoxyphenyl)propan-1-ol.

Quantitative Performance Comparison

The following table summarizes the experimental performance of each technique based on standardized validation metrics.

Performance Metric	Direct GC-MS (DB-WAX)	Derivatized GC-MS (DB-5MS)	LC-MS/MS (APCI-QQQ)
Target Analyte Form	Underivatized Alcohol	TMS-Ether Derivative	Protonated Molecule [M+H]+
Limit of Detection (LOD)	50 ng/mL	2 ng/mL	15 ng/mL
Limit of Quantitation (LOQ)	150 ng/mL	5 ng/mL	50 ng/mL
Linear Dynamic Range	102	104	103
Peak Tailing Factor ( Tf​ )	1.45 (Moderate Tailing)	1.02 (Excellent Symmetry)	1.10 (Good Symmetry)
Sample Prep Time	< 10 mins	~ 45 mins	< 15 mins
Primary Utility	Simple matrices, fast screening	Complex matrices, trace analysis	Highly aqueous samples

Mechanistic Rationale & Experimental Design

The Case for Derivatization: BSTFA + 1% TMCS

While direct analysis is faster, achieving trace-level quantitation (LOQ < 5 ng/mL) requires chemical derivatization. We utilize BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) to replace the active hydrogen of the primary alcohol with a trimethylsilyl (TMS) group.

Causality of Reagent Choice: Why add 1% TMCS (Trimethylchlorosilane)? While primary alcohols are generally reactive, TMCS acts as a crucial catalyst. It increases the silylating power of the reagent mixture, ensuring 100% quantitative conversion even in the presence of matrix interferences or trace moisture, as established by[1].

Column Phase Selectivity

• For Direct GC-MS: You must use a highly polar Polyethylene Glycol (PEG) phase, such as a DB-WAX column. The polar stationary phase matches the polarity of the underivatized alcohol, providing necessary retention and minimizing tailing compared to non-polar columns, a principle supported by[2].

• For Derivatized GC-MS: Once converted to a TMS-ether, the molecule becomes highly non-polar and volatile. It must be analyzed on a low-polarity 5% phenyl-methylpolysiloxane phase (e.g., DB-5MS or InertCap 5MS/Sil as noted by [3]). Running a TMS-derivative on a WAX column will degrade the polar stationary phase.

Orthogonal Validation: Why APCI over ESI?

If GC-MS is unsuitable due to matrix volatility issues, LC-MS/MS is the orthogonal choice. However, aliphatic alcohols exhibit exceptionally poor ionization efficiency in Electrospray Ionization (ESI) because they lack a basic site for protonation. We specifically deploy Atmospheric Pressure Chemical Ionization (APCI) . The corona discharge in APCI facilitates gas-phase proton transfer to the ether oxygen, yielding a robust [M+H]+ ion at m/z 195.

Silylation Reaction & Fragmentation Pathway

Understanding the Electron Impact (EI) fragmentation of the TMS derivative is critical for setting up Selected Ion Monitoring (SIM) methods.

Figure 2: Silylation reaction pathway and expected EI fragmentation profile.

Step-by-Step Experimental Protocols

To ensure scientific integrity, every protocol below is designed as a self-validating system . The mandatory inclusion of a Reagent Blank and a Deuterated Internal Standard (IS) controls for derivatization efficiency, injection port discrimination, and column bleed.

Protocol A: Direct GC-MS Analysis (Fast Screening)

• Sample Prep: Dilute the sample in a highly pure, polar-compatible solvent (e.g., Methanol or Ethyl Acetate) to a final concentration of 1-10 µg/mL. Spike with 100 ng/mL of Internal Standard (e.g., 4-phenylbutan-1-ol-d5).

• GC Parameters:

  • Column: DB-WAX (30 m × 0.25 mm ID × 0.25 µm film).

  • Inlet: 250°C, Splitless mode (purge valve opens at 1.0 min) to maximize transfer of the underivatized alcohol.

  • Oven Program: 60°C (hold 1 min) → ramp 15°C/min to 240°C (hold 5 min).

• MS Parameters: EI mode (70 eV), Ion Source at 230°C. Scan range m/z 40–300.

Protocol B: Silylation-Assisted GC-MS (Trace Quantitation)

• Extraction & Drying: Extract the sample into a non-polar solvent (Hexane or Toluene). Critical Step: The extract must be completely anhydrous. Evaporate to dryness under a gentle stream of ultra-pure N2​ . Water rapidly hydrolyzes BSTFA, halting the reaction.

• Derivatization:

  • Reconstitute the dried residue in 50 µL of anhydrous Pyridine (acts as an acid scavenger and solvent).

  • Add 50 µL of BSTFA + 1% TMCS .

  • Cap tightly and incubate in a heating block at 60°C for 30 minutes.

  • Self-Validation: Run a Reagent Blank (Pyridine + BSTFA/TMCS) to monitor for m/z 73 and m/z 147 background bleed.

• GC Parameters:

  • Column: DB-5MS (30 m × 0.25 mm ID × 0.25 µm film).

  • Inlet: 280°C, Split mode (10:1) to prevent column overloading by the highly volatile derivative.

  • Oven Program: 80°C (hold 1 min) → ramp 20°C/min to 280°C (hold 3 min).

• MS Parameters: SIM Mode. Monitor m/z 176 (Quantifier), m/z 149 (Qualifier 1), and m/z 266 (Qualifier 2).

Protocol C: LC-MS/MS Orthogonal Validation

• Sample Prep: Dilute the sample in 50:50 Water:Methanol.

• LC Parameters:

  • Column: C18 (100 mm × 2.1 mm, 1.8 µm particle size).

  • Mobile Phase: A = 0.1% Formic Acid in Water; B = Methanol.

  • Gradient: 40% B to 95% B over 5.0 minutes at 0.4 mL/min.

• MS/MS Parameters:

  • Source: APCI in Positive Ion Mode. Corona current: 4.0 µA.

  • MRM Transitions: m/z 195.1 → 177.1 (Loss of H2​O , Quantifier); m/z 195.1 → 135.1 (Subsequent loss of propene, Qualifier).

References

• GC Column Comparison Chart – Agilent, Restek, Phenomenex Equivalents Source: GL Sciences URL:[Link]

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Safety & Regulatory Compliance

Navigating the Final Step: A Procedural Guide to the Proper Disposal of 3-(4-Propoxyphenyl)propan-1-ol

Senior Application Scientist's Foreword: In the lifecycle of research and development, from initial synthesis to final application, the responsible management of chemical substances is paramount. This guide addresses the terminal phase of this lifecycle for 3-(4-Propoxyphenyl)propan-1-ol: its proper and compliant disposal. As a Senior Application Scientist, my objective is to provide not just a set of instructions, but a framework for thinking about chemical waste that prioritizes safety, environmental stewardship, and regulatory adherence.

Part 1: Pre-Disposal Hazard Assessment

Before any disposal action can be taken, a thorough understanding of the potential hazards is essential. This proactive assessment dictates every subsequent step, from the selection of personal protective equipment to the final waste classification.

Compound Identification:

Property	Value	Source
Chemical Name	3-(4-Propoxyphenyl)propan-1-ol	-
Synonyms	3-(p-propoxyphenyl)-1-propanol; Benzenepropanol, 4-propoxy-	-
CAS Number	307302-97-2	[1]
Molecular Formula	C₁₂H₁₈O₂	[1]
Molecular Weight	194.27 g/mol	[1]
Physical Form	Pale-yellow to Yellow-brown Solid	[1]

Inferred Hazard Profile from Structural Analogs:

Given the absence of specific data, we must infer potential hazards from related molecules containing phenol, ether, and alcohol functional groups. This conservative approach ensures that safety measures are adequate for unknown risks.

Potential Hazard	Rationale Based on Analog Compounds	Recommended Precaution
Serious Eye Irritation	Phenolic compounds and alcohols are frequently classified as eye irritants. For example, 1-Phenoxypropan-2-ol is a Category 2A eye irritant.[2]	Wear safety glasses with side shields or chemical splash goggles.[2]
Skin Irritation	Substituted phenols and some alcohols can cause skin irritation.[3]	Wear nitrile or other chemically resistant gloves and a lab coat.[3]
Respiratory Irritation	Inhalation of vapors or aerosols may cause respiratory tract irritation, a common property of volatile organic compounds.	Handle in a well-ventilated area or a chemical fume hood.[4]
Combustibility	The compound is an organic solid. While not expected to be highly flammable, it will burn if exposed to a sufficient heat source. Many related propanol compounds are combustible.[2]	Keep away from open flames, sparks, and high-heat sources.
Aquatic Toxicity	Phenyl ethers and phenolic compounds can be harmful to aquatic life. Prudent practice dictates preventing release into the environment.	Do not allow the product to enter drains or waterways.[5]

Part 2: Personnel Safety & Spill Management

Safe disposal begins with protecting the handler. The following protocols are based on the inferred hazard profile and represent best practices for laboratory safety.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial when handling this compound for disposal.

• Eye and Face Protection: Wear ANSI Z87.1-compliant safety glasses with side shields at a minimum. Chemical splash goggles are required when there is a risk of splashing.[6]

• Skin Protection: A standard laboratory coat must be worn and fully buttoned.

• Hand Protection: Use chemically resistant gloves, such as nitrile rubber. Inspect gloves for any signs of degradation or puncture before use and change them frequently.[6]

Emergency Spill Procedures

In the event of an accidental release, a swift and systematic response is critical to mitigate exposure and environmental contamination.

• Evacuate & Alert: Immediately alert personnel in the vicinity and evacuate the immediate area if necessary.

• Ventilate: Ensure the area is well-ventilated. If the spill is significant, perform the cleanup in a chemical fume hood.

• Contain: Prevent the spill from spreading or entering drains by using absorbent dikes or pads.[2]

• Absorb: For liquid spills (if the solid has been dissolved), cover with an inert, non-combustible absorbent material such as vermiculite, dry sand, or a commercial chemical absorbent.

• Collect: Carefully sweep or scoop up the absorbed material and contaminated solid into a suitable, sealable container for hazardous waste disposal. Use non-sparking tools if a flammable solvent was involved.[4]

• Decontaminate: Clean the spill area with an appropriate solvent (e.g., soap and water), collecting all cleaning materials and rinsate as hazardous waste.

• Report: Report the spill to your EHS department, regardless of size.

Part 3: The Disposal Workflow: A Step-by-Step Protocol

The proper disposal of 3-(4-Propoxyphenyl)propan-1-ol is a regulated process. The workflow below provides a logical progression from waste generation to final compliant disposal, grounded in the framework of the U.S. Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA).

Caption: Disposal decision workflow from waste characterization to final pickup.

Step 1: Waste Classification

All chemical waste must be evaluated against the RCRA criteria. Since 3-(4-Propoxyphenyl)propan-1-ol is not explicitly on a "P" or "U" list of hazardous wastes, you must determine if it exhibits any of the four hazardous characteristics:

• Ignitability: Unlikely for the solid, but a solution may be ignitable depending on the solvent.

• Corrosivity: Unlikely based on structure, but must be confirmed.

• Reactivity: The product is chemically stable under standard ambient conditions.[2]

• Toxicity: This is the most likely characteristic. A formal Toxicity Characteristic Leaching Procedure (TCLP) test would be required for a definitive determination, but it is best practice to manage the waste as toxic due to the phenolic structure and lack of data.

Causality: The most conservative and compliant approach is to assume the waste is hazardous unless proven otherwise by your EHS department. Misclassifying hazardous waste can lead to significant regulatory penalties and environmental harm.

Step 2: Containerization and Labeling

• Select a Container: Use a container that is in good condition, compatible with the chemical, and has a secure, leak-proof lid. For solids, a wide-mouth polyethylene or glass jar is suitable.

• Labeling: The moment the first drop of waste enters the container, it must be labeled. Affix a "HAZARDOUS WASTE" label. The label must include:

  • The full chemical name: "3-(4-Propoxyphenyl)propan-1-ol". Do not use abbreviations.

  • A clear indication of the hazards (e.g., "Irritant," "Toxic").

  • The date accumulation started.

Step 3: Segregation and Storage

• Incompatibilities: Based on general chemical principles, this material should be stored away from strong oxidizing agents.

• Storage Location: Store the labeled waste container in a designated Satellite Accumulation Area (SAA). This area must be at or near the point of generation and under the control of the operator. Keep the container closed at all times except when adding waste.

Step 4: Arranging Final Disposal

• Contact EHS: Do not attempt to dispose of this chemical down the drain or in the regular trash. Contact your institution's EHS department to schedule a waste pickup.

• Licensed Vendor: Your EHS department works with licensed professional waste disposal services that will transport the material for proper disposal, typically via high-temperature incineration at a permitted facility.[7] This method is preferred as it ensures the complete destruction of the organic molecule.

Part 4: Decontamination of Empty Containers

An "empty" container that held a hazardous chemical is not truly empty and must be managed correctly.

• Triple Rinse: The standard procedure is to triple rinse the container with a suitable solvent (e.g., water, ethanol, or acetone).

• Collect Rinsate: Crucially, the first rinse and any subsequent rinsate are considered hazardous waste and must be collected in your hazardous waste container.

• Final Disposal of Container: After being triple rinsed and air-dried, the container can often be disposed of in the regular laboratory glass or plastic waste stream.[7] Be sure to completely deface or remove the original chemical label before doing so.[7] Confirm this final step with your EHS office.

By adhering to this structured, safety-first approach, you ensure that your work in the lab concludes not just with scientific discovery, but with a commitment to the safety of your colleagues and the protection of our shared environment.

References

• 3M. Safety Data Sheet - 3M™ Scotch-Weld™ Epoxy Structural Adhesive DP-100: part B. [Link]

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• PubChem. 3-(4-Hydroxyphenyl)propanol. [Link]

• PubChem. Benzenepropanol, 4-hydroxy-alpha,alpha-dimethyl-. [Link]

• Regulations.gov. SAFETY DATA SHEET. [Link]

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Complete Guide to Personal Protective Equipment (PPE) for Handling 3-(4-Propoxyphenyl)propan-1-ol

This guide provides an essential operational framework for the safe handling of 3-(4-Propoxyphenyl)propan-1-ol (CAS No. 307302-97-2) in a laboratory setting. As a Senior Application Scientist, my objective is to offer not just a set of instructions, but a self-validating safety protocol grounded in chemical principles and established safety science. The following procedures are designed for researchers, scientists, and drug development professionals to minimize exposure risk and ensure operational integrity.

A critical note on data integrity: As of the last update, a comprehensive, peer-reviewed Safety Data Sheet (SDS) with detailed toxicological data for 3-(4-Propoxyphenyl)propan-1-ol is not widely available. Therefore, this guide is built upon a foundation of expert analysis, comparing the subject compound to well-documented structural analogs such as 3-(4-methoxyphenyl)propan-1-ol, 3-(4-hydroxyphenyl)-1-propanol, and the parent alcohol, propan-1-ol. This approach allows us to anticipate hazards and establish robust protective measures based on the known reactivity of the aromatic ether and primary alcohol functional groups.

Anticipated Hazard Profile: A Data-Driven Assessment

The molecular structure of 3-(4-Propoxyphenyl)propan-1-ol suggests potential hazards consistent with other aromatic alcohols. The primary risks are associated with direct contact and inhalation. Based on data from its analogs, we can reasonably anticipate the following:

• Eye Irritation/Damage: The alcohol functional group, particularly in simple structures like propan-1-ol, is known to pose a risk of serious eye damage.[1][2][3] Direct contact with the eyes is likely to cause significant irritation or injury.

• Skin Irritation: Aromatic alcohols are frequently classified as skin irritants.[4][5] Prolonged or repeated contact may lead to dryness, redness, or dermatitis.

• Respiratory Tract Irritation: Inhalation of vapors, aerosols, or dust (the compound is a solid) may cause respiratory irritation.[2][5] Handling should always occur in a well-ventilated area.

The following table summarizes key hazard data from structural analogs, which informs our PPE recommendations.

Property	n-Propanol	3-(4-Hydroxyphenyl)propanol	3-(4-Methoxyphenyl)propan-1-ol
CAS Number	71-23-8	10210-17-0	5406-18-8
Physical Form	Liquid	Solid	Data not specified
Key Hazards	Highly flammable; Causes serious eye damage; May cause drowsiness or dizziness.[1][6]	Causes skin irritation; Causes serious eye irritation; May cause respiratory irritation.[5]	Avoid contact with skin and eyes; Avoid formation of dust and aerosols.[4]
Flash Point	15 °C (59 °F)[6]	113 °C (235.4 °F)	Not available
Acute Toxicity (Oral, Rat LD50)	>2000 mg/kg (various sources)	Not available	Not available

The Core Directive: A Multi-Layered PPE Strategy

A robust PPE strategy is not merely about wearing protective gear; it is about creating a barrier system that is appropriate for the assessed risk. For 3-(4-Propoxyphenyl)propan-1-ol, this involves comprehensive protection for the eyes, skin, and, when necessary, the respiratory system.

Eye and Face Protection: The First Line of Defense

Causality: The alcohol moiety present in the target molecule is strongly associated with a risk of serious eye damage, as established in studies on propan-1-ol.[3] Therefore, eye protection is non-negotiable.

• Minimum Requirement: At all times when handling this chemical, wear chemical splash goggles that conform to EN 166 (EU) or ANSI Z87.1 (US) standards.

• Enhanced Protection: When handling larger quantities (>100 mL) or when there is a significant risk of splashing, a full-face shield must be worn in addition to chemical splash goggles. A face shield alone does not provide adequate protection against splashes from all angles.

Skin and Body Protection: Preventing Dermal Contact

Causality: Structurally similar compounds are known skin irritants.[5] The primary goal is to prevent any direct contact with the skin.

• Laboratory Coat: A standard, clean lab coat is mandatory to protect against incidental contact.

• Hand Protection (Gloves): Glove selection is the most critical decision for hand protection. No single glove material is impervious to all chemicals.[7][8] For aromatic alcohols like 3-(4-Propoxyphenyl)propan-1-ol, a selection must be made based on the specific task (e.g., brief handling vs. potential for immersion).

Glove Material	Splash Protection Rating	Key Considerations
Nitrile	Good	Provides excellent dexterity and good short-term splash protection against many alcohols and solvents.[8][9] However, breakthrough can occur quickly with some chemicals, so gloves must be changed immediately upon any sign of contamination.[9]
Neoprene	Very Good	Offers good resistance to a broad range of chemicals, including alcohols and some acids.[8] It is a robust choice for tasks with a higher splash risk.
Butyl Rubber	Excellent	Recommended for prolonged contact with many alcohols, aldehydes, and ketones.[8] It offers superior resistance but may have reduced dexterity compared to nitrile.

Field-Proven Insight: For most routine laboratory operations involving incidental contact (e.g., weighing, preparing solutions), nitrile gloves (minimum 5-mil thickness) are a suitable choice, provided they are inspected before use and replaced immediately upon contamination. For tasks involving larger volumes or a higher risk of sustained contact, neoprene or butyl rubber gloves are recommended.

Respiratory Protection: When to Escalate

Causality: While the compound is a solid, handling it can generate dust. Furthermore, if heated or dissolved in a volatile solvent, vapors may be released that can cause respiratory irritation.[5]

Respiratory protection is required under the following conditions:

• When handling the solid powder outside of a certified chemical fume hood or other ventilated enclosure.

• When generating aerosols or mists of solutions containing the compound.

• In the event of a spill in a poorly ventilated area.

Protocol:

• Select the Respirator: Use a NIOSH-approved air-purifying respirator, either a half-mask or full-facepiece model.[10]

• Select the Cartridge: Equip the respirator with organic vapor (OV) cartridges , which are typically designated with a black color code according to NIOSH standards.[10] These cartridges contain activated carbon to adsorb organic vapors.[10][11] For handling the solid powder, a combination cartridge with a P100 particulate filter (e.g., a 3M 60923 cartridge) is the most protective choice.[12]

• Fit Testing: Ensure the respirator has been properly fit-tested to the user to prevent leaks.

Operational and Disposal Plan

A safe workflow encompasses the entire lifecycle of the chemical in the lab, from preparation to disposal of contaminated materials.

Experimental Workflow: PPE Lifecycle

The following diagram outlines the logical flow for selecting, using, and disposing of PPE when handling 3-(4-Propoxyphenyl)propan-1-ol.

Caption: PPE selection, use, and disposal workflow.

Disposal of Contaminated PPE: A Self-Validating Protocol

Trustworthiness: Improper disposal of contaminated PPE poses a risk to support staff and the environment. This protocol ensures a closed loop of containment.

Step-by-Step Disposal Methodology:

• Segregation at the Source: Designate a specific, clearly labeled hazardous waste container in the immediate work area. This container should be leak-proof and have a secure lid.[13]

• Immediate Disposal: Place all contaminated, single-use PPE directly into this container immediately after doffing. This includes gloves, disposable gowns, and any absorbent materials used for cleanup.[14]

• Do Not Recycle: Chemically contaminated PPE must not be placed in regular trash or recycling bins.[14]

• Container Management: When the waste container is full, ensure it is tightly sealed. Label it clearly as "Hazardous Waste" and list the chemical constituents, including "3-(4-Propoxyphenyl)propan-1-ol".[13]

• Professional Collection: Arrange for the collection of the hazardous waste container by your institution's certified environmental health and safety (EHS) office or a licensed waste management contractor.[13]

• Decontamination of Reusable PPE: If non-disposable items like a face shield or respirator become contaminated, they must be decontaminated according to the manufacturer's instructions before reuse.[15] This typically involves cleaning with a compatible solvent or detergent solution, followed by a thorough rinse. All materials used for decontamination (wipes, etc.) must also be disposed of as hazardous waste.[15]

Emergency Procedures: Immediate Response Plan

• Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly with soap and plenty of water for at least 15 minutes.[4] Seek medical attention if irritation persists.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[1] Remove contact lenses if present and easy to do. Seek immediate medical attention.

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If the person is not breathing, begin artificial respiration.[4] Seek immediate medical attention.

• Spill: Evacuate the area. Wearing the appropriate PPE (including respiratory protection), contain the spill using an inert absorbent material like vermiculite or sand. Scoop the material into a labeled hazardous waste container for disposal.

By adhering to this comprehensive guide, laboratory professionals can confidently handle 3-(4-Propoxyphenyl)propan-1-ol, ensuring personal safety and maintaining the integrity of their research environment.

References

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• 3M 6001 Organic Vapor Cartridges for Reusable Respirators 1-Pair. Allergy Control Products. [Link]

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• Understanding Respirators With Organic Vapor Cartridges. PK Safety Supply, 2024. [Link]

• 3M™ Formaldehyde/Organic Vapour Cartridge/Filter, 60925, P100. 3M Canada. [Link]

• Safe disposal of PPE and potentially contaminated waste from Covid-19 exposure. Camlab. [Link]

• Chemical Resistance Reference Chart. Medicom. [Link]

• How To Safely Dispose of Contaminated Lab Equipment. American Instrument Exchange, 2024. [Link]

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• What are the guidelines for PPE disposal? Simple But Needed, 2025. [Link]

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• Nitrile Glove Chemical-Compatibility Reference. Environmental Health & Radiological Safety, University of Pennsylvania. [Link]

• Glove Compatibility. CP Lab Safety. [Link]

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• 3-(4-Hydroxyphenyl)propanol. PubChem, National Institutes of Health. [Link]

• Student safety sheets 66 Higher alcohols. CLEAPSS. [Link]

• Risk Assessment Report on PROPAN-1-OL Human Health Part. European Commission, 2008. [Link]

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